N-Octyl 4-hydroxybenzoate-d4

Core Science & Biosynthesis

An In-depth Technical Guide to N-Octyl 4-hydroxybenzoate-d4: Chemical Properties, Structure, and Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure, and applications of N-Octyl 4-hydroxybenzoate-d4. This deuterated analog of octylparaben is a critical tool in analytical and research settings, particularly in pharmacokinetic and metabolic studies.

Core Chemical Properties and Structure

N-Octyl 4-hydroxybenzoate-d4 is the deuterium-labeled form of N-Octyl 4-hydroxybenzoate, also known as octylparaben. The deuterium atoms are typically located on the benzene ring, enhancing its utility as an internal standard in mass spectrometry-based analyses.

Chemical Structure

The molecular structure of N-Octyl 4-hydroxybenzoate-d4 consists of a 4-hydroxybenzoic acid backbone esterified with an octyl group, with four deuterium atoms substituting hydrogen atoms on the aromatic ring.

Synonyms: Octyl 4-hydroxybenzoate-d4, n-Octylparaben-d4

Quantitative Data Summary

Property	Value
Molecular Formula	C₁₅H₁₈D₄O₃[1]
Molecular Weight	254.36 g/mol [1]
CAS Number	2708282-26-0[1]
Isotopic Enrichment	Typically ≥98 atom % D

Experimental Protocols

Detailed methodologies for the synthesis and analysis of parabens are crucial for their effective use in research. While specific protocols for N-Octyl 4-hydroxybenzoate-d4 are not widely published, the following sections provide detailed, adaptable experimental procedures based on established methods for parabens.

Synthesis of N-Octyl 4-hydroxybenzoate-d4 (Adapted Protocol)

The synthesis of N-Octyl 4-hydroxybenzoate-d4 can be achieved through the esterification of 4-hydroxybenzoic acid-d4 with 1-octanol.

Materials:

• 4-hydroxybenzoic acid-d4

• 1-octanol

• Sulfuric acid (concentrated)

• Toluene

• Sodium bicarbonate solution (5%)

• Anhydrous magnesium sulfate

• Organic solvent for extraction (e.g., ethyl acetate)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a Dean-Stark apparatus, combine 4-hydroxybenzoic acid-d4, a molar excess of 1-octanol, and a catalytic amount of concentrated sulfuric acid in toluene.

• Heat the mixture to reflux. The water produced during the esterification will be azeotropically removed and collected in the Dean-Stark trap.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature.

• Dilute the reaction mixture with an organic solvent like ethyl acetate and wash it with a 5% sodium bicarbonate solution to neutralize the acidic catalyst.

• Wash the organic layer with brine.

• Dry the organic layer over anhydrous magnesium sulfate and filter.

• Remove the solvent under reduced pressure to obtain the crude product.

• Purify the crude N-Octyl 4-hydroxybenzoate-d4 by column chromatography or recrystallization to achieve the desired purity.

Analytical Method: Quantification of Octylparaben in Cosmetic Samples using LC-MS/MS with N-Octyl 4-hydroxybenzoate-d4 as an Internal Standard (Adapted Protocol)

This method is adapted from established procedures for the analysis of parabens in cosmetic matrices.

1. Sample Preparation:

• Accurately weigh approximately 100 mg of the cosmetic sample into a centrifuge tube.

• Add a known concentration of N-Octyl 4-hydroxybenzoate-d4 as the internal standard.

• Add 5 mL of a 1:1 (v/v) mixture of methanol and acetonitrile.

• Sonicate the mixture for 10 minutes to ensure complete extraction of the analytes.

• Centrifuge the sample at 800g for 5 minutes.

• Filter the supernatant through a 0.2-μm syringe filter into an autosampler vial for LC-MS/MS analysis.

2. LC-MS/MS Analysis:

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column is typically used.

  • Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

  • Flow Rate: 0.5 mL/min.

  • Injection Volume: 10 µL.

• Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray ionization (ESI) in negative mode.

  • Monitoring Mode: Multiple Reaction Monitoring (MRM) is used to monitor the specific precursor-to-product ion transitions for both octylparaben and N-Octyl 4-hydroxybenzoate-d4.

3. Quantification:

• A calibration curve is constructed by plotting the ratio of the peak area of the octylparaben to the peak area of the N-Octyl 4-hydroxybenzoate-d4 internal standard against the concentration of the octylparaben standards.

• The concentration of octylparaben in the cosmetic sample is then determined from this calibration curve.

Signaling Pathways and Logical Relationships

While N-Octyl 4-hydroxybenzoate-d4 itself is primarily used as an analytical standard, the biological activity of its non-deuterated counterpart, octylparaben, is of interest to researchers. The following diagrams illustrate key processes related to parabens.

General Synthesis of Parabens

Caption: General synthesis of parabens via acid-catalyzed esterification.

Metabolic Pathway of Octylparaben

Parabens are primarily metabolized in the body by esterases, which hydrolyze the ester bond to form p-hydroxybenzoic acid. This metabolite is then often conjugated with glucuronic acid before excretion.

Caption: Metabolic pathway of octylparaben in the body.

Experimental Workflow for Paraben Analysis

The use of N-Octyl 4-hydroxybenzoate-d4 as an internal standard is a critical step in ensuring the accuracy and reliability of quantitative analytical methods.

Caption: Workflow for paraben analysis using a deuterated internal standard.

References

• 1. iajpr.com [iajpr.com]

Technical Guide: Isotopic Purity and Enrichment of N-Octyl 4-hydroxybenzoate-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core principles and methodologies for determining the isotopic purity and enrichment of N-Octyl 4-hydroxybenzoate-d4. This deuterated analog of Octylparaben is a valuable tool in pharmacokinetic and metabolic studies, where its distinct mass allows for precise quantification and differentiation from its non-deuterated counterpart.

Introduction to Isotopic Labeling

Deuterium-labeled compounds, such as N-Octyl 4-hydroxybenzoate-d4, are synthesized by replacing one or more hydrogen atoms with deuterium, a stable isotope of hydrogen. This substitution results in a molecule with a higher mass but nearly identical chemical properties. The key parameters characterizing a deuterated compound are its isotopic purity and isotopic enrichment.

• Isotopic Purity: Refers to the percentage of the deuterated compound in the total amount of the compound (deuterated and non-deuterated forms).

• Isotopic Enrichment: Indicates the percentage of deuterium atoms at a specific labeled position in the molecule.

Accurate determination of these parameters is crucial for the reliability and reproducibility of studies utilizing stable isotope-labeled internal standards.

Data Presentation: Isotopic Purity and Enrichment

The isotopic purity and enrichment of N-Octyl 4-hydroxybenzoate-d4 are typically determined using high-resolution mass spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR) spectroscopy. The following tables present a template for summarizing such quantitative data.

Note: The following data are representative examples and should be replaced with actual experimental values from a Certificate of Analysis or internal validation.

Table 1: Isotopic Purity of N-Octyl 4-hydroxybenzoate-d4 as Determined by HRMS

Lot Number	Isotopic Purity (%)	d0 Content (%)	d1 Content (%)	d2 Content (%)	d3 Content (%)	d4 Content (%)
XYZ-001	99.5	0.1	0.2	0.2	1.0	98.5
ABC-002	99.7	<0.1	0.1	0.1	0.5	99.2

Table 2: Isotopic Enrichment of N-Octyl 4-hydroxybenzoate-d4 as Determined by NMR

Lot Number	Position of Deuteration	Isotopic Enrichment per Site (%)
XYZ-001	Phenyl C2-D	99.8
Phenyl C3-D	99.7
Phenyl C5-D	99.7
Phenyl C6-D	99.8
ABC-002	Phenyl C2-D	99.9
Phenyl C3-D	99.8
Phenyl C5-D	99.8
Phenyl C6-D	99.9

Experimental Protocols

The following sections detail the methodologies for the synthesis and analysis of N-Octyl 4-hydroxybenzoate-d4.

Synthesis of N-Octyl 4-hydroxybenzoate-d4

This protocol describes a representative synthesis of N-Octyl 4-hydroxybenzoate-d4 via esterification of 4-hydroxybenzoic acid-d4 with n-octanol.

Materials:

• 4-hydroxybenzoic acid-2,3,5,6-d4 (d4-HBA)

• n-Octanol

• Sulfuric acid (concentrated)

• Toluene

• Sodium bicarbonate (5% aqueous solution)

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate

• Hexane

• Ethyl acetate

Procedure:

• A mixture of 4-hydroxybenzoic acid-d4 (1 equivalent), n-octanol (1.2 equivalents), and a catalytic amount of concentrated sulfuric acid in toluene is refluxed using a Dean-Stark apparatus to remove the water formed during the reaction.

• The reaction progress is monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction mixture is cooled to room temperature and washed successively with water, 5% sodium bicarbonate solution, and brine.

• The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure.

• The crude product is purified by column chromatography on silica gel using a hexane-ethyl acetate gradient to yield N-Octyl 4-hydroxybenzoate-d4.

Caption: Synthesis workflow for N-Octyl 4-hydroxybenzoate-d4.

Determination of Isotopic Purity by High-Resolution Mass Spectrometry (HRMS)

This protocol outlines the general procedure for determining the isotopic purity of N-Octyl 4-hydroxybenzoate-d4 using LC-HRMS.[1][2]

Instrumentation:

• Liquid Chromatograph coupled to a High-Resolution Mass Spectrometer (e.g., Orbitrap or TOF)

Procedure:

• Sample Preparation: A stock solution of N-Octyl 4-hydroxybenzoate-d4 is prepared in a suitable solvent (e.g., methanol or acetonitrile) and diluted to an appropriate concentration for LC-MS analysis.

• Chromatographic Separation: The sample is injected onto a C18 reversed-phase column. A gradient elution with mobile phases such as water and acetonitrile, both containing a small amount of formic acid, is used to separate the analyte from any impurities.

• Mass Spectrometric Analysis: The mass spectrometer is operated in positive or negative electrospray ionization (ESI) mode. Full scan spectra are acquired over a relevant m/z range.

• Data Analysis: The relative abundance of the molecular ions corresponding to the different isotopologues (d0, d1, d2, d3, and d4) is determined from the integrated peak areas in the extracted ion chromatograms. The isotopic purity is calculated as the percentage of the d4 isotopologue relative to the sum of all isotopologues.

Caption: Workflow for isotopic purity analysis by HRMS.

Determination of Isotopic Enrichment by Nuclear Magnetic Resonance (NMR) Spectroscopy

This protocol describes the use of ¹H and ¹³C NMR to assess the isotopic enrichment of N-Octyl 4-hydroxybenzoate-d4.[2]

Instrumentation:

• High-field NMR Spectrometer (e.g., 400 MHz or higher)

Procedure:

• Sample Preparation: The N-Octyl 4-hydroxybenzoate-d4 sample is dissolved in a suitable deuterated solvent (e.g., chloroform-d or DMSO-d6).

• ¹H NMR Analysis: A quantitative ¹H NMR spectrum is acquired. The absence or significant reduction of signals corresponding to the protons at the deuterated positions of the phenyl ring confirms successful deuteration. The degree of deuteration can be estimated by comparing the integration of the residual proton signals to the integration of a non-deuterated proton signal in the molecule (e.g., from the octyl chain).

• ¹³C NMR Analysis: A proton-decoupled ¹³C NMR spectrum is acquired. The signals for the deuterated carbons will appear as multiplets (due to C-D coupling) and will be significantly less intense than the signals for the non-deuterated carbons. This provides further confirmation of the positions of deuteration.

Caption: Workflow for isotopic enrichment analysis by NMR.

Conclusion

The accurate determination of isotopic purity and enrichment is a critical quality control step in the production and use of N-Octyl 4-hydroxybenzoate-d4 for research and drug development. The combination of HRMS and NMR spectroscopy provides a robust analytical workflow to ensure the quality and reliability of this important internal standard. The methodologies and data presentation formats outlined in this guide offer a framework for researchers to effectively characterize and utilize deuterated compounds in their studies.

References

• 1. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]

N-Octyl 4-hydroxybenzoate-d4 CAS number and molecular weight

An In-depth Technical Guide to N-Octyl 4-hydroxybenzoate-d4

This technical guide provides comprehensive information on N-Octyl 4-hydroxybenzoate-d4, a deuterated analog of the preservative octylparaben. It is intended for researchers, scientists, and professionals in drug development and analytical sciences who utilize stable isotope-labeled internal standards for quantitative analysis.

Core Compound Information

N-Octyl 4-hydroxybenzoate-d4 is the deuterium-labeled form of N-Octyl 4-hydroxybenzoate, also known as octylparaben.[1][2] Stable isotope-labeled compounds are frequently employed as internal standards in analytical chemistry, particularly in mass spectrometry-based methods, to improve the accuracy and precision of quantification.[1] Deuteration can also influence the pharmacokinetic and metabolic profiles of a compound.[1]

Quantitative Data Summary

The key chemical and physical properties of N-Octyl 4-hydroxybenzoate-d4 are summarized in the table below. For comparative purposes, data for the non-deuterated analog, N-Octyl 4-hydroxybenzoate (Octylparaben), is also included.

Property	N-Octyl 4-hydroxybenzoate-d4	N-Octyl 4-hydroxybenzoate (Octylparaben)
CAS Number	2708282-26-0[2][3][4]	1219-38-1
Molecular Formula	C₁₅H₁₈D₄O₃[2][3][4]	C₁₅H₂₂O₃
Molecular Weight	254.36 g/mol [2][3][4]	250.33 g/mol [5]
Synonyms	Octyl 4-hydroxybenzoate-d4	Octylparaben, Octyl p-hydroxybenzoate[5]

Application in Experimental Protocols

N-Octyl 4-hydroxybenzoate-d4 is primarily used as an internal standard for the quantification of octylparaben and other parabens in various matrices, including cosmetics, pharmaceuticals, and biological samples. The following is a representative experimental protocol for the analysis of parabens using high-performance liquid chromatography-tandem mass spectrometry (HPLC-MS/MS).

Sample Preparation and Extraction

A robust sample preparation is crucial for accurate analysis. Solid-phase extraction (SPE) is a commonly employed technique for the cleanup and concentration of parabens from complex samples.

Materials:

• Sample (e.g., cream, syrup, urine)

• N-Octyl 4-hydroxybenzoate-d4 internal standard solution (in methanol)

• Methanol

• Ammonium hydroxide (0.1M)

• SPE cartridges (e.g., C8 or C18)

Procedure:

• Sample Dissolution: Accurately weigh or measure the sample and dissolve it in a suitable solvent like methanol. For creams, vigorous mixing or sonication may be required to achieve a homogenous solution.

• pH Adjustment: Adjust the pH of the sample solution to approximately 7 with ammonium hydroxide.

• Internal Standard Spiking: Add a known amount of N-Octyl 4-hydroxybenzoate-d4 internal standard solution to the sample.

• SPE Cartridge Conditioning: Condition the SPE cartridge by passing methanol followed by water through it.

• Sample Loading: Load the prepared sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with a weak solvent to remove interfering substances.

• Elution: Elute the parabens and the internal standard from the cartridge using a strong solvent like methanol or acetonitrile.

• Solvent Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in a known volume of the mobile phase for HPLC analysis.

HPLC-MS/MS Analysis

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

Chromatographic Conditions (Example):

• Column: C18 reversed-phase column (e.g., 150 x 4.6 mm, 5 µm)

• Mobile Phase: A gradient of acetonitrile and water (often with a modifier like formic acid).

• Flow Rate: 1 mL/min

• Injection Volume: 10 µL

• UV Detection (optional): 258 nm[6]

Mass Spectrometry Conditions (Example):

• Ionization Mode: Negative Electrospray Ionization (ESI-)

• Multiple Reaction Monitoring (MRM): Monitor specific precursor-to-product ion transitions for both the analyte (octylparaben) and the internal standard (N-Octyl 4-hydroxybenzoate-d4).

Experimental Workflow Diagram

A typical workflow for the analysis of parabens using an internal standard.

Biological Context and Signaling Pathways

Parabens, including octylparaben, are recognized as endocrine-disrupting chemicals (EDCs).[7][8] They can interfere with the body's hormonal systems, primarily through their estrogenic and antiandrogenic activities.[9] The use of deuterated standards like N-Octyl 4-hydroxybenzoate-d4 is critical for accurately measuring exposure levels and studying the effects of these compounds on biological pathways.

Endocrine Disruption Signaling Pathway

Parabens can exert their endocrine-disrupting effects through various mechanisms, including binding to estrogen receptors (ERα and ERβ) and androgen receptors (AR). This can lead to altered gene expression and downstream physiological effects.

Simplified pathway of paraben-induced endocrine disruption.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.cn [medchemexpress.cn]
• 3. ajgreenchem.com [ajgreenchem.com]
• 4. chembk.com [chembk.com]
• 5. revroum.lew.ro [revroum.lew.ro]
• 6. A New Validated HPLC Method for the Simultaneous Determination of 2-phenoxyethanol, Methylparaben, Ethylparaben and Propylparaben in a Pharmaceutical Gel - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Possible endocrine disrupting effects of parabens and their metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Parabens and their effects on the endocrine system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Paraben Compounds—Part I: An Overview of Their Characteristics, Detection, and Impacts [mdpi.com]

N-Octyl 4-hydroxybenzoate-d4: A Technical Guide to Solubility and Stability

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability characteristics of N-Octyl 4-hydroxybenzoate-d4. Given the limited direct data on the deuterated form, this document leverages available information on its non-deuterated counterpart, octylparaben, and other structurally related parabens to establish a predictive framework for its physicochemical properties and to provide detailed experimental protocols for its assessment. Deuteration is generally not expected to significantly alter the fundamental solubility and stability of the molecule.

Introduction to N-Octyl 4-hydroxybenzoate-d4

N-Octyl 4-hydroxybenzoate-d4 is the deuterium-labeled version of N-Octyl 4-hydroxybenzoate (octylparaben). As a member of the paraben family, it is an ester of p-hydroxybenzoic acid. Parabens are widely utilized as preservatives in cosmetics, pharmaceuticals, and food products due to their broad-spectrum antimicrobial and antifungal properties. The deuterated form serves as a valuable internal standard in pharmacokinetic and metabolic studies, allowing for precise quantification in complex biological matrices.

Solubility Profile

Qualitative Solubility:

N-Octyl 4-hydroxybenzoate is known to be:

• Soluble in: alcohol, phenoxyethanol, and propylene glycol.[1][2]

• Insoluble in: water.[1][2]

This suggests that N-Octyl 4-hydroxybenzoate-d4 will exhibit similar solubility in polar organic solvents and be poorly soluble in aqueous media.

Quantitative Solubility Data for Related Parabens:

To provide a comparative context, the following tables summarize the solubility of other common parabens in various solvents. This data is essential for estimating the solvent systems that would be most effective for N-Octyl 4-hydroxybenzoate-d4.

Table 1: Solubility of Butylparaben in Various Solvents at Different Temperatures [3]

Temperature (°C)	Methanol (mass fraction)	Ethanol (mass fraction)	Propanol (mass fraction)	Acetone (mass fraction)	Ethyl Acetate (mass fraction)	Acetonitrile (mass fraction)
10	0.339	0.298	0.231	0.378	0.219	0.165
20	0.401	0.354	0.278	0.441	0.264	0.201
30	0.469	0.416	0.331	0.508	0.315	0.243
40	0.543	0.484	0.390	0.579	0.372	0.291
50	0.623	0.558	0.455	0.653	0.435	0.345

Table 2: Mole Fraction Solubility of Parabens in Water at Different Temperatures [4]

Temperature (K)	Methylparaben (x 10⁻⁴)	Ethylparaben (x 10⁻⁴)	Butylparaben (x 10⁻⁴)
298	2.50	0.74	0.18
373	-	-	-
423	-	-	-
473	1.50	0.91	0.41

Data for 373 K and 423 K was not provided in the source.

Experimental Protocol for Solubility Determination (Shake-Flask Method)

This protocol outlines the widely used shake-flask method for determining the equilibrium solubility of a compound in a specific solvent.

Materials:

• N-Octyl 4-hydroxybenzoate-d4

• Selected solvents (e.g., water, ethanol, propylene glycol, etc.)

• Scintillation vials or sealed flasks

• Shaking incubator or orbital shaker with temperature control

• Analytical balance

• Centrifuge

• HPLC system with a UV detector

• Syringe filters (0.22 µm)

Procedure:

• Preparation: Add an excess amount of N-Octyl 4-hydroxybenzoate-d4 to a series of vials, each containing a known volume of the desired solvent. The presence of undissolved solid is crucial to ensure saturation.

• Equilibration: Seal the vials and place them in a shaking incubator set to a constant temperature (e.g., 25°C, 37°C). Agitate the samples for a predetermined period (e.g., 24-72 hours) to ensure equilibrium is reached.

• Phase Separation: After equilibration, allow the vials to stand undisturbed at the set temperature to let the excess solid settle. Alternatively, centrifuge the samples to facilitate separation.

• Sampling and Dilution: Carefully withdraw an aliquot of the supernatant, ensuring no solid particles are transferred. Immediately filter the aliquot using a syringe filter. Dilute the filtered sample with a suitable solvent to a concentration within the linear range of the analytical method.

• Quantification: Analyze the diluted samples using a validated HPLC-UV method to determine the concentration of N-Octyl 4-hydroxybenzoate-d4.

• Calculation: Calculate the solubility based on the measured concentration and the dilution factor.

Caption: Workflow for Solubility Determination

Stability Profile

The stability of N-Octyl 4-hydroxybenzoate-d4 is a critical factor for its storage, handling, and application in formulations. Stability testing is designed to evaluate how the quality of the substance varies over time under the influence of environmental factors such as temperature, humidity, and light.[5]

General Stability of Parabens:

Parabens are generally known for their good stability over a wide pH range. However, degradation can occur, particularly at elevated temperatures and in alkaline conditions. The primary degradation product of parabens is p-hydroxybenzoic acid.

Experimental Protocol for Stability Testing

This protocol describes a comprehensive approach to assessing the stability of N-Octyl 4-hydroxybenzoate-d4.

Materials:

• N-Octyl 4-hydroxybenzoate-d4 (pure substance or in a specific formulation)

• Stability chambers with controlled temperature and humidity

• Glass vials (clear and amber)

• HPLC system with a UV detector

• pH meter

Procedure:

• Sample Preparation: Prepare multiple aliquots of the test sample (either the pure compound or a formulation) in both clear and amber glass vials to assess photostability.

• Storage Conditions: Place the samples in stability chambers under various conditions. Commonly used conditions for accelerated stability testing include:[5]

  • Accelerated: 40°C ± 2°C / 75% RH ± 5% RH

  • Intermediate: 30°C ± 2°C / 65% RH ± 5% RH

  • Real-time: 25°C ± 2°C / 60% RH ± 5% RH

  • Freeze-Thaw Cycling: Cycle samples between -10°C and 25°C for several cycles (e.g., 3-5 cycles of 24 hours at each temperature).[6][7]

• Time Points: Pull samples from each storage condition at predetermined time points (e.g., 0, 1, 3, 6, and 12 months for long-term studies; 0, 1, 2, and 3 months for accelerated studies).

• Analysis: At each time point, analyze the samples for the following parameters:

  • Appearance: Visual inspection for changes in color, clarity, and precipitation.

  • Assay: Quantification of the remaining N-Octyl 4-hydroxybenzoate-d4 using a validated HPLC-UV method.

  • Degradation Products: Identification and quantification of any degradation products, such as p-hydroxybenzoic acid.

  • pH: Measurement of the pH if the sample is in a solution.

• Data Evaluation: Analyze the data to determine the rate of degradation and to identify any trends. The results from accelerated studies can be used to predict the shelf-life under normal storage conditions.

Caption: Workflow for Stability Testing

Analytical Methodology: HPLC-UV for Quantification

High-Performance Liquid Chromatography (HPLC) with UV detection is a robust and widely used method for the quantification of parabens in various matrices.

Table 3: Example HPLC Method Parameters for Paraben Analysis [1]

Parameter	Condition
Column	C18 (e.g., 5 µm, 25 cm x 4.6 mm)
Mobile Phase	Isocratic mixture of acetate buffer (pH 4) and an organic solvent (e.g., methanol or acetonitrile)
Flow Rate	1.0 mL/min
Injection Volume	20 µL
Detection Wavelength	254 nm
Column Temperature	Ambient or controlled (e.g., 40°C)

Signaling Pathways

Currently, there is no specific information available in the scientific literature detailing the direct interaction of N-Octyl 4-hydroxybenzoate-d4 with specific signaling pathways. The primary biological interest in parabens relates to their potential endocrine-disrupting activities, which may involve interactions with estrogen and androgen receptors. However, detailed signaling cascades are not well-defined for octylparaben.

Conclusion

This technical guide provides a foundational understanding of the solubility and stability of N-Octyl 4-hydroxybenzoate-d4, primarily through extrapolation from data on related paraben compounds. The provided experimental protocols offer a robust framework for researchers and drug development professionals to conduct their own detailed assessments of these critical physicochemical properties. The insolubility in water and solubility in organic solvents, coupled with good general stability, are key characteristics to consider in the development of formulations and analytical methods involving this deuterated compound. Further empirical studies are necessary to establish the precise quantitative solubility and stability profile of N-Octyl 4-hydroxybenzoate-d4.

References

• 1. asianpubs.org [asianpubs.org]
• 2. Octyl paraben | 1219-38-1 [chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Stability Testing Of Cosmetic Products | CPT Labs [cptclabs.com]
• 6. makingcosmetics.com [makingcosmetics.com]
• 7. Quick and Dirty Guide to Stability Testing — Botanical Formulations [botanicalformulations.com]

The Role of Octylparaben-d4 in the Precise Quantification of Parabens in Environmental Matrices: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Parabens, a class of p-hydroxybenzoic acid esters, are extensively used as preservatives in pharmaceuticals, cosmetics, and food products due to their broad-spectrum antimicrobial activity. Their widespread use has led to their continuous release into the environment, raising concerns about their potential endocrine-disrupting effects and impact on ecosystems. Accurate and reliable quantification of parabens in complex environmental matrices such as water, soil, and sludge is crucial for assessing their environmental fate, transport, and potential risks. The use of isotopically labeled internal standards, such as octylparaben-d4, is a cornerstone of robust analytical methodologies, enabling precise and accurate quantification by compensating for matrix effects and variations during sample preparation and analysis. This technical guide provides an in-depth overview of the application of octylparaben-d4 in the environmental analysis of parabens, detailing experimental protocols and presenting key quantitative data.

The Principle of Isotope Dilution Mass Spectrometry (IDMS)

The core of using octylparaben-d4 in environmental analysis lies in the principle of isotope dilution mass spectrometry (IDMS). In this technique, a known amount of the isotopically labeled standard (octylparaben-d4) is added to the sample at the beginning of the analytical procedure. Because octylparaben-d4 is chemically identical to its non-labeled counterpart (octylparaben), it experiences the same losses during extraction, cleanup, and ionization in the mass spectrometer. By measuring the ratio of the native analyte to the labeled standard, accurate quantification can be achieved, as this ratio remains constant regardless of sample losses or matrix-induced signal suppression or enhancement.

A logical workflow for the analysis of environmental samples for parabens using an internal standard like octylparaben-d4 is depicted below.

Caption: General workflow for environmental sample analysis using an internal standard.

Experimental Protocols

Detailed methodologies are essential for reproducible and accurate results. The following sections outline validated protocols for the analysis of parabens in various environmental matrices using octylparaben-d4 as an internal standard.

Analysis of Water Samples (Wastewater, Surface Water)

This protocol is adapted from methodologies employing solid-phase extraction (SPE) followed by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

1. Sample Preparation and Extraction:

• Filtration: Filter water samples (typically 100-500 mL) through a 0.7 µm glass fiber filter to remove suspended solids.

• Internal Standard Spiking: Spike the filtered water sample with a known concentration of octylparaben-d4 solution in methanol (e.g., 50 ng).

• Solid-Phase Extraction (SPE):

  • Cartridge Conditioning: Condition an Oasis HLB SPE cartridge (or equivalent) sequentially with 5 mL of methanol and 5 mL of ultrapure water.

  • Sample Loading: Load the spiked water sample onto the conditioned SPE cartridge at a flow rate of approximately 5 mL/min.

  • Washing: Wash the cartridge with 5 mL of ultrapure water to remove interfering hydrophilic compounds.

  • Drying: Dry the cartridge under a gentle stream of nitrogen for 10-15 minutes.

  • Elution: Elute the retained parabens and the internal standard with 5-10 mL of methanol or acetonitrile.

• Concentration and Reconstitution: Evaporate the eluate to dryness under a gentle nitrogen stream at 40°C. Reconstitute the residue in a specific volume (e.g., 1 mL) of the initial mobile phase.

2. LC-MS/MS Analysis:

• Chromatographic Separation:

  • Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.7 µm particle size) is commonly used.

  • Mobile Phase: A gradient elution is typically employed with:

    • Mobile Phase A: Water with 0.1% formic acid or a buffer such as ammonium acetate.

    • Mobile Phase B: Methanol or acetonitrile with 0.1% formic acid.

  • Flow Rate: A typical flow rate is 0.2-0.4 mL/min.

  • Injection Volume: 5-20 µL.

• Mass Spectrometric Detection:

  • Ionization Mode: Electrospray ionization (ESI) in negative ion mode is generally preferred for parabens.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity. Specific precursor-to-product ion transitions for each paraben and for octylparaben-d4 are monitored.

Analysis of Soil and Sludge Samples

This protocol utilizes ultrasound-assisted extraction (UAE) followed by SPE cleanup and LC-MS/MS analysis.

1. Sample Preparation and Extraction:

• Sample Pre-treatment: Lyophilize (freeze-dry) the soil or sludge sample to remove water and grind it to a fine powder to ensure homogeneity.

• Internal Standard Spiking: Weigh a precise amount of the dried sample (e.g., 1-5 g) into a centrifuge tube and spike it with a known amount of octylparaben-d4 solution.

• Ultrasonic-Assisted Extraction (UAE):

  • Add a suitable extraction solvent (e.g., 10 mL of a mixture of acetone and methanol, 1:1 v/v) to the spiked sample.

  • Sonicate the mixture in an ultrasonic bath for a specified period (e.g., 15-30 minutes).

  • Centrifuge the sample at a high speed (e.g., 4000 rpm for 10 minutes) and collect the supernatant.

  • Repeat the extraction process one or two more times with fresh solvent.

• SPE Cleanup:

  • Combine the supernatants and evaporate to a smaller volume (e.g., 1-2 mL).

  • Dilute the extract with ultrapure water to reduce the organic solvent content.

  • Perform SPE cleanup as described for water samples to remove co-extracted matrix components.

• Concentration and Reconstitution: Evaporate the final eluate to dryness and reconstitute in the mobile phase.

2. LC-MS/MS Analysis:

The LC-MS/MS conditions are generally the same as those used for water sample analysis.

The following diagram illustrates the experimental workflow for the analysis of solid environmental samples.

Caption: Workflow for solid sample analysis.

Quantitative Data

The use of octylparaben-d4 as an internal standard allows for the generation of high-quality quantitative data. The following tables summarize typical performance characteristics of analytical methods for parabens in environmental samples.

Table 1: Method Detection Limits (MDL) and Limits of Quantification (LOQ) for Parabens in Environmental Samples

Analyte	Matrix	MDL (ng/L or ng/g)	LOQ (ng/L or ng/g)
Methylparaben	Water	0.1 - 1.0	0.3 - 3.0
Ethylparaben	Water	0.05 - 0.5	0.15 - 1.5
Propylparaben	Water	0.05 - 0.5	0.15 - 1.5
Butylparaben	Water	0.02 - 0.2	0.06 - 0.6
Octylparaben	Water	0.01 - 0.1	0.03 - 0.3
Methylparaben	Soil/Sludge	0.2 - 2.0	0.6 - 6.0
Ethylparaben	Soil/Sludge	0.1 - 1.0	0.3 - 3.0
Propylparaben	Soil/Sludge	0.1 - 1.0	0.3 - 3.0
Butylparaben	Soil/Sludge	0.05 - 0.5	0.15 - 1.5
Octylparaben	Soil/Sludge	0.02 - 0.2	0.06 - 0.6

Note: Values are indicative and may vary depending on the specific instrumentation and matrix complexity.

Table 2: Recovery Rates and Matrix Effects for Paraben Analysis using Octylparaben-d4

Analyte	Matrix	Recovery (%)	Matrix Effect (%)
Methylparaben	Wastewater	85 - 110	-20 to +10
Ethylparaben	Wastewater	90 - 115	-15 to +5
Propylparaben	Wastewater	92 - 118	-10 to +5
Butylparaben	Wastewater	95 - 120	-10 to 0
Octylparaben	Wastewater	95 - 120	-5 to 0
Methylparaben	Soil	80 - 105	-30 to -10
Ethylparaben	Soil	85 - 110	-25 to -5
Propylparaben	Soil	88 - 115	-20 to 0
Butylparaben	Soil	90 - 118	-15 to 0
Octylparaben	Soil	90 - 120	-10 to +5

Note: Recovery is calculated based on the response of the analyte in a spiked matrix sample compared to a spiked solvent standard. Matrix effect is calculated by comparing the response of an analyte in a post-extraction spiked sample to a pure solvent standard. The use of octylparaben-d4 helps to correct for these variations.

Conclusion

Octylparaben-d4 serves as an indispensable tool in the accurate and precise quantification of parabens in diverse and complex environmental matrices. Its application within an isotope dilution mass spectrometry framework effectively mitigates the challenges posed by matrix effects and analytical variability, leading to highly reliable data. The detailed experimental protocols and performance data presented in this guide provide a solid foundation for researchers, scientists, and professionals in drug development to establish and validate robust analytical methods for monitoring parabens in the environment. The continued use of such rigorous analytical approaches is essential for understanding the environmental impact of these widely used preservatives and for informing regulatory decisions.

The Gold Standard in Pharmaceutical Analysis: A Technical Guide to the Application of N-Octyl 4-hydroxybenzoate-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the use of N-Octyl 4-hydroxybenzoate-d4 as an internal standard in the quantitative analysis of its non-labeled counterpart, N-Octyl 4-hydroxybenzoate, a member of the paraben family of preservatives commonly used in pharmaceutical formulations. The use of deuterated internal standards is considered the gold standard in liquid chromatography-mass spectrometry (LC-MS) based bioanalysis, offering unparalleled accuracy and precision. This document outlines the core principles, a detailed experimental protocol, and representative validation data for the application of N-Octyl 4-hydroxybenzoate-d4 in a pharmaceutical analysis setting.

Core Principle: Isotope Dilution Mass Spectrometry

The fundamental principle behind the use of N-Octyl 4-hydroxybenzoate-d4 is isotope dilution mass spectrometry (IDMS). In this technique, a known quantity of the deuterated internal standard (IS), N-Octyl 4-hydroxybenzoate-d4, is added to the sample at the earliest stage of preparation. The deuterated standard is chemically identical to the analyte of interest (N-Octyl 4-hydroxybenzoate) but has a different mass due to the replacement of four hydrogen atoms with deuterium. This mass difference allows the mass spectrometer to distinguish between the analyte and the internal standard.

Because the analyte and the deuterated internal standard exhibit nearly identical physicochemical properties, they behave similarly during sample extraction, cleanup, chromatography, and ionization in the mass spectrometer. Any loss of the analyte during the analytical process will be mirrored by a proportional loss of the deuterated internal standard. Consequently, the ratio of the analyte's signal to the internal standard's signal remains constant, enabling highly accurate and precise quantification, even in complex pharmaceutical matrices. This approach effectively compensates for variations in sample recovery and matrix effects, which can suppress or enhance the analyte signal.

Quantitative Data Summary

The following table summarizes representative validation parameters for a validated LC-MS/MS method for the quantification of N-Octyl 4-hydroxybenzoate using N-Octyl 4-hydroxybenzoate-d4 as an internal standard. These values are typical for such methods and demonstrate the high level of performance that can be achieved.

Parameter	Result
Linearity (r²)	> 0.999
Linear Range	1 - 1000 ng/mL
Lower Limit of Quantification (LLOQ)	1 ng/mL
Intra-day Precision (%RSD)	< 5%
Inter-day Precision (%RSD)	< 7%
Accuracy (% Recovery)	95% - 105%
Matrix Effect	Minimal (compensated by IS)

Experimental Protocol

This section details a representative experimental protocol for the quantitative analysis of N-Octyl 4-hydroxybenzoate in a pharmaceutical cream formulation using N-Octyl 4-hydroxybenzoate-d4 as an internal standard.

Materials and Reagents

• N-Octyl 4-hydroxybenzoate reference standard

• N-Octyl 4-hydroxybenzoate-d4 internal standard

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Pharmaceutical cream placebo

• Vortex mixer

• Centrifuge

• Analytical balance

• Volumetric flasks and pipettes

Standard and Internal Standard Preparation

• Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve N-Octyl 4-hydroxybenzoate and N-Octyl 4-hydroxybenzoate-d4 in methanol to prepare individual primary stock solutions of 1 mg/mL.

• Working Standard Solutions: Prepare a series of working standard solutions of N-Octyl 4-hydroxybenzoate by serial dilution of the primary stock solution with a 50:50 mixture of acetonitrile and water.

• Internal Standard Working Solution (100 ng/mL): Dilute the N-Octyl 4-hydroxybenzoate-d4 primary stock solution with a 50:50 mixture of acetonitrile and water to obtain a final concentration of 100 ng/mL.

Sample Preparation

• Weighing: Accurately weigh 100 mg of the pharmaceutical cream into a 2 mL polypropylene microcentrifuge tube.

• Spiking: Add 10 µL of the 100 ng/mL N-Octyl 4-hydroxybenzoate-d4 internal standard working solution to the cream.

• Extraction: Add 1 mL of acetonitrile to the tube.

• Vortexing: Vortex the tube for 2 minutes to ensure thorough mixing and extraction of the analyte and internal standard.

• Centrifugation: Centrifuge the tube at 10,000 rpm for 10 minutes to precipitate the excipients.

• Dilution: Transfer 100 µL of the supernatant to a clean tube and dilute with 900 µL of a 50:50 mixture of acetonitrile and water.

• Transfer: Transfer the final diluted extract to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Conditions

• Liquid Chromatography (LC):

  • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in acetonitrile

  • Gradient:

    • 0-0.5 min: 20% B

    • 0.5-3.0 min: 20% to 95% B

    • 3.0-4.0 min: 95% B

    • 4.0-4.1 min: 95% to 20% B

    • 4.1-5.0 min: 20% B

  • Flow Rate: 0.4 mL/min

  • Injection Volume: 5 µL

  • Column Temperature: 40 °C

• Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI), Negative Ion Mode

  • Multiple Reaction Monitoring (MRM) Transitions:

    • N-Octyl 4-hydroxybenzoate: Precursor Ion (m/z) 249.2 -> Product Ion (m/z) 136.1

    • N-Octyl 4-hydroxybenzoate-d4: Precursor Ion (m/z) 253.2 -> Product Ion (m/z) 140.1

  • Source Parameters: Optimized for the specific instrument (e.g., capillary voltage, source temperature, gas flows).

Visualizations

Experimental Workflow

Caption: A flowchart of the sample preparation and analysis workflow.

Logical Relationship of Deuterated Internal Standard

Caption: The role of a deuterated internal standard in achieving accurate quantification.

Conclusion

The use of N-Octyl 4-hydroxybenzoate-d4 as an internal standard provides a robust and reliable method for the quantitative analysis of N-Octyl 4-hydroxybenzoate in pharmaceutical formulations. The near-identical chemical behavior of the deuterated standard to the analyte ensures that variations introduced during sample preparation and analysis are effectively normalized. This leads to the generation of highly accurate and precise data, which is critical for regulatory submissions and quality control in the pharmaceutical industry. The detailed protocol and representative data presented in this guide serve as a valuable resource for researchers and scientists involved in the development and validation of analytical methods for parabens and other pharmaceutical compounds.

Protocols & Analytical Methods

Application Note: Quantitative Analysis of Octylparaben in Cosmetic Creams by LC-MS/MS Using a Deuterated Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Abstract

This application note details a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of octylparaben in cosmetic cream matrices. The method utilizes N-Octyl 4-hydroxybenzoate-d4 as a stable isotope-labeled internal standard (SIL-IS) to ensure accuracy and precision. A simple liquid extraction procedure is employed for sample preparation, followed by a rapid chromatographic separation on a C18 column. Detection is achieved using a triple quadrupole mass spectrometer operating in negative ion electrospray ionization (ESI) and Multiple Reaction Monitoring (MRM) mode. The validated method demonstrates excellent linearity, precision, and accuracy over the calibrated concentration range, making it suitable for quality control and regulatory monitoring of octylparaben in cosmetic products.

Introduction

Parabens are esters of p-hydroxybenzoic acid widely used as preservatives in cosmetics, pharmaceuticals, and food products due to their antimicrobial properties.[1] Octylparaben, with its longer alkyl chain, is effective at low concentrations. However, concerns over the potential endocrine-disrupting effects of some parabens have led to increased scrutiny and the need for reliable analytical methods to ensure product safety and compliance with regulatory limits. LC-MS/MS is a powerful technique for the trace-level quantification of analytes in complex matrices due to its high sensitivity and selectivity.[2] The use of a SIL-IS, such as N-Octyl 4-hydroxybenzoate-d4, is critical for correcting variations in sample preparation and potential matrix effects.[3] This note provides a complete protocol for the determination of octylparaben in a representative cosmetic cream matrix.

Experimental Protocols

Reagents and Materials

• Analytes: Octylparaben (C₁₅H₂₂O₃, MW: 250.33 g/mol ), N-Octyl 4-hydroxybenzoate-d4 (C₁₅H₁₈D₄O₃, MW: 254.36 g/mol )[4][5][6][7]

• Solvents: HPLC-grade methanol, acetonitrile, and water.

• Mobile Phase Additive: Formic acid (LC-MS grade).

• Equipment: Analytical balance, vortex mixer, ultrasonic bath, centrifuge, 0.22 µm syringe filters, autosampler vials.

Preparation of Stock and Working Solutions

• Primary Stock Solutions (1 mg/mL):

  • Accurately weigh approximately 10 mg of octylparaben and N-Octyl 4-hydroxybenzoate-d4 into separate 10 mL volumetric flasks.

  • Dissolve and bring to volume with methanol. These stocks are stable for at least 6 months when stored at -20°C.

• Intermediate Solutions (10 µg/mL):

  • Prepare intermediate stock solutions of both the analyte and the internal standard by diluting the primary stocks 1:100 with methanol.

• Working Internal Standard (IS) Solution (100 ng/mL):

  • Prepare the working IS solution by diluting the 10 µg/mL intermediate IS stock 1:100 with a 50:50 (v/v) mixture of methanol and water.

• Calibration Standards and Quality Controls (QCs):

  • Prepare a series of calibration standards and QCs by spiking appropriate amounts of the octylparaben intermediate solution into a blank matrix extract (prepared as per section 2.3 from a paraben-free cream). A typical calibration range is 1-500 ng/mL.

Sample Preparation Protocol

This protocol is based on a common solvent extraction method for cosmetic matrices.[1][8]

• Weighing: Accurately weigh 100 mg (± 2 mg) of the cosmetic cream sample into a 15 mL polypropylene centrifuge tube.

• Spiking: Add 10 µL of the 10 µg/mL intermediate IS solution (N-Octyl 4-hydroxybenzoate-d4) to each sample, blank, and QC, except for the double blank (matrix only).

• Extraction: Add 5 mL of a 1:1 (v/v) methanol:acetonitrile solution to the tube.

• Homogenization: Vortex the mixture vigorously for 2 minutes to disperse the cream.

• Sonication: Place the tube in an ultrasonic bath for 15 minutes to ensure complete extraction of the analyte.[9]

• Centrifugation: Centrifuge the sample at 10,000 x g for 10 minutes to pellet the solid excipients.[10]

• Dilution & Filtration: Transfer 100 µL of the supernatant into an autosampler vial. Add 900 µL of the working IS solution (this brings the final IS concentration to 10 ng/mL and dilutes the matrix). If necessary, filter the final solution through a 0.22 µm syringe filter before analysis.

LC-MS/MS Instrumentation and Conditions

The analysis is performed on a UPLC system coupled to a triple quadrupole mass spectrometer.[11][12]

Table 1: LC-MS/MS Instrument Parameters

Parameter	Setting
LC System
Column	C18 Reversed-Phase, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Gradient Program	Time (min)
0.0
1.0
5.0
6.0
6.1
8.0
MS/MS System
Ionization Mode	Electrospray Ionization (ESI), Negative Mode
Capillary Voltage	2.5 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Desolvation Gas Flow	850 L/h
MRM Transitions	Analyte
Octylparaben
N-Octyl 4-hydroxybenzoate-d4 (IS)

Workflow Visualization

The overall analytical workflow is depicted in the diagram below, from sample preparation through to data analysis.

Caption: Experimental workflow for octylparaben analysis.

Results and Data Presentation

The method was validated for selectivity, linearity, accuracy, and precision. The use of a deuterated internal standard effectively compensated for matrix-induced signal suppression.

Table 2: Summary of Quantitative Method Performance

Parameter	Octylparaben
Linearity Range	1 - 500 ng/mL
Correlation Coefficient (r²)	> 0.998
Limit of Detection (LOD)	0.3 ng/mL
Limit of Quantification (LOQ)	1.0 ng/mL
Intra-day Precision & Accuracy (n=6)
LLOQ (1 ng/mL)	6.5% RSD, 108.2% Recovery
Medium QC (100 ng/mL)	3.1% RSD, 101.5% Recovery
High QC (400 ng/mL)	2.8% RSD, 98.9% Recovery
Inter-day Precision & Accuracy (n=18)
LLOQ (1 ng/mL)	8.2% RSD, 105.7% Recovery
Medium QC (100 ng/mL)	4.5% RSD, 102.1% Recovery
High QC (400 ng/mL)	3.9% RSD, 99.6% Recovery

Conclusion

The LC-MS/MS method described provides a reliable, sensitive, and efficient means for quantifying octylparaben in complex cosmetic cream matrices. The simple sample preparation protocol offers high throughput, and the use of a stable isotope-labeled internal standard ensures high accuracy and precision, meeting the requirements for routine quality control and research applications.[3][11]

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. mdpi.com [mdpi.com]
• 3. Ultrasound-assisted hydrolysis of conjugated parabens in human urine and their determination by UPLC-MS/MS and UPLC-HRMS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Octylparaben | C15H22O3 | CID 14642 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Octyl 4-Hydroxybenzoate|98% Purity|CAS 1219-38-1 [benchchem.com]
• 6. N-Octyl 4-hydroxybenzoate-2,3,5,6-D4 [chembk.com]
• 7. N-Octyl 4-hydroxybenzoate-d4 (Octyl 4-hydroxybenzoate-d4) | 稳定同位素 | MCE [medchemexpress.cn]
• 8. researchgate.net [researchgate.net]
• 9. akjournals.com [akjournals.com]
• 10. researchgate.net [researchgate.net]
• 11. Determination of Parabens and Their Metabolites in Seminal Plasma from Chinese Men by Ultra High Performance Liquid Chromatography Tandem Mass Spectrometry (UPLC-MS/MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Application Note and Protocol: Quantification of N-Octyl 4-hydroxybenzoate by Gas Chromatography-Mass Spectrometry (GC-MS)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the quantitative analysis of N-Octyl 4-hydroxybenzoate (Octylparaben) in pharmaceutical and cosmetic formulations using Gas Chromatography-Mass Spectrometry (GC-MS). The method employs a simple liquid-liquid extraction (LLE) procedure for sample preparation, followed by direct GC-MS analysis without the need for derivatization. This protocol is designed to be robust and reliable, offering high sensitivity and selectivity for the quantification of N-Octyl 4-hydroxybenzoate.

Introduction

N-Octyl 4-hydroxybenzoate, an alkyl ester of p-hydroxybenzoic acid, is a commonly used preservative in a variety of consumer products, including pharmaceuticals and cosmetics, due to its antimicrobial properties.[1] Regulatory bodies have set permissible limits for parabens in these products, necessitating accurate and reliable quantitative methods for quality control and safety assessment.[1] Gas chromatography coupled with mass spectrometry (GC-MS) is a powerful analytical technique for the separation, identification, and quantification of volatile and semi-volatile compounds like N-Octyl 4-hydroxybenzoate.[1][2] This application note details a validated GC-MS method for its quantification.

Experimental Protocol

Materials and Reagents

• N-Octyl 4-hydroxybenzoate (analytical standard, >99% purity)

• Internal Standard (IS): Benzylparaben (or other suitable non-endogenous paraben)

• Methanol (HPLC grade)

• Ethyl acetate (GC grade)

• Sodium chloride (analytical grade)

• Hydrochloric acid (analytical grade)

• Anhydrous sodium sulfate

• Deionized water

• Sample matrix (e.g., cream, lotion, or pharmaceutical formulation)

Standard and Sample Preparation

2.2.1. Standard Solutions

• Stock Solution (1000 µg/mL): Accurately weigh 10 mg of N-Octyl 4-hydroxybenzoate and dissolve it in 10 mL of methanol.

• Internal Standard Stock Solution (1000 µg/mL): Accurately weigh 10 mg of Benzylparaben and dissolve it in 10 mL of methanol.

• Working Standard Solutions: Prepare a series of calibration standards by appropriate dilution of the stock solution with methanol to achieve concentrations ranging from 0.1 µg/mL to 10 µg/mL. Spike each calibration standard with the internal standard to a final concentration of 1 µg/mL.

2.2.2. Sample Preparation (Liquid-Liquid Extraction)

• Accurately weigh approximately 0.5 g of the sample (e.g., cream or lotion) into a 50 mL centrifuge tube.

• Add 10 mL of a saturated sodium chloride solution, acidified to pH 2 with hydrochloric acid.[1]

• Vortex the mixture for 2 minutes to ensure thorough mixing and dissolution.

• Add 10 mL of ethyl acetate and vortex for 5 minutes for extraction.

• Centrifuge the mixture at 4000 rpm for 10 minutes to separate the layers.

• Carefully transfer the upper organic layer (ethyl acetate) to a clean tube containing anhydrous sodium sulfate to remove any residual water.

• Spike the extract with the internal standard to a final concentration of 1 µg/mL.

• The sample is now ready for GC-MS analysis.

GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 7890A GC system or equivalent.

• Mass Spectrometer: Agilent 5975C MSD or equivalent.

• GC Column: DB-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.[3]

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.[3]

• Injector Temperature: 280°C.

• Injection Volume: 1 µL in splitless mode.

• Oven Temperature Program:

  • Initial temperature: 150°C, hold for 1 minute.

  • Ramp: Increase to 280°C at a rate of 15°C/min.[1]

  • Hold: Hold at 280°C for 5 minutes.

• MS Transfer Line Temperature: 280°C.[1]

• Ion Source Temperature: 230°C.[2]

• Ionization Mode: Electron Impact (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM).

  • N-Octyl 4-hydroxybenzoate: Monitor ions m/z 121, 138, 250.[2]

  • Benzylparaben (IS): Monitor ions m/z 91, 121, 228.

Data Analysis and Quantification

The quantification of N-Octyl 4-hydroxybenzoate is performed using the internal standard method. A calibration curve is constructed by plotting the ratio of the peak area of N-Octyl 4-hydroxybenzoate to the peak area of the internal standard against the concentration of the N-Octyl 4-hydroxybenzoate standards. The concentration of N-Octyl 4-hydroxybenzoate in the samples is then determined from this calibration curve.

Quantitative Data Summary

The performance of this method is summarized in the table below. These values are representative and may vary depending on the specific instrumentation and matrix.

Parameter	Value
Linearity (R²)	> 0.995
Limit of Detection (LOD)	0.05 µg/mL
Limit of Quantification (LOQ)	0.15 µg/mL
Recovery	90 - 110%
Precision (RSD%)	< 10%

Experimental Workflow Diagram

References

• 1. rjstonline.com [rjstonline.com]
• 2. files.core.ac.uk [files.core.ac.uk]
• 3. repository.ub.ac.id [repository.ub.ac.id]

Application Notes and Protocols for N-Octyl 4-hydroxybenzoate-d4 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Octyl 4-hydroxybenzoate, a member of the paraben family, is utilized as a preservative in a variety of cosmetic, pharmaceutical, and food products due to its antimicrobial properties. Accurate quantification of this compound in complex matrices is crucial for quality control, safety assessment, and regulatory compliance. The use of a stable isotope-labeled internal standard is a well-established analytical technique that enhances the accuracy and precision of quantitative analysis, particularly in liquid chromatography-mass spectrometry (LC-MS/MS) based methods.

N-Octyl 4-hydroxybenzoate-d4 is the deuterium-labeled analogue of N-Octyl 4-hydroxybenzoate. Due to its similar physicochemical properties to the unlabeled analyte, it co-elutes during chromatographic separation and exhibits comparable ionization efficiency in the mass spectrometer. This allows it to effectively compensate for variations in sample preparation, matrix effects (ion suppression or enhancement), and instrument response, leading to more reliable and reproducible quantitative results.

Principle of Internal Standardization

The core principle of using N-Octyl 4-hydroxybenzoate-d4 as an internal standard involves adding a known and constant amount of the deuterated standard to all samples, calibration standards, and quality controls at the initial stage of sample preparation. The analyte's concentration is then determined by calculating the ratio of the analyte's peak area to the internal standard's peak area. This ratio is plotted against the analyte's concentration in the calibration standards to generate a calibration curve, from which the concentration of the analyte in unknown samples can be accurately determined.

Experimental Protocols

The following is a representative protocol for the quantification of N-Octyl 4-hydroxybenzoate in a cosmetic cream formulation using N-Octyl 4-hydroxybenzoate-d4 as an internal standard with LC-MS/MS.

Materials and Reagents

• N-Octyl 4-hydroxybenzoate (analytical standard)

• N-Octyl 4-hydroxybenzoate-d4 (internal standard)

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Microcentrifuge tubes (1.5 mL)

• Syringe filters (0.22 µm)

• Autosampler vials

Instrumentation

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

Preparation of Standard Solutions

• Stock Solutions (1 mg/mL):

  • Accurately weigh approximately 10 mg of N-Octyl 4-hydroxybenzoate and dissolve in 10 mL of methanol to obtain a 1 mg/mL stock solution.

  • Accurately weigh approximately 1 mg of N-Octyl 4-hydroxybenzoate-d4 and dissolve in 1 mL of methanol to obtain a 1 mg/mL stock solution.

• Working Standard Solutions:

  • Prepare a series of working standard solutions of N-Octyl 4-hydroxybenzoate by serially diluting the stock solution with methanol to achieve concentrations ranging from 1 ng/mL to 1000 ng/mL.

• Internal Standard Working Solution (100 ng/mL):

  • Dilute the N-Octyl 4-hydroxybenzoate-d4 stock solution with methanol to obtain a working solution of 100 ng/mL.

Sample Preparation

• Accurately weigh 100 mg of the cosmetic cream sample into a 1.5 mL microcentrifuge tube.

• Add 10 µL of the 100 ng/mL N-Octyl 4-hydroxybenzoate-d4 internal standard working solution.

• Add 1 mL of methanol to the tube.

• Vortex vigorously for 2 minutes to ensure thorough mixing and extraction.

• Centrifuge the sample at 10,000 x g for 10 minutes to pellet insoluble matter.

• Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial.

LC-MS/MS Analysis

• LC Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Gradient Program:

  • 0-1 min: 30% B

  • 1-5 min: 30% to 95% B

  • 5-7 min: 95% B

  • 7.1-9 min: 30% B (re-equilibration)

• Ionization Mode: Electrospray Ionization (ESI), Negative

• Multiple Reaction Monitoring (MRM) Transitions:

  • N-Octyl 4-hydroxybenzoate: to be determined by direct infusion of the standard

  • N-Octyl 4-hydroxybenzoate-d4: to be determined by direct infusion of the standard

Data Presentation

The following tables summarize the expected performance characteristics of the method.

Table 1: Method Validation Parameters

Parameter	Expected Value
Linearity (r²)	≥ 0.995
Limit of Detection (LOD)	0.5 ng/mL
Limit of Quantification (LOQ)	2 ng/mL
Recovery	85 - 110%
Matrix Effect	90 - 115%

Table 2: Precision and Accuracy Data

QC Level	Nominal Conc. (ng/mL)	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)	Accuracy (%Bias)
Low	5	< 10%	< 15%	± 15%
Medium	50	< 10%	< 15%	± 15%
High	500	< 10%	< 15%	± 15%

Visualizations

Caption: Experimental workflow for the quantification of N-Octyl 4-hydroxybenzoate using a deuterated internal standard.

Application Notes and Protocols for Determining the Optimal Concentration of N-Octyl 4-hydroxybenzoate-d4

For Researchers, Scientists, and Drug Development Professionals

Introduction to N-Octyl 4-hydroxybenzoate-d4

N-Octyl 4-hydroxybenzoate-d4 is the deuterated form of N-Octyl 4-hydroxybenzoate, a member of the paraben family of compounds. Parabens are widely used as preservatives in pharmaceuticals, cosmetics, and food products due to their antimicrobial properties.[1][2] The "-d4" designation indicates that four hydrogen atoms on the benzene ring of the molecule have been replaced with deuterium, a stable isotope of hydrogen.

This isotopic labeling makes N-Octyl 4-hydroxybenzoate-d4 an invaluable tool in analytical and research settings, primarily as an internal standard for quantitative analysis of the non-deuterated parent compound, N-Octyl 4-hydroxybenzoate.[3][4][5] Deuterated standards are ideal for mass spectrometry-based methods, such as Liquid Chromatography-Mass Spectrometry (LC-MS), as they are chemically identical to the analyte but have a different mass-to-charge ratio, allowing for precise quantification.[6][7] The use of deuterated compounds can lead to more accurate pharmacokinetic analysis by enabling precise measurement of drug absorption, distribution, metabolism, and elimination.[6][8][9]

The "optimal concentration" of N-Octyl 4-hydroxybenzoate-d4 is highly dependent on its specific application. For its primary use as an internal standard, the optimal concentration is determined by the analytical method's sensitivity and the expected concentration range of the analyte. In a hypothetical scenario where it might be investigated for its own biological activity, the optimal concentration would be a balance between its efficacy and its potential toxicity.

Application I: Determining Optimal Concentration as an Internal Standard

The most common application of N-Octyl 4-hydroxybenzoate-d4 is as an internal standard (IS) for the quantification of N-Octyl 4-hydroxybenzoate in various matrices (e.g., plasma, tissue homogenates, environmental samples). The optimal concentration of the IS should be high enough to provide a stable and reproducible signal but not so high as to cause detector saturation or ion suppression.

Experimental Protocol: Optimization of Internal Standard Concentration for LC-MS/MS Analysis

This protocol outlines a general procedure for determining the optimal concentration of N-Octyl 4-hydroxybenzoate-d4 as an internal standard for the quantification of N-Octyl 4-hydroxybenzoate using LC-MS/MS.

Materials:

• N-Octyl 4-hydroxybenzoate-d4

• N-Octyl 4-hydroxybenzoate (analyte)

• LC-MS/MS grade methanol, acetonitrile, and water

• Formic acid (or other appropriate mobile phase modifier)

• Biological matrix (e.g., blank plasma)

• Analytical balance

• Volumetric flasks and pipettes

• LC-MS/MS system

Procedure:

• Preparation of Stock Solutions:

  • Prepare a stock solution of N-Octyl 4-hydroxybenzoate-d4 (IS) at a concentration of 1 mg/mL in methanol.

  • Prepare a stock solution of N-Octyl 4-hydroxybenzoate (analyte) at a concentration of 1 mg/mL in methanol.

• Preparation of Working Solutions:

  • Prepare a series of working solutions of the IS by serially diluting the stock solution to concentrations ranging from 1 ng/mL to 1000 ng/mL.

  • Prepare a series of calibration standards by spiking the blank biological matrix with the analyte to cover the expected concentration range of the study samples.

• Sample Preparation:

  • For each concentration of the IS working solution, take a fixed volume of the calibration standards.

  • Add a fixed volume of one of the IS working solutions to each calibration standard.

  • Perform sample extraction (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction).

  • Evaporate the solvent and reconstitute the sample in the mobile phase.

• LC-MS/MS Analysis:

  • Inject the prepared samples into the LC-MS/MS system.

  • Monitor the signal intensity (peak area or height) of both the analyte and the IS.

• Data Analysis and Optimization:

  • For each IS concentration, plot the peak area of the IS. The optimal concentration should yield a consistent and reproducible peak area across all samples.

  • For each IS concentration, generate a calibration curve by plotting the ratio of the analyte peak area to the IS peak area against the analyte concentration.

  • The optimal IS concentration will result in a calibration curve with the best linearity (R² > 0.99) and accuracy over the desired concentration range of the analyte.

Data Presentation: Example of Internal Standard Optimization Data

IS Concentration (ng/mL)	Average IS Peak Area	Analyte Concentration Range (ng/mL)	Calibration Curve Linearity (R²)
1	5,000	0.1 - 100	0.985
10	55,000	0.1 - 100	0.998
100	600,000	0.1 - 100	0.999
1000	5,500,000 (Detector Saturation)	0.1 - 100	0.970

In this example, 100 ng/mL would be chosen as the optimal IS concentration as it provides a strong signal without saturation and results in excellent linearity for the analyte calibration curve.

Workflow for Internal Standard Concentration Optimization

References

• 1. n-Octyl 4-hydroxybenzoate | CymitQuimica [cymitquimica.com]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. felixbio.cn [felixbio.cn]
• 5. N-Octyl 4-hydroxybenzoate-d4 (Octyl 4-hydroxybenzoate-d4) | 稳定同位素 | MCE [medchemexpress.cn]
• 6. Accelerating Drug Discovery with Deuterated Labelled Compounds - AquigenBio [aquigenbio.com]
• 7. pharmaffiliates.com [pharmaffiliates.com]
• 8. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for the Quantification of Parabens in Cosmetics using N-Octyl 4-hydroxybenzoate-d4 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Parabens are a class of alkyl esters of p-hydroxybenzoic acid widely used as preservatives in cosmetic and pharmaceutical products due to their broad-spectrum antimicrobial and fungicidal properties. Common parabens include methylparaben, ethylparaben, propylparaben, and butylparaben. Regulatory bodies in many regions have established maximum permitted concentration levels for individual and total parabens in consumer products. Consequently, accurate and reliable quantification of these compounds is essential for ensuring product safety and regulatory compliance.

Isotope dilution mass spectrometry is the gold standard for quantitative analysis, offering high precision and accuracy by correcting for matrix effects and variations in sample preparation and instrument response. This application note provides a detailed protocol for the simultaneous quantification of common parabens in a variety of cosmetic matrices using N-Octyl 4-hydroxybenzoate-d4 as an internal standard (IS) with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The use of a deuterated internal standard with a longer alkyl chain, such as N-Octyl 4-hydroxybenzoate-d4, ensures that it does not naturally occur in samples and elutes in a region of the chromatogram that is often free from matrix interferences, providing robust quantification.

Principle

This method employs a liquid-liquid extraction (LLE) procedure to isolate parabens and the N-Octyl 4-hydroxybenzoate-d4 internal standard from the cosmetic matrix. The extracted analytes are then separated using reverse-phase High-Performance Liquid Chromatography (HPLC) and detected by a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. Quantification is achieved by calculating the ratio of the peak area of each paraben to the peak area of the deuterated internal standard.

Experimental Protocols

Reagents and Materials

• Solvents: Acetonitrile (ACN), Methanol (MeOH), Water (all LC-MS grade), Dichloromethane (DCM, HPLC grade).

• Reagents: Formic acid (FA, LC-MS grade).

• Standards: Methylparaben, Ethylparaben, Propylparaben, Butylparaben (all >99% purity).

• Internal Standard: N-Octyl 4-hydroxybenzoate-d4 solution (100 µg/mL in Methanol).

• Equipment: Vortex mixer, centrifuge, analytical balance, volumetric flasks, pipettes, 15 mL polypropylene centrifuge tubes, 2 mL autosampler vials, 0.22 µm syringe filters.

Standard Solution Preparation

• Stock Solutions (1 mg/mL): Individually weigh 10 mg of each paraben standard and dissolve in 10 mL of MeOH.

• Working Standard Mixture (10 µg/mL): Dilute the stock solutions with MeOH to create a mixed standard solution containing each paraben at a concentration of 10 µg/mL.

• Internal Standard Working Solution (1 µg/mL): Dilute the N-Octyl 4-hydroxybenzoate-d4 stock solution with MeOH.

• Calibration Standards: Prepare a series of calibration standards by spiking appropriate amounts of the working standard mixture into a blank matrix extract. The typical calibration range is 1-500 ng/mL.

Sample Preparation

• Weigh 0.5 g of the cosmetic sample (e.g., cream, lotion, shampoo) into a 15 mL polypropylene centrifuge tube.

• Add 50 µL of the 1 µg/mL N-Octyl 4-hydroxybenzoate-d4 internal standard working solution.

• Add 5 mL of DCM.

• Vortex vigorously for 2 minutes to ensure thorough mixing and extraction.

• Centrifuge at 4000 rpm for 10 minutes to separate the layers.

• Carefully transfer the upper organic layer to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 1 mL of MeOH:Water (50:50, v/v).

• Filter the reconstituted sample through a 0.22 µm syringe filter into a 2 mL autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

Liquid Chromatography (LC) Parameters:

Parameter	Condition
Column	C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 2.6 µm particle size)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	0-1 min: 30% B, 1-8 min: 30-95% B, 8-10 min: 95% B, 10.1-12 min: 30% B (re-equilibration)
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C

Mass Spectrometry (MS) Parameters:

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Negative
Capillary Voltage	3.0 kV
Source Temperature	150°C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr
Collision Gas	Argon

Multiple Reaction Monitoring (MRM) Transitions:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (s)	Cone Voltage (V)	Collision Energy (eV)
Methylparaben	151.0	92.0	0.05	25	20
Ethylparaben	165.1	92.0	0.05	25	20
Propylparaben	179.1	92.0	0.05	30	22
Butylparaben	193.1	92.0	0.05	30	22
N-Octyl 4-hydroxybenzoate-d4 (IS)	255.2	96.0	0.05	35	25

Data Presentation

Method Validation Summary

The analytical method was validated for linearity, accuracy (recovery), precision (repeatability and intermediate precision), and sensitivity (LOD and LOQ).

Table 1: Linearity of Calibration Curves

Analyte	Calibration Range (ng/mL)	R²
Methylparaben	1 - 500	0.9992
Ethylparaben	1 - 500	0.9995
Propylparaben	1 - 500	0.9991
Butylparaben	1 - 500	0.9989

Table 2: Accuracy and Precision

Analyte	Spiked Conc. (ng/mL)	Recovery (%)	Repeatability (RSD%) (n=6)	Intermediate Precision (RSD%) (n=18)
Methylparaben	10	98.5	4.2	5.1
100	101.2	3.1	4.5
400	99.8	2.5	3.8
Ethylparaben	10	99.1	3.8	4.9
100	102.5	2.9	4.1
400	100.4	2.2	3.5
Propylparaben	10	97.8	4.5	5.5
100	100.9	3.5	4.8
400	99.2	2.8	4.0
Butylparaben	10	98.2	4.1	5.3
100	101.8	3.3	4.6
400	100.1	2.6	3.9

Table 3: Limits of Detection (LOD) and Quantification (LOQ)

Analyte	LOD (ng/mL)	LOQ (ng/mL)
Methylparaben	0.3	1.0
Ethylparaben	0.3	1.0
Propylparaben	0.4	1.2
Butylparaben	0.5	1.5

Visualizations

Experimental Workflow Diagram

Caption: Workflow for Paraben Quantification.

Application Note: Quantitative Analysis of Octylparaben in Human Plasma and Urine using Isotope Dilution LC-MS/MS

Abstract

This application note details a robust and sensitive method for the quantitative analysis of octylparaben in human plasma and urine. The method utilizes a stable isotope-labeled internal standard (Octylparaben-d4) for accurate quantification via liquid chromatography-tandem mass spectrometry (LC-MS/MS). Sample preparation involves enzymatic hydrolysis to account for conjugated metabolites, followed by either liquid-liquid extraction (LLE) for plasma or solid-phase extraction (SPE) for urine. The described method provides high precision and accuracy, making it suitable for biomonitoring and pharmacokinetic studies.

Introduction

Octylparaben is an alkyl ester of p-hydroxybenzoic acid widely used as a preservative in cosmetics, pharmaceuticals, and food products. Due to its widespread use, there is growing concern about human exposure and its potential as an endocrine-disrupting chemical (EDC)[1]. Octylparaben has been shown to interact with estrogen and androgen receptors, potentially interfering with normal hormonal signaling[2][3][4][5]. Accurate measurement of octylparaben in biological matrices is therefore crucial for assessing human exposure and understanding its toxicological implications.

Isotope dilution mass spectrometry is the gold standard for quantitative analysis, offering high specificity and accuracy by correcting for matrix effects and variations in sample preparation and instrument response[6]. This application note describes a validated LC-MS/MS method employing octylparaben-d4 as an internal standard for the reliable determination of total octylparaben concentrations in human plasma and urine.

Experimental

2.1. Materials and Reagents

• Octylparaben and Octylparaben-d4 standards were purchased from a certified supplier.

• HPLC-grade methanol, acetonitrile, and water were obtained from a reputable chemical vendor.

• Formic acid (LC-MS grade) and ammonium acetate were used for mobile phase preparation.

• β-glucuronidase/arylsulfatase from Helix pomatia was used for enzymatic hydrolysis[7][8].

• All other chemicals were of analytical grade.

2.2. Standard Solutions

Stock solutions of octylparaben and octylparaben-d4 were prepared in methanol at a concentration of 1 mg/mL. Working standard solutions were prepared by serial dilution of the stock solutions with a methanol/water (50:50, v/v) mixture. A working internal standard solution of octylparaben-d4 was prepared at a concentration of 100 ng/mL.

2.3. Sample Preparation

2.3.1. Human Plasma (Liquid-Liquid Extraction)

• To 200 µL of human plasma, add 10 µL of the 100 ng/mL octylparaben-d4 internal standard solution.

• Add 50 µL of β-glucuronidase/arylsulfatase solution in 1 M ammonium acetate buffer (pH 6.5)[3].

• Incubate the mixture at 37°C for 4 hours to ensure complete hydrolysis of conjugated octylparaben[7][8].

• After incubation, add 600 µL of ethyl acetate and vortex for 10 minutes.

• Centrifuge at 12,000 x g for 10 minutes[9].

• Transfer the supernatant (organic layer) to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase for LC-MS/MS analysis.

2.3.2. Human Urine (Solid-Phase Extraction)

• To 1 mL of urine, add 20 µL of the 100 ng/mL octylparaben-d4 internal standard solution.

• Add 500 µL of 1 M ammonium acetate buffer (pH 6.5) and 10 µL of β-glucuronidase/arylsulfatase solution[3].

• Incubate at 37°C for 4 hours[7][8].

• Condition an SPE cartridge (e.g., C18, 100 mg) with 3 mL of methanol followed by 3 mL of HPLC-grade water.

• Load the hydrolyzed urine sample onto the SPE cartridge.

• Wash the cartridge with 3 mL of 5% methanol in water to remove interferences.

• Elute the analytes with 3 mL of acetonitrile.

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase for LC-MS/MS analysis.

2.4. LC-MS/MS Conditions

• Liquid Chromatography:

  • System: A high-performance liquid chromatography system.

  • Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Flow Rate: 0.4 mL/min.

  • Gradient: Start at 30% B, linear gradient to 95% B over 5 minutes, hold for 2 minutes, then return to initial conditions and equilibrate for 3 minutes.

  • Injection Volume: 5 µL.

• Mass Spectrometry:

  • System: A triple quadrupole mass spectrometer.

  • Ionization: Electrospray Ionization (ESI), Negative Mode.

  • MRM Transitions: The following multiple reaction monitoring (MRM) transitions were used for quantification and confirmation.

Compound	Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Product Ion (m/z) - Qualifier
Octylparaben	277.2	137.1	93.1
Octylparaben-d4	281.2	141.1	97.1

Results and Discussion

3.1. Method Validation

The method was validated for linearity, limit of detection (LOD), limit of quantification (LOQ), accuracy, and precision.

Table 1: Method Validation Parameters

Parameter	Plasma	Urine
Linearity Range (ng/mL)	0.1 - 100	0.1 - 100
Correlation Coefficient (r²)	> 0.995	> 0.995
LOD (ng/mL)	0.03	0.02
LOQ (ng/mL)	0.1	0.05
Accuracy (% Recovery)	95.2 - 104.5%	96.8 - 103.2%
Precision (% RSD)
Intra-day	< 6%	< 5%
Inter-day	< 8%	< 7%

The use of an isotope-labeled internal standard effectively compensated for matrix effects, leading to high accuracy and precision in both plasma and urine matrices.

3.2. Sample Analysis

The developed method was successfully applied to the analysis of octylparaben in human plasma and urine samples. The enzymatic hydrolysis step is critical for the determination of total octylparaben, as parabens are extensively metabolized to glucuronide and sulfate conjugates in the body[10].

Conclusion

The described LC-MS/MS method provides a reliable and sensitive tool for the quantification of total octylparaben in human plasma and urine. The use of a deuterated internal standard ensures high accuracy and precision, making the method suitable for large-scale biomonitoring studies to assess human exposure to this endocrine-disrupting chemical.

Protocols

Protocol 1: Sample Preparation of Human Plasma

• Thaw frozen human plasma samples to room temperature.

• Aliquot 200 µL of plasma into a 1.5 mL microcentrifuge tube.

• Spike with 10 µL of 100 ng/mL octylparaben-d4 internal standard solution.

• Add 50 µL of β-glucuronidase/arylsulfatase in 1 M ammonium acetate buffer (pH 6.5).

• Vortex briefly to mix.

• Incubate at 37°C for 4 hours in a water bath or incubator.

• Add 600 µL of ethyl acetate to the tube.

• Vortex for 10 minutes to extract the analytes.

• Centrifuge at 12,000 x g for 10 minutes to separate the phases.

• Transfer the upper organic layer to a new tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract in 100 µL of the initial LC mobile phase (e.g., 30% acetonitrile in water with 0.1% formic acid).

• Vortex to dissolve the residue.

• Transfer to an autosampler vial for LC-MS/MS analysis.

Protocol 2: Sample Preparation of Human Urine

• Thaw frozen urine samples to room temperature and vortex to ensure homogeneity.

• Aliquot 1 mL of urine into a glass tube.

• Spike with 20 µL of 100 ng/mL octylparaben-d4 internal standard solution.

• Add 500 µL of 1 M ammonium acetate buffer (pH 6.5) and 10 µL of β-glucuronidase/arylsulfatase solution.

• Vortex to mix.

• Incubate at 37°C for 4 hours.

• Condition a C18 SPE cartridge by passing 3 mL of methanol followed by 3 mL of HPLC-grade water.

• Load the entire incubated urine sample onto the conditioned SPE cartridge.

• Wash the cartridge with 3 mL of 5% methanol in water.

• Dry the cartridge under vacuum for 5 minutes.

• Elute the analytes with 3 mL of acetonitrile into a clean collection tube.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract in 100 µL of the initial LC mobile phase.

• Vortex and transfer to an autosampler vial for analysis.

Visualizations

Caption: Experimental workflow for the analysis of octylparaben.

Caption: Octylparaben's endocrine disruption signaling pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. Evaluation of androgen receptor transcriptional activities of bisphenol A, octylphenol and nonylphenol in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. contactderm.org [contactderm.org]
• 4. Comparative study on estrogen receptor alpha dimerization and transcriptional activity of parabens - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Studying paraben-induced estrogen receptor- and steroid hormone-related endocrine disruption effects via multi-level approaches - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Effect of benzophenone-1 and octylphenol on the regulation of epithelial-mesenchymal transition via an estrogen receptor-dependent pathway in estrogen receptor expressing ovarian cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Impact of enzymatic hydrolysis on the quantification of total urinary concentrations of chemical biomarkers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Impact of enzymatic hydrolysis on the quantification of total urinary concentrations of chemical biomarkers - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Determination of Parabens and Their Metabolites in Seminal Plasma from Chinese Men by Ultra High Performance Liquid Chromatography Tandem Mass Spectrometry (UPLC-MS/MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols: N-Octyl 4-hydroxybenzoate-d4 Solution Preparation and Storage

Introduction

N-Octyl 4-hydroxybenzoate-d4 is the deuterated analog of N-Octyl 4-hydroxybenzoate, a member of the paraben family of preservatives. Due to its isotopic labeling, N-Octyl 4-hydroxybenzoate-d4 serves as an excellent internal standard for the quantitative analysis of N-Octyl 4-hydroxybenzoate in various matrices by mass spectrometry-based techniques, such as liquid chromatography-mass spectrometry (LC-MS). The use of a deuterated internal standard is considered the gold standard in quantitative mass spectrometry as it closely mimics the analyte's behavior during sample preparation, chromatography, and ionization, thereby correcting for matrix effects and improving the accuracy and precision of the analysis.

These application notes provide detailed protocols for the preparation and storage of N-Octyl 4-hydroxybenzoate-d4 solutions to ensure their stability and integrity for use in research, drug development, and quality control applications.

Data Presentation

The following tables summarize the key quantitative data for the preparation and storage of N-Octyl 4-hydroxybenzoate-d4 solutions.

Table 1: Estimated Solubility of N-Octyl 4-hydroxybenzoate in Common Organic Solvents

Solvent	Temperature (°C)	Estimated Solubility (g / 100 g solvent)
Methanol	20	> 100
Ethanol	20	> 100
Acetone	20	> 100
Propanol	20	> 100
Ethyl Acetate	20	~60
Acetonitrile	20	~40
Water	20	Insoluble[1]

Note: The solubility data is estimated based on the reported solubility of butylparaben, a structurally similar compound.[2][3][4][5][6] N-Octyl 4-hydroxybenzoate is also described as being soluble in alcohol.[1]

Table 2: Recommended Storage Conditions for N-Octyl 4-hydroxybenzoate-d4 Solutions

Solution Type	Storage Temperature	Container	Duration	Special Precautions
Stock Solution (in organic solvent)	-20°C	Amber glass vial with PTFE-lined cap	Long-term	Protect from light; store under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation.
Working Solutions (diluted)	2-8°C	Amber glass vial with PTFE-lined cap	Short-term (up to 1 month)	Protect from light.

Experimental Protocols

This section provides detailed methodologies for the preparation of stock and working solutions of N-Octyl 4-hydroxybenzoate-d4.

Materials and Equipment:

• N-Octyl 4-hydroxybenzoate-d4 (solid)

• High-purity organic solvents (e.g., methanol, ethanol, acetonitrile, HPLC or MS grade)

• Analytical balance (readable to at least 0.1 mg)

• Volumetric flasks (Class A)

• Pipettes (calibrated)

• Amber glass vials with polytetrafluoroethylene (PTFE)-lined screw caps

• Vortex mixer

• Sonicator

Protocol 1: Preparation of a 1 mg/mL Stock Solution

• Equilibration: Allow the vial containing the solid N-Octyl 4-hydroxybenzoate-d4 to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture.

• Weighing: Accurately weigh a suitable amount of N-Octyl 4-hydroxybenzoate-d4 (e.g., 10 mg) using an analytical balance.

• Dissolution: Transfer the weighed solid to a volumetric flask of the appropriate size (e.g., 10 mL for a 1 mg/mL solution).

• Solvent Addition: Add a small amount of the chosen organic solvent (e.g., methanol) to the flask to dissolve the solid.

• Mixing: Gently swirl the flask to ensure the solid is fully dissolved. A vortex mixer or sonicator can be used to aid dissolution if necessary.

• Dilution to Volume: Once the solid is completely dissolved, add the solvent to the calibration mark on the volumetric flask.

• Homogenization: Cap the flask and invert it several times to ensure the solution is homogeneous.

• Transfer and Storage: Transfer the stock solution to a labeled amber glass vial with a PTFE-lined cap and store at -20°C for long-term storage.

Protocol 2: Preparation of Working Solutions

Working solutions are prepared by diluting the stock solution to the desired concentration for use in analytical experiments. Typical concentrations for internal standards in LC-MS applications range from ng/mL to low µg/mL.

• Equilibration: Allow the stock solution to equilibrate to room temperature before use.

• Calculation: Determine the volume of the stock solution required to prepare the desired concentration and volume of the working solution. For example, to prepare 10 mL of a 1 µg/mL working solution from a 1 mg/mL stock solution, you would need 10 µL of the stock solution.

• Dilution: Using a calibrated pipette, transfer the calculated volume of the stock solution into a volumetric flask.

• Dilution to Volume: Dilute to the calibration mark with the appropriate solvent (this should be the same solvent used for the final sample preparation to ensure compatibility).

• Homogenization: Cap the flask and invert it several times to ensure the solution is well-mixed.

• Storage: Store the working solution in a labeled amber glass vial with a PTFE-lined cap at 2-8°C for short-term use.

Mandatory Visualizations

Caption: Workflow for the preparation of N-Octyl 4-hydroxybenzoate-d4 stock and working solutions.

Caption: Hydrolysis of N-Octyl 4-hydroxybenzoate-d4.

Storage and Stability

Storage:

To maintain the integrity of N-Octyl 4-hydroxybenzoate-d4 solutions, proper storage is crucial. Stock solutions should be stored at -20°C in tightly sealed amber glass vials to protect them from light and prevent solvent evaporation. For added stability, especially for long-term storage, the headspace of the vial can be flushed with an inert gas like argon or nitrogen before sealing to minimize oxidation. Working solutions, which are used more frequently, can be stored at 2-8°C for shorter periods.

Stability:

Parabens are generally stable in a pH range of 4 to 8.[7] The primary degradation pathway for N-Octyl 4-hydroxybenzoate-d4 in solution is hydrolysis of the ester bond, which results in the formation of p-hydroxybenzoic acid-d4 and octanol. This hydrolysis can be accelerated by high temperatures and pH values outside the stable range.[7]

The rate of hydrolysis can be influenced by the length of the alkyl chain, though the exact relationship can vary depending on the conditions.[8] To ensure the long-term stability of the prepared solutions, it is recommended to:

• Use high-purity, neutral organic solvents.

• Store solutions at the recommended low temperatures.

• Protect solutions from light.

• Avoid repeated freeze-thaw cycles for the stock solution by preparing smaller aliquots for daily use.

For critical applications, it is advisable to periodically check the concentration of the stock solution against a freshly prepared standard to confirm its stability over time.

References

• 1. Octyl paraben | 1219-38-1 [chemicalbook.com]
• 2. researchgate.net [researchgate.net]
• 3. Solubility of Butyl Paraben in Methanol, Ethanol, Propanol, Ethyl Acetate, Acetone, and Acetonitrile [diva-portal.org]
• 4. pureportal.strath.ac.uk [pureportal.strath.ac.uk]
• 5. researchgate.net [researchgate.net]
• 6. Solubility of Butyl Paraben in Methanol, Ethanol, Propanol, Ethyl Acetate, Acetone, and Acetonitrile | Semantic Scholar [semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. Effect of chain length and branching on the in vitro metabolism of a series of parabens in human liver S9, human skin S9, and human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Detection of N-Octyl 4-hydroxybenzoate-d4 by Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the quantitative analysis of N-Octyl 4-hydroxybenzoate-d4 using liquid chromatography-tandem mass spectrometry (LC-MS/MS). N-Octyl 4-hydroxybenzoate-d4, a deuterated analog of octylparaben, is an ideal internal standard for accurate quantification in various biological and environmental matrices.

Mass Spectrometry Parameters

The successful detection and quantification of N-Octyl 4-hydroxybenzoate-d4 rely on optimized mass spectrometry parameters. Parabens are readily ionized in negative electrospray ionization (ESI) mode. The precursor ion ([M-H]⁻) is selected in the first quadrupole (Q1), fragmented in the collision cell, and a specific product ion is monitored in the third quadrupole (Q3). This process is known as Multiple Reaction Monitoring (MRM).

Based on the structure of N-Octyl 4-hydroxybenzoate-d4 and fragmentation patterns of similar compounds, the following mass spectrometry parameters are proposed.

Molecular Information:

• N-Octyl 4-hydroxybenzoate:

  • Molecular Formula: C₁₅H₂₂O₃[1][2]

  • Average Molecular Weight: 250.33 g/mol [1][2]

  • Monoisotopic Mass: 250.1569 g/mol [1]

• N-Octyl 4-hydroxybenzoate-d4:

  • Molecular Formula: C₁₅H₁₈D₄O₃[3][4]

  • Average Molecular Weight: 254.36 g/mol [3][4]

  • Monoisotopic Mass: 254.1821 g/mol

Predicted MRM Transitions:

Parabens typically fragment via cleavage of the ester bond. For N-Octyl 4-hydroxybenzoate, the deprotonated molecule ([M-H]⁻) has been observed at m/z 249.15. A major fragment ion at m/z 137.02 corresponds to the deprotonated 4-hydroxybenzoic acid backbone after the loss of the octyl group.[2]

For N-Octyl 4-hydroxybenzoate-d4, with four deuterium atoms on the phenyl ring, the precursor and product ions will be shifted by 4 mass units.

Compound	Precursor Ion (Q1) [M-H]⁻ (m/z)	Product Ion (Q3) (m/z)	Proposed Collision Energy (CE)
N-Octyl 4-hydroxybenzoate	249.15	137.02	Optimization Recommended
N-Octyl 4-hydroxybenzoate-d4	253.18	141.05	Optimization Recommended

Note: The collision energy (CE) is instrument-dependent and requires optimization for maximum signal intensity. A starting point for optimization would be in the range of 15-35 eV.

Experimental Protocol: LC-MS/MS Method

This protocol outlines a general procedure for the analysis of N-Octyl 4-hydroxybenzoate-d4. It should be adapted and validated for the specific matrix of interest.

2.1. Sample Preparation (General Procedure)

A generic sample preparation protocol for a liquid sample (e.g., plasma, urine, water) is provided below. Solid samples would require an initial extraction step.

• Aliquoting: Take a known volume or weight of the sample (e.g., 100 µL).

• Internal Standard Spiking: Add a known concentration of N-Octyl 4-hydroxybenzoate-d4 working solution.

• Protein Precipitation (for biological samples): Add 3 volumes of cold acetonitrile, vortex thoroughly, and centrifuge to pellet proteins.

• Supernatant Transfer: Transfer the clear supernatant to a new tube.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the residue in a suitable volume of the initial mobile phase (e.g., 100 µL).

• Filtration: Filter the reconstituted sample through a 0.22 µm filter before injection.

2.2. Liquid Chromatography Conditions

Parameter	Recommended Conditions
Column	C18 reverse-phase column (e.g., 50 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile or Methanol
Gradient	Start at a low percentage of B, ramp up to a high percentage to elute the analyte, then return to initial conditions for re-equilibration. A typical gradient might be: 0-1 min (10% B), 1-5 min (10-95% B), 5-7 min (95% B), 7.1-9 min (10% B).
Flow Rate	0.3 - 0.5 mL/min
Column Temperature	40 °C
Injection Volume	5 - 10 µL

2.3. Mass Spectrometer Settings

Parameter	Recommended Settings
Ionization Mode	Electrospray Ionization (ESI), Negative
Capillary Voltage	2.5 - 3.5 kV
Source Temperature	120 - 150 °C
Desolvation Temperature	350 - 500 °C
Desolvation Gas Flow	600 - 800 L/hr
Cone Gas Flow	50 - 150 L/hr
Collision Gas	Argon
Acquisition Mode	Multiple Reaction Monitoring (MRM)

Data Presentation

The following table summarizes the key quantitative parameters for the detection of N-Octyl 4-hydroxybenzoate and its deuterated internal standard.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Retention Time (min)
N-Octyl 4-hydroxybenzoate	249.15	137.02	To be determined
N-Octyl 4-hydroxybenzoate-d4	253.18	141.05	To be determined

Note: Retention time is dependent on the specific LC conditions and column used.

Visualization

Experimental Workflow Diagram

The following diagram illustrates the general workflow for the LC-MS/MS analysis of N-Octyl 4-hydroxybenzoate-d4.

Caption: General workflow for sample analysis using LC-MS/MS.

Signaling Pathway Diagram

The following diagram illustrates the logical relationship of using a deuterated internal standard for quantification.

Caption: Logic of quantification using an internal standard.

References

• 1. N-Octyl 4-Hydroxybenzoate | LGC Standards [lgcstandards.com]
• 2. Octylparaben | C15H22O3 | CID 14642 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. N-Octyl 4-hydroxybenzoate-2,3,5,6-D4 [chembk.com]
• 4. medchemexpress.cn [medchemexpress.cn]

Application Note: High-Throughput Chromatographic Separation and Quantification of Octylparaben and its Deuterated Analog

[For Research Use Only]

Abstract

This application note details a robust and sensitive method for the simultaneous chromatographic separation and quantification of octylparaben and its deuterated internal standard, octylparaben-d4. The protocol employs Ultra-High-Performance Liquid Chromatography (UHPLC) coupled with tandem mass spectrometry (MS/MS), a technique that offers excellent selectivity and sensitivity for analyzing complex matrices.[1][2][3] This method is particularly suited for researchers, scientists, and drug development professionals involved in pharmacokinetic studies, metabolism research, and quality control of pharmaceuticals and cosmetics.[4][5] The use of a deuterated internal standard ensures high accuracy and precision in quantification.[6][7]

Introduction

Octylparaben is an ester of p-hydroxybenzoic acid widely used as a preservative in cosmetics, pharmaceuticals, and food products due to its antimicrobial properties.[5] Monitoring its levels, as well as understanding its metabolic fate, is of significant interest. The use of a stable isotope-labeled internal standard, such as octylparaben-d4, is a common practice in quantitative mass spectrometry to correct for matrix effects and variations in sample processing.[7] This application note provides a complete workflow, from sample preparation to data analysis, for the reliable quantification of octylparaben.

Experimental Workflow

Caption: Experimental workflow for the quantification of octylparaben.

Materials and Reagents

• Octylparaben (Analytical Standard)

• Octylparaben-d4 (Internal Standard)

• Acetonitrile (LC-MS Grade)

• Methanol (LC-MS Grade)

• Formic Acid (LC-MS Grade)

• Ultrapure Water

• Solid Phase Extraction (SPE) Cartridges (e.g., C18)

Instrumentation and Analytical Conditions

A variety of UHPLC and mass spectrometry systems can be employed. The following provides a typical configuration.

UHPLC System

Parameter	Setting
Column	C18 reverse-phase column (e.g., 50 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile/Methanol (90:10, v/v)
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40 °C
Gradient	Start at 30% B, increase to 95% B over 5 min, hold for 2 min, return to initial conditions and equilibrate.

Mass Spectrometer

Parameter	Setting
Ionization Mode	Electrospray Ionization (ESI), Negative Ion Mode
Capillary Voltage	3.0 kV
Source Temperature	150 °C
Desolvation Temperature	350 °C
Gas Flow	Instrument Dependent
Detection Mode	Multiple Reaction Monitoring (MRM)

MRM Transitions

The following table outlines the precursor and product ions for the quantification and confirmation of octylparaben and its deuterated analogue.

Compound	Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Product Ion (m/z) - Qualifier
Octylparaben	277.2	137.1	93.1
Octylparaben-d4	281.2	141.1	97.1

Protocols

Standard and Internal Standard Preparation

• Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve octylparaben and octylparaben-d4 in methanol to prepare individual 1 mg/mL stock solutions.

• Working Standard Solutions: Serially dilute the octylparaben primary stock solution with a 50:50 mixture of methanol and water to prepare a series of working standard solutions for the calibration curve.

• Internal Standard Working Solution (1 µg/mL): Dilute the octylparaben-d4 primary stock solution with a 50:50 mixture of methanol and water to a final concentration of 1 µg/mL.

Sample Preparation (Solid-Phase Extraction)

• To 1 mL of the sample (e.g., plasma, urine, or cosmetic extract), add 10 µL of the 1 µg/mL internal standard working solution and vortex.

• Condition a C18 SPE cartridge with 1 mL of methanol followed by 1 mL of ultrapure water.

• Load the sample onto the conditioned SPE cartridge.

• Wash the cartridge with 1 mL of 10% methanol in water to remove interferences.

• Elute the analytes with 1 mL of methanol.

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase composition (30% B).

• Transfer to an autosampler vial for LC-MS/MS analysis.

Data Analysis

• Peak Integration: Integrate the chromatographic peaks for the quantifier and qualifier ions of both octylparaben and octylparaben-d4.

• Calibration Curve: Generate a calibration curve by plotting the peak area ratio of octylparaben to octylparaben-d4 against the concentration of the calibration standards. A linear regression with a weighting factor of 1/x is typically used.

• Quantification: Determine the concentration of octylparaben in the samples by interpolating their peak area ratios from the calibration curve.

System Suitability

To ensure the reliability of the results, system suitability tests should be performed before sample analysis. This includes injecting a standard solution multiple times to assess the precision of retention times and peak areas.

Expected Results

Under the described chromatographic conditions, a baseline separation of octylparaben and its deuterated analogue is expected. The retention time for octylparaben will be slightly shorter than that for octylparaben-d4 due to the isotopic effect. The method should demonstrate good linearity over the selected concentration range (R² > 0.99).[2] The limits of detection (LOD) and quantification (LOQ) will be dependent on the specific instrumentation used but are expected to be in the low ng/mL range.[2][8]

Quantitative Data Summary

The following table summarizes typical performance characteristics of this method.

Parameter	Expected Value
Linearity (R²)	> 0.99
Precision (%RSD)	< 15%
Accuracy (% Recovery)	85 - 115%
Limit of Quantification (LOQ)	1 - 10 ng/mL
Retention Time (Octylparaben)	Approx. 4.8 min
Retention Time (Octylparaben-d4)	Approx. 4.75 min

Conclusion

The described UHPLC-MS/MS method provides a sensitive, selective, and reliable approach for the quantification of octylparaben in various sample matrices. The use of a deuterated internal standard ensures the accuracy and precision of the results. This application note serves as a comprehensive guide for researchers and scientists in the fields of drug development, environmental analysis, and cosmetics safety assessment.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Analytical methods for the quantification of bisphenol A, alkylphenols, phthalate esters, and perfluoronated chemicals in biological samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. chromatographyonline.com [chromatographyonline.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Poor Peak Shape for Octylparaben in LC-MS

This guide is designed for researchers, scientists, and drug development professionals encountering poor peak shape with octylparaben in their Liquid Chromatography-Mass Spectrometry (LC-MS) analyses. The following question-and-answer format addresses common issues and provides detailed solutions.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of poor peak shape (tailing, fronting, or broad peaks) for octylparaben?

Poor peak shape for octylparaben in reversed-phase LC-MS can stem from several factors, often related to its high hydrophobicity and potential for secondary interactions. The most common causes include:

• Secondary Silanol Interactions: Residual silanol groups on the silica-based stationary phase can interact with the polar head of the octylparaben molecule, leading to peak tailing.[1]

• Mobile Phase pH: The pH of the mobile phase can affect the ionization state of both the octylparaben and the stationary phase, influencing peak shape.

• Inappropriate Sample Solvent: Dissolving the highly hydrophobic octylparaben in a solvent significantly stronger than the initial mobile phase can cause peak distortion, including fronting and splitting.[2][3]

• Column Contamination and Degradation: Accumulation of strongly retained matrix components or sample impurities can lead to active sites that cause peak tailing.[4] Column voids can also result in peak fronting or splitting.

• Phase Collapse (Dewetting): Due to its high hydrophobicity, octylparaben requires a high percentage of organic solvent for elution. If the gradient starts with a highly aqueous mobile phase, the stationary phase may "collapse" or dewet, leading to a loss of retention and poor peak shape.[5][6][7][8]

• Column Overload: Injecting too much sample can saturate the stationary phase, resulting in peak fronting.

Q2: My octylparaben peak is tailing. What is the most likely cause and how can I fix it?

Peak tailing for octylparaben is frequently caused by secondary interactions with acidic silanol groups on the silica stationary phase.[1] Here’s how to address this:

• Mobile Phase Modification:

  • Lower the pH: Operating the mobile phase at a low pH (around 2.5-3.5) will suppress the ionization of the silanol groups, minimizing their interaction with the octylparaben.[1]

  • Add an Acidic Modifier: Incorporate a small amount (typically 0.1%) of an acid like formic acid into your mobile phase. This helps to protonate the silanols.[9]

  • Use a Buffer: A buffer, such as ammonium formate or ammonium acetate at a concentration of 5-10 mM, can help maintain a consistent pH and improve peak shape.[10][11]

• Use a Modern, High-Purity Silica Column: Newer columns are often manufactured with higher purity silica and are better end-capped, resulting in fewer accessible silanol groups and reduced tailing for basic and polar compounds.

Q3: I'm observing peak fronting for my octylparaben standard. What should I investigate?

Peak fronting is typically a result of two main issues:

• Column Overload: You may be injecting too much octylparaben onto the column. Try reducing the injection volume or the concentration of your standard and observe if the peak shape improves.

• Column Void or Collapse: A void at the head of the column can cause the sample band to spread unevenly, leading to fronting. This can be caused by high pressure or improper column handling. If you suspect a void, you may need to replace the column.

Q4: My octylparaben peak is very broad. What are the potential reasons?

Broad peaks can be caused by a variety of factors:

• Extra-Column Volume: Excessive tubing length or internal diameter between the injector, column, and detector can lead to band broadening. Ensure connections are made with minimal tubing length and appropriate inner diameter for your system.

• Slow Gradient Elution: A very shallow gradient may cause the peak to broaden as it moves through the column. Optimizing the gradient steepness can lead to sharper peaks.

• Low Temperature: Running the analysis at too low a temperature can result in slower mass transfer and broader peaks. Increasing the column temperature (e.g., to 40°C) can improve peak shape.[9]

• Sample Solvent Effects: As mentioned previously, a mismatch between the sample solvent and the mobile phase can cause peak broadening.[2][3]

Quantitative Data Summary

The following table summarizes key physicochemical properties of parabens and recommended starting conditions for mobile phase optimization.

Parameter	Value/Recommendation	Rationale
Octylparaben LogP	~5.1 (Estimated)	High hydrophobicity, indicating strong retention on C18 columns.
Paraben pKa	~8.5	Parabens are weak acids. Mobile phase pH should be well below this for consistent retention and to avoid ionization.[12][13]
Mobile Phase pH	2.5 - 4.5	Suppresses silanol interactions and ensures octylparaben is in its neutral form.
Acidic Modifier	0.1% Formic Acid	Commonly used to control pH and improve peak shape.[9]
Buffer Additive	5-10 mM Ammonium Formate or Ammonium Acetate	Provides pH stability and can improve peak symmetry.[10][11]

Key Experimental Protocols

Protocol 1: Mobile Phase Preparation for Octylparaben Analysis

This protocol describes the preparation of a typical mobile phase used to improve octylparaben peak shape.

Materials:

• HPLC or LC-MS grade water

• HPLC or LC-MS grade acetonitrile or methanol

• Formic acid (LC-MS grade)

• Ammonium formate (LC-MS grade)

• Sterile, filtered solvent bottles

• 0.2 µm solvent filters

Procedure:

• Aqueous Phase (Mobile Phase A):

  • To 990 mL of HPLC grade water in a clean solvent bottle, add 10 mL of a 1 M ammonium formate stock solution to achieve a final concentration of 10 mM.

  • Add 1 mL of formic acid to the solution (for a 0.1% concentration).

  • Sonicate the solution for 10-15 minutes to degas.

  • Filter the mobile phase through a 0.2 µm filter.

• Organic Phase (Mobile Phase B):

  • To 1 L of HPLC grade acetonitrile or methanol, add 1 mL of formic acid (for a 0.1% concentration).

  • Sonicate for 10-15 minutes to degas.

  • Filter through a 0.2 µm filter.

Protocol 2: Column Washing Procedure for Hydrophobic Contaminants

This protocol is designed to remove strongly retained hydrophobic compounds like octylparaben or matrix components that can cause poor peak shape.

Materials:

• HPLC grade water

• HPLC grade acetonitrile

• HPLC grade isopropanol

• HPLC grade methanol

Procedure:

• Disconnect the column from the detector to avoid contaminating it.

• Flush with Mobile Phase without Buffer: Wash the column with 10-20 column volumes of your mobile phase composition but without the buffer salts (e.g., 60:40 acetonitrile:water).

• Flush with 100% Organic Solvent: Wash the column with 20 column volumes of 100% acetonitrile.

• Stronger Solvent Wash (if needed): For very stubborn hydrophobic contaminants, a wash with isopropanol can be effective. Flush the column with 10-20 column volumes of isopropanol.

• Re-equilibration:

  • Flush with 10-20 column volumes of 100% acetonitrile.

  • Gradually reintroduce your initial mobile phase conditions and allow the column to equilibrate until the baseline is stable.

Visualizing the Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting poor peak shape for octylparaben.

A logical workflow for troubleshooting poor octylparaben peak shape.

References

• 1. pharmagrowthhub.com [pharmagrowthhub.com]
• 2. Effects of Sample Solvents on Peak Shape : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 3. researchgate.net [researchgate.net]
• 4. halocolumns.com [halocolumns.com]
• 5. researchgate.net [researchgate.net]
• 6. Greening Reversed-Phase Liquid Chromatography Methods Using Alternative Solvents for Pharmaceutical Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 8. researchgate.net [researchgate.net]
• 9. 4 Steps to Successful Compound Optimization on LC-MS/MS | Technology Networks [technologynetworks.com]
• 10. Optimization of Mobile Phase Modifiers for Fast LC-MS-Based Untargeted Metabolomics and Lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Propylparaben | C10H12O3 | CID 7175 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. Methylparaben | C8H8O3 | CID 7456 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Matrix Effects in N-Octyl 4-hydroxybenzoate Analysis

Welcome to the technical support center for the analysis of N-Octyl 4-hydroxybenzoate. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address challenges related to matrix effects in your analytical experiments.

Troubleshooting Guide

This guide provides solutions to common problems encountered during the analysis of N-Octyl 4-hydroxybenzoate, particularly those arising from matrix interference.

Question: I am observing significant signal suppression for N-Octyl 4-hydroxybenzoate in my cosmetic cream samples. How can I mitigate this?

Answer:

Signal suppression in complex matrices like cosmetic creams is a common challenge. Here are several strategies you can employ, ranging from sample preparation to analytical methodology:

• Optimize Sample Preparation: The most effective way to combat matrix effects is to remove interfering compounds before analysis.[1] For oily matrices like creams, consider the following techniques:

  • Solid-Phase Extraction (SPE): SPE can effectively clean up the sample by selectively isolating N-Octyl 4-hydroxybenzoate. A well-chosen sorbent is crucial for good recovery and removal of matrix components.

  • Liquid-Liquid Extraction (LLE): LLE is a classic technique to separate the analyte from the matrix based on differential solubility.

  • QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe): This method, originally developed for pesticide residue analysis, is excellent for complex matrices and can be adapted for cosmetic samples. It involves a salting-out extraction followed by dispersive SPE for cleanup.

• Employ Matrix-Matched Calibration: If sample cleanup is insufficient, a matrix-matched calibration curve can compensate for the signal suppression. This involves preparing your calibration standards in a blank matrix that is free of N-Octyl 4-hydroxybenzoate but has a similar composition to your samples.

• Utilize a Stable Isotope-Labeled Internal Standard (SIL-IS): This is a highly effective method to correct for matrix effects. A SIL-IS for N-Octyl 4-hydroxybenzoate will behave almost identically to the analyte during sample preparation and ionization, thus providing accurate quantification even in the presence of signal suppression.

• Chromatographic Separation: Optimizing your LC method can help separate N-Octyl 4-hydroxybenzoate from co-eluting matrix components that cause ion suppression.

Question: My recovery of N-Octyl 4-hydroxybenzoate is low and inconsistent. What could be the cause and how can I improve it?

Answer:

Low and inconsistent recovery can be attributed to several factors in your analytical workflow. Here's a troubleshooting workflow to identify and resolve the issue:

Troubleshooting workflow for low and inconsistent recovery.

• Extraction Efficiency:

  • Inappropriate Solvent: N-Octyl 4-hydroxybenzoate is a lipophilic compound. Ensure your extraction solvent has a suitable polarity to efficiently extract it from the sample matrix.

  • Incorrect pH: The pH of the sample can affect the ionization state of N-Octyl 4-hydroxybenzoate and its extractability. Adjusting the pH might be necessary to improve partitioning into the organic phase during LLE.

• Solid-Phase Extraction (SPE) Issues:

  • Wrong Sorbent: The choice of SPE sorbent is critical. For a nonpolar compound like N-Octyl 4-hydroxybenzoate, a reverse-phase sorbent (e.g., C18) is generally suitable.

  • Incomplete Elution: The elution solvent may not be strong enough to completely elute the analyte from the SPE cartridge. Consider using a stronger solvent or a mixture of solvents.

• Analyte Loss:

  • Evaporation to Dryness: During the solvent evaporation step, volatile analytes can be lost. Avoid evaporating the sample to complete dryness.

  • Adsorption: N-Octyl 4-hydroxybenzoate might adsorb to glass or plastic surfaces. Using silanized glassware or polypropylene tubes can minimize this.

Question: I am seeing unexpected peaks in my chromatogram that interfere with the N-Octyl 4-hydroxybenzoate peak. What are these and how do I get rid of them?

Answer:

Interfering peaks can originate from the sample matrix, contaminated solvents, or the analytical system itself. A systematic approach is needed to identify and eliminate the source of interference.

Workflow for troubleshooting interfering peaks.

• Identify the Source:

  • Solvent Blank: Inject a pure solvent blank. If the peak is present, the contamination is from your solvent or the LC-MS system.

  • Matrix Blank: Prepare a blank sample (without N-Octyl 4-hydroxybenzoate) using the same extraction procedure. If the peak appears, it is a matrix component.

• Eliminate the Interference:

  • System Contamination: If the source is the system, clean the injection port, tubing, and mass spectrometer ion source.

  • Matrix Interference: If the interference is from the matrix, you will need to improve your sample cleanup method (e.g., use a more selective SPE sorbent) or enhance your chromatographic separation to resolve the interfering peak from your analyte.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in the context of N-Octyl 4-hydroxybenzoate analysis?

A1: Matrix effects are the alteration of the ionization efficiency of N-Octyl 4-hydroxybenzoate by co-eluting compounds from the sample matrix.[2][3] These effects can lead to either ion suppression (a decrease in signal) or ion enhancement (an increase in signal), both of which can compromise the accuracy and precision of your quantitative analysis.

Q2: How can I quantitatively assess the extent of matrix effects?

A2: The most common method is the post-extraction spike.[4] This involves comparing the peak area of N-Octyl 4-hydroxybenzoate in a post-spiked blank matrix extract to the peak area of a pure standard solution at the same concentration. The matrix effect (ME) can be calculated using the following formula:

ME (%) = (Peak Area in Matrix / Peak Area in Solvent - 1) x 100

A negative value indicates ion suppression, while a positive value indicates ion enhancement.

Q3: What are the advantages of using a stable isotope-labeled internal standard (SIL-IS)?

A3: A SIL-IS is considered the gold standard for compensating for matrix effects.[5][6] Its key advantages include:

• Similar Physicochemical Properties: It behaves almost identically to the analyte during sample preparation and chromatography.

• Co-elution: It co-elutes with the analyte, experiencing the same degree of ion suppression or enhancement.

• Accurate Correction: By using the ratio of the analyte peak area to the SIL-IS peak area for quantification, variations due to matrix effects are effectively normalized, leading to more accurate and precise results.

Q4: When should I use matrix-matched calibration?

A4: Matrix-matched calibration is a good strategy when you do not have a suitable SIL-IS and your sample cleanup methods are not sufficient to eliminate matrix effects. It is particularly useful for complex matrices where it is difficult to completely remove all interferences. However, it requires a representative blank matrix that is free of the analyte, which may not always be available.

Q5: Can I use a different paraben as an internal standard for N-Octyl 4-hydroxybenzoate analysis?

A5: While using a different paraben (e.g., propylparaben) as an internal standard is better than no internal standard, it is not ideal. Different parabens have different physicochemical properties (e.g., hydrophobicity, ionization efficiency) and may not experience the same degree of matrix effects as N-Octyl 4-hydroxybenzoate. A stable isotope-labeled internal standard is always the preferred choice for the most accurate results.

Experimental Protocols

Below are detailed methodologies for key experiments to mitigate matrix effects in N-Octyl 4-hydroxybenzoate analysis.

Protocol 1: Solid-Phase Extraction (SPE) for Cosmetic Creams

This protocol is designed for the cleanup of N-Octyl 4-hydroxybenzoate from a cosmetic cream matrix.

• Sample Preparation:

  • Weigh 1 g of the cosmetic cream into a 50 mL polypropylene centrifuge tube.

  • Add 10 mL of acetonitrile and vortex for 2 minutes to disperse the cream.

  • Add an appropriate amount of your internal standard solution.

  • Place the tube in an ultrasonic bath for 15 minutes.

  • Centrifuge at 4000 rpm for 10 minutes.

  • Collect the supernatant (acetonitrile extract).

• SPE Cartridge Conditioning:

  • Condition a C18 SPE cartridge (e.g., 500 mg, 6 mL) by passing 5 mL of methanol followed by 5 mL of deionized water. Do not allow the cartridge to go dry.

• Sample Loading:

  • Load the acetonitrile extract onto the conditioned SPE cartridge at a flow rate of approximately 1 mL/min.

• Washing:

  • Wash the cartridge with 5 mL of 40% methanol in water to remove polar interferences.

• Elution:

  • Elute the N-Octyl 4-hydroxybenzoate with 5 mL of methanol into a clean collection tube.

• Solvent Evaporation and Reconstitution:

  • Evaporate the eluate to near dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 1 mL of the mobile phase for LC-MS/MS analysis.

Protocol 2: QuEChERS for Fatty Matrices

This protocol is adapted from the QuEChERS method for the extraction of N-Octyl 4-hydroxybenzoate from fatty matrices like lotions or ointments.

• Sample Preparation and Extraction:

  • Weigh 2 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile and the internal standard.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate, 0.5 g disodium citrate sesquihydrate).

  • Shake vigorously for 1 minute.

  • Centrifuge at 5000 rpm for 5 minutes.

• Dispersive SPE (dSPE) Cleanup:

  • Take a 1 mL aliquot of the supernatant and transfer it to a 2 mL dSPE tube containing 150 mg MgSO₄, 50 mg Primary Secondary Amine (PSA), and 50 mg C18.

  • Vortex for 30 seconds.

  • Centrifuge at 10000 rpm for 2 minutes.

• Final Extract Preparation:

  • Take an aliquot of the cleaned supernatant, filter through a 0.22 µm filter, and transfer to an autosampler vial for LC-MS/MS analysis.

Quantitative Data Summary

The following tables summarize typical performance data for different methods used to overcome matrix effects in paraben analysis. Note that these are representative values and may vary depending on the specific matrix and experimental conditions.

Table 1: Comparison of Sample Preparation Techniques for Paraben Recovery

Sample Preparation Technique	Matrix	Analyte	Average Recovery (%)	Reference
Solid-Phase Extraction (C18)	Cosmetic Cream	Methylparaben	95.2	Fictional Data
Solid-Phase Extraction (C18)	Cosmetic Cream	Propylparaben	92.8	Fictional Data
Solid-Phase Extraction (C18)	Cosmetic Cream	N-Octyl 4-hydroxybenzoate	89.5	Fictional Data
Liquid-Liquid Extraction	Pharmaceutical Syrup	Methylparaben	98.1	Fictional Data
Liquid-Liquid Extraction	Pharmaceutical Syrup	Propylparaben	96.4	Fictional Data
Liquid-Liquid Extraction	Pharmaceutical Syrup	N-Octyl 4-hydroxybenzoate	91.2	Fictional Data
QuEChERS	Oily Fish Tissue	Methylparaben	85.7	Fictional Data
QuEChERS	Oily Fish Tissue	Propylparaben	88.2	Fictional Data
QuEChERS	Oily Fish Tissue	N-Octyl 4-hydroxybenzoate	82.1	Fictional Data

Table 2: Matrix Effect Assessment for N-Octyl 4-hydroxybenzoate Analysis

Sample Preparation	Matrix	Matrix Effect (%)	Interpretation	Reference
Dilute-and-Shoot	Cosmetic Cream	-75.3	Significant Suppression	Fictional Data
Protein Precipitation	Plasma	-45.8	Moderate Suppression	Fictional Data
Liquid-Liquid Extraction	Plasma	-15.2	Minor Suppression	Fictional Data
Solid-Phase Extraction (C18)	Cosmetic Cream	-8.9	Negligible Suppression	Fictional Data
QuEChERS	Oily Fish Tissue	-12.5	Minor Suppression	Fictional Data
SIL-IS Correction	Any	< 5	Effective Correction	Fictional Data

Visualizations

The following diagrams illustrate key workflows and concepts in overcoming matrix effects.

A decision-making workflow for addressing matrix effects.

Comparison of different strategies to overcome matrix effects.

References

• 1. nebiolab.com [nebiolab.com]
• 2. tandfonline.com [tandfonline.com]
• 3. researchgate.net [researchgate.net]
• 4. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. agilent.com [agilent.com]
• 6. blog.teledynetekmar.com [blog.teledynetekmar.com]

Technical Support Center: Addressing Ion Suppression with N-Octyl 4-hydroxybenzoate-d4

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing N-Octyl 4-hydroxybenzoate-d4 as an internal standard to mitigate ion suppression in liquid chromatography-mass spectrometry (LC-MS) analysis.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and how does it affect my results?

A1: Ion suppression is a phenomenon in LC-MS where the ionization efficiency of a target analyte is decreased by co-eluting compounds from the sample matrix.[1] This matrix effect can lead to a reduced analyte signal, which negatively impacts the accuracy, precision, and sensitivity of quantitative analyses, potentially causing underestimation of the analyte's concentration.[2][3]

Q2: How does N-Octyl 4-hydroxybenzoate-d4 help in addressing ion suppression?

A2: N-Octyl 4-hydroxybenzoate-d4 is a deuterated internal standard (IS).[4] Ideally, it co-elutes with the non-deuterated analyte (N-Octyl 4-hydroxybenzoate) and experiences the same degree of ion suppression.[5] By adding a known concentration of N-Octyl 4-hydroxybenzoate-d4 to all samples, calibrators, and quality controls, the ratio of the analyte signal to the internal standard signal should remain constant. This allows for accurate quantification even in the presence of ion suppression.[2]

Q3: What are the ideal characteristics of a deuterated internal standard like N-Octyl 4-hydroxybenzoate-d4?

A3: For reliable quantification, a deuterated internal standard should have high chemical (>99%) and isotopic (≥98%) purity.[2] It should also have a sufficient number of deuterium atoms (typically 2-10) to be clearly resolved from the analyte's natural isotopic distribution.[2] The deuterium labels should be on stable, non-exchangeable positions of the molecule.[1]

Q4: Can N-Octyl 4-hydroxybenzoate-d4 completely eliminate inaccuracies due to ion suppression?

A4: While highly effective, it may not be a complete solution in all cases. Differential ion suppression can occur if the analyte and N-Octyl 4-hydroxybenzoate-d4 do not perfectly co-elute.[1] This can be caused by the "deuterium isotope effect," which can slightly alter the retention time.[6] If this separation occurs in a region of significant matrix effects, the analyte and internal standard will be affected differently, leading to inaccurate results.

Troubleshooting Guide

Issue 1: Inconsistent or inaccurate quantitative results despite using N-Octyl 4-hydroxybenzoate-d4.

• Possible Cause A: Differential Ion Suppression due to Chromatographic Separation.

  • Troubleshooting Steps:

    • Verify Co-elution: Carefully overlay the chromatograms of the analyte and N-Octyl 4-hydroxybenzoate-d4. Any visible separation could be problematic.[1]

    • Optimize Chromatography: Adjust the chromatographic method to achieve better co-elution. This can include modifying the gradient, mobile phase composition, or column temperature.[2]

    • Consider a Different Column: Experiment with a different column chemistry (e.g., C18, Phenyl-Hexyl) to alter selectivity.

• Possible Cause B: Isotopic Contribution from the Internal Standard.

  • Troubleshooting Steps:

    • Assess Isotopic Purity: Analyze a high-concentration solution of N-Octyl 4-hydroxybenzoate-d4 and monitor for the presence of the unlabeled analyte.[2]

    • Correct for Contribution: If a significant amount of unlabeled analyte is present, its contribution to the analyte signal should be corrected for, especially at the lower limit of quantitation.

• Possible Cause C: In-source Fragmentation of N-Octyl 4-hydroxybenzoate-d4.

  • Troubleshooting Steps:

    • Optimize MS Source Conditions: Adjust parameters such as collision energy and source temperature to minimize in-source fragmentation of the internal standard.

Issue 2: The signal for both the analyte and N-Octyl 4-hydroxybenzoate-d4 is low or disappears.

• Possible Cause: Severe Ion Suppression.

  • Troubleshooting Steps:

    • Improve Sample Preparation: Employ more rigorous sample cleanup techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering matrix components.[3]

    • Dilute the Sample: Diluting the sample can reduce the concentration of matrix components causing suppression.

    • Assess Matrix Effects: Perform a post-column infusion experiment to identify regions of significant ion suppression in your chromatogram.

Issue 3: The signal for N-Octyl 4-hydroxybenzoate-d4 decreases throughout the analytical run.

• Possible Cause: Carryover of late-eluting matrix components.

  • Troubleshooting Steps:

    • Inject Blank Samples: Inject a series of blank solvent injections after a high-concentration sample to check for carryover.

    • Extend Run Time: Increase the chromatographic run time to ensure all matrix components have eluted before the next injection.

    • Improve Column Washing: Implement a more effective column washing step between injections.

Data Presentation

Table 1: Example Method Validation Data for N-Octyl 4-hydroxybenzoate in Human Plasma using N-Octyl 4-hydroxybenzoate-d4.

Parameter	Result	Acceptance Criteria
Linearity (r²)	0.998	≥ 0.99
Lower Limit of Quantification (LLOQ)	1 ng/mL	S/N > 10
Accuracy at LLOQ	95.2%	80-120%
Precision at LLOQ (%CV)	8.5%	≤ 20%
Mean Extraction Recovery	88.7%	Consistent and reproducible
Mean Matrix Effect	1.05 (normalized)	0.85 - 1.15

Table 2: Troubleshooting Scenarios and Expected Outcomes.

Issue	Observation	Recommended Action	Expected Outcome
Differential Ion Suppression	Inaccurate QC samples, poor precision.	Optimize chromatography for co-elution.	Improved accuracy and precision.
Severe Ion Suppression	Low signal for both analyte and IS.	Enhance sample cleanup (SPE).	Increased signal intensity.
Carryover	Drifting IS response.	Extend run time and improve wash step.	Stable IS response across the run.

Experimental Protocols

Protocol 1: Quantification of N-Octyl 4-hydroxybenzoate in Human Plasma

Objective: To accurately quantify N-Octyl 4-hydroxybenzoate in human plasma using N-Octyl 4-hydroxybenzoate-d4 as an internal standard to correct for matrix effects.

Materials:

• N-Octyl 4-hydroxybenzoate analytical standard

• N-Octyl 4-hydroxybenzoate-d4 internal standard

• Human plasma (K2EDTA)

• Acetonitrile (LC-MS grade)

• Formic acid

• Water (LC-MS grade)

• Solid Phase Extraction (SPE) cartridges

Methodology:

• Standard and Internal Standard Preparation:

  • Prepare a 1 mg/mL stock solution of N-Octyl 4-hydroxybenzoate in acetonitrile.

  • Prepare a 1 mg/mL stock solution of N-Octyl 4-hydroxybenzoate-d4 in acetonitrile.

  • Prepare a working internal standard solution of 100 ng/mL by diluting the stock solution with acetonitrile/water (50:50).

  • Prepare calibration standards and quality control samples by spiking blank human plasma with appropriate amounts of the N-Octyl 4-hydroxybenzoate stock solution.

• Sample Preparation (Solid-Phase Extraction):

  • To 100 µL of plasma sample, calibrator, or QC, add 20 µL of the 100 ng/mL internal standard working solution.

  • Add 200 µL of 4% phosphoric acid in water and vortex.

  • Condition an SPE cartridge with 1 mL of methanol followed by 1 mL of water.

  • Load the sample onto the SPE cartridge.

  • Wash the cartridge with 1 mL of 20% methanol in water.

  • Elute the analyte and internal standard with 1 mL of acetonitrile.

  • Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of mobile phase A.

• LC-MS/MS Analysis:

  • LC System: UHPLC system

  • Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm)

  • Mobile Phase A: 0.1% formic acid in water

  • Mobile Phase B: 0.1% formic acid in acetonitrile

  • Gradient:

    • 0-0.5 min: 30% B

    • 0.5-2.5 min: 30% to 95% B

    • 2.5-3.0 min: 95% B

    • 3.0-3.1 min: 95% to 30% B

    • 3.1-4.0 min: 30% B

  • Flow Rate: 0.4 mL/min

  • Injection Volume: 5 µL

  • MS System: Triple quadrupole mass spectrometer with electrospray ionization (ESI), positive mode.

  • MRM Transitions: (To be optimized for the specific instrument)

    • N-Octyl 4-hydroxybenzoate: e.g., m/z 251.2 -> 121.1

    • N-Octyl 4-hydroxybenzoate-d4: e.g., m/z 255.2 -> 125.1

• Data Analysis:

  • Integrate the peak areas for both the analyte and the internal standard.

  • Calculate the peak area ratio (analyte/internal standard).

  • Construct a calibration curve by plotting the peak area ratio versus the concentration of the calibration standards.

  • Determine the concentration of the analyte in the samples from the calibration curve.

Mandatory Visualizations

Caption: A troubleshooting workflow for inaccurate quantification.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Sample Preparation for Mass Spectrometry | Thermo Fisher Scientific - US [thermofisher.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. resolvemass.ca [resolvemass.ca]
• 6. lcms.cz [lcms.cz]

Technical Support Center: N-Octyl 4-hydroxybenzoate-d4

Welcome to the technical support center for N-Octyl 4-hydroxybenzoate-d4. This resource is designed for researchers, scientists, and drug development professionals to help troubleshoot and resolve signal instability issues encountered during experimental analysis.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental role of a deuterated internal standard like N-Octyl 4-hydroxybenzoate-d4 in LC-MS/MS analysis?

A deuterated internal standard (IS) is a version of the analyte where one or more hydrogen atoms have been replaced by deuterium.[1][2] Its primary purpose is to serve as an internal reference to correct for variations that can occur during sample preparation and analysis.[1] Because the deuterated IS is chemically almost identical to the analyte, it experiences similar effects from sample loss during extraction, matrix effects (ion suppression or enhancement), and instrument variability.[1][3] By normalizing the analyte's signal response to the IS's signal response, more accurate and precise quantification can be achieved.[3]

Q2: Why is my N-Octyl 4-hydroxybenzoate-d4 eluting at a slightly different retention time than the non-deuterated analyte?

This phenomenon is known as the "chromatographic isotope effect" and is an expected behavior.[4] It arises from subtle differences in the physicochemical properties between the deuterated and non-deuterated molecules. The substitution of hydrogen with the slightly larger deuterium atom can alter the compound's polarity and lipophilicity.[4] In reversed-phase chromatography, deuterated compounds often elute slightly earlier than their non-deuterated counterparts because they can be less retentive on the non-polar stationary phase.[4] While a small, consistent shift is normal, a significant or drifting shift can indicate other underlying issues.[4]

Q3: What are the most common causes of signal instability for a deuterated internal standard?

Signal instability with deuterated internal standards can stem from several factors, which can be broadly categorized as:

• Method-Related Issues: Problems with the analytical method, such as deuterium-hydrogen back-exchange, inappropriate mobile phase pH, or poor chromatographic separation.[1]

• Instrumental Issues: Hardware problems including leaks, pump malfunctions, inconsistent injector performance, or a contaminated ion source.[5][6][7]

• Matrix-Related Issues: Interference from components within the sample matrix (e.g., salts, lipids) that cause ion suppression or enhancement.[3]

• Standard Integrity: Issues with the internal standard itself, such as incorrect concentration, degradation, or impurities.[3]

Troubleshooting Guides

Problem 1: Gradual or Consistent Signal Drift

Q: My N-Octyl 4-hydroxybenzoate-d4 signal is consistently drifting downwards (or upwards) during a long analytical run. What should I investigate?

A: A consistent signal drift often points to a systematic change occurring within the LC-MS system over time.

Potential Causes and Solutions:

• System Contamination: Late-eluting matrix components from previous injections can build up on the column or in the ion source, leading to a gradual change in signal response.[5]

  • Solution: Implement a robust column wash protocol between runs and schedule regular ion source cleaning.[4]

• Column Temperature Fluctuation: Inadequate column temperature control can cause retention times to shift, potentially moving the peak into a region of different ion suppression.

  • Solution: Ensure the column oven is functioning correctly and maintaining a stable temperature.

• Mobile Phase Instability: The composition of the mobile phase can change over a run due to the evaporation of a volatile solvent or degradation of an additive.

  • Solution: Prepare fresh mobile phase daily and keep solvent bottles capped. Consider using a solvent mixer and degasser.[8]

• Adsorption: The internal standard may adsorb to parts of the LC system, such as tubing, fittings, or the column itself, leading to a drifting signal.[1]

  • Solution: Passivate the system with a strong solvent or consider using biocompatible PEEK tubing.

References

• 1. benchchem.com [benchchem.com]
• 2. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Optimizing Injection Volume for N-Octyl 4-hydroxybenzoate-d4: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for optimizing the injection volume of N-Octyl 4-hydroxybenzoate-d4 in liquid chromatography-mass spectrometry (LC-MS) applications.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of N-Octyl 4-hydroxybenzoate-d4 in our analytical method?

A1: N-Octyl 4-hydroxybenzoate-d4 is a deuterated internal standard (IS). Its primary function is to ensure accurate and precise quantification of the target analyte (N-Octyl 4-hydroxybenzoate) by correcting for variations that may occur during sample preparation, injection, and analysis.[1][2] Since it is chemically almost identical to the analyte, it experiences similar effects from sample loss, matrix effects (ion suppression or enhancement), and instrument variability.[1][2]

Q2: We are observing poor peak shapes (fronting or tailing) for our internal standard. What are the likely causes related to injection volume?

A2: Poor peak shapes are often linked to the injection volume and the sample solvent.

• Peak Fronting: This can occur due to column overload, where either too much sample volume is injected or the sample concentration is too high.[3] It can also be caused by injecting the sample in a solvent that is stronger than the mobile phase.

• Peak Tailing: This may be a result of secondary interactions between the analyte and the stationary phase, which can be exacerbated by issues with the sample solvent or pH. Mass overload can also contribute to peak tailing.

Q3: How does increasing the injection volume affect the signal intensity and peak shape?

A3: Increasing the injection volume generally leads to a proportional increase in peak area and height, which can improve the signal-to-noise ratio (S/N) and the limit of detection. However, excessive injection volumes can lead to peak broadening, fronting, and a decrease in resolution. It is crucial to find an optimal injection volume that provides adequate sensitivity without compromising chromatographic performance.

Q4: What is a good starting point for the concentration of N-Octyl 4-hydroxybenzoate-d4 as an internal standard?

A4: A common practice is to set the internal standard concentration to be in the mid-range of the calibration curve of the target analyte. There is no single concentration that fits all applications, and the optimal concentration should be determined during method development.

Q5: Can the sample solvent affect the peak shape of N-Octyl 4-hydroxybenzoate-d4?

A5: Absolutely. The sample solvent's composition can significantly impact peak shape. If the sample solvent is much stronger (i.e., has a higher elution strength) than the initial mobile phase, it can cause the analyte to move too quickly through the initial part of the column, leading to peak fronting and broadening.[4][5][6] Conversely, dissolving the sample in a solvent weaker than the mobile phase can sometimes help to focus the analyte band at the head of the column, resulting in sharper peaks.[4]

Troubleshooting Guide

This section provides a structured approach to resolving common issues encountered when optimizing the injection volume for N-Octyl 4-hydroxybenzoate-d4.

Issue 1: Poor Peak Shape (Fronting or Tailing)

• Symptom: The chromatographic peak for N-Octyl 4-hydroxybenzoate-d4 is not symmetrical. The asymmetry factor is significantly outside the acceptable range (typically 0.9 - 1.2).

• Possible Causes & Solutions:

Cause	Solution
Injection Volume Overload	Reduce the injection volume by half and re-inject. Observe if the peak shape improves.
Sample Solvent Mismatch	Prepare the sample in a solvent that is weaker than or has a similar composition to the initial mobile phase.[4][5][6]
High Sample Concentration	Dilute the sample and re-inject. This can help to mitigate on-column mass overload.
Column Contamination	Flush the column with a strong solvent or replace it if necessary.

Issue 2: Low Signal-to-Noise (S/N) Ratio

• Symptom: The peak for N-Octyl 4-hydroxybenzoate-d4 is not sufficiently intense compared to the baseline noise, leading to poor integration and unreliable quantification.

• Possible Causes & Solutions:

Cause	Solution
Insufficient Injection Volume	Gradually increase the injection volume. Be mindful of the potential for peak shape distortion.
Low Concentration of Internal Standard	Increase the concentration of the N-Octyl 4-hydroxybenzoate-d4 solution.
Suboptimal Mass Spectrometer Settings	Optimize source parameters (e.g., spray voltage, gas flows, temperature) to enhance the signal for the specific m/z of the internal standard.

Issue 3: Inconsistent Peak Areas

• Symptom: Replicate injections of the same sample yield significantly different peak areas for N-Octyl 4-hydroxybenzoate-d4, leading to poor precision.

• Possible Causes & Solutions:

Cause	Solution
Autosampler Issues	Ensure the autosampler is drawing and injecting the correct volume consistently. Check for air bubbles in the syringe or sample loop.
Partial Injection	Check for blockages in the injection port or tubing.
Sample Evaporation	Use appropriate vial caps and ensure samples are not left on the autosampler for extended periods, especially with volatile solvents.

Experimental Protocols

Protocol 1: Optimizing Injection Volume

Objective: To determine the optimal injection volume for N-Octyl 4-hydroxybenzoate-d4 that provides a balance between signal intensity and chromatographic peak shape.

Methodology:

• Prepare a Standard Solution: Prepare a solution of N-Octyl 4-hydroxybenzoate-d4 at a concentration relevant to your assay (e.g., 100 ng/mL) in a solvent that is compatible with your initial mobile phase conditions.

• Set Up the LC-MS System: Equilibrate the LC-MS system with the analytical method's initial mobile phase.

• Perform a Series of Injections: Inject increasing volumes of the standard solution. A typical series might be 1, 2, 5, 10, and 20 µL.

• Data Analysis: For each injection, record the following parameters:

  • Peak Area

  • Peak Height

  • Signal-to-Noise (S/N) Ratio

  • Peak Asymmetry (Tailing Factor)

• Evaluation: Create a table to compare the results (see Table 1). The optimal injection volume will be the highest volume that maintains good peak shape (asymmetry factor close to 1.0) and shows a linear increase in peak area.

Data Presentation:

Table 1: Effect of Injection Volume on Chromatographic Performance

Injection Volume (µL)	Peak Area (Arbitrary Units)	Signal-to-Noise (S/N) Ratio	Peak Asymmetry
1	50,000	150	1.05
2	105,000	310	1.02
5	260,000	780	0.98
10	515,000	1550	0.95
20	980,000	2900	0.85 (Fronting)

Note: The data presented in this table is for illustrative purposes and will vary depending on the specific instrumentation and experimental conditions.

Protocol 2: Assessing Sample Solvent Effects

Objective: To evaluate the impact of the sample solvent composition on the peak shape of N-Octyl 4-hydroxybenzoate-d4.

Methodology:

• Prepare Standard Solutions: Prepare solutions of N-Octyl 4-hydroxybenzoate-d4 at the same concentration in different solvents. For a reversed-phase method, you might test:

  • Solvent A: Mobile Phase A (e.g., Water with 0.1% Formic Acid)

  • Solvent B: 50:50 Mobile Phase A:Mobile Phase B (e.g., 50:50 Water:Acetonitrile)

  • Solvent C: Mobile Phase B (e.g., Acetonitrile with 0.1% Formic Acid)

• Set Up the LC-MS System: Equilibrate the LC-MS system with the analytical method's initial mobile phase.

• Inject Samples: Inject a fixed, optimal volume (determined from Protocol 1) of each standard solution.

• Data Analysis: Record the peak shape (asymmetry factor) for each injection.

• Evaluation: Compare the peak shapes obtained with the different sample solvents (see Table 2). The solvent that provides the most symmetrical peak should be used for sample preparation.

Data Presentation:

Table 2: Impact of Sample Solvent on Peak Asymmetry

Sample Solvent	Peak Asymmetry	Observation
Mobile Phase A	1.03	Good, symmetrical peak
50:50 A:B	0.92	Slight fronting
Mobile Phase B	0.78	Significant fronting

Note: The data presented in this table is for illustrative purposes and will vary depending on the specific instrumentation and experimental conditions.

Visualizations

Caption: Workflow for optimizing injection volume.

Caption: Troubleshooting logic for poor peak shape.

References

• 1. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. waters.com [waters.com]
• 4. Effects of Sample Solvents on Peak Shape : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 5. Effect of sample solvent on the chromatographic peak shape of analytes eluted under reversed-phase liquid chromatogaphic conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mac-mod.com [mac-mod.com]

Dealing with interferences in octylparaben quantification

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in accurately quantifying octylparaben.

Frequently Asked Questions (FAQs)

Sample Preparation

Q1: I am seeing low recovery for octylparaben from a cosmetic cream matrix. What are the possible causes and solutions?

A1: Low recovery of octylparaben from complex matrices like creams is a common issue. Several factors could be responsible:

• Inadequate Extraction: Octylparaben is lipophilic and may be strongly bound to the oily components of the cream. A simple solvent extraction might not be sufficient.

• Poor Phase Separation: During liquid-liquid extraction (LLE), emulsions can form, preventing a clean separation of the organic and aqueous layers and leading to loss of the analyte.[1]

• Suboptimal Solid-Phase Extraction (SPE) Protocol: The choice of sorbent, conditioning, loading, washing, and elution steps are all critical for successful SPE.

Troubleshooting Steps:

• Optimize Extraction Solvent: Ensure the solvent used is appropriate for octylparaben's polarity. A mixture of a polar and a non-polar solvent might be more effective.

• Improve LLE: To prevent emulsions, methods like adding salt to the aqueous phase or using solid-supported liquid-liquid extraction (SLE) can be employed. SLE avoids the vigorous shaking that causes emulsions.[1]

• Refine SPE Method:

  • Sorbent Choice: For a non-polar compound like octylparaben, a reverse-phase sorbent like C18 or a polymer-based sorbent is suitable.[2]

  • Washing Step: The wash solvent should be strong enough to remove interferences but not so strong that it elutes the octylparaben.

  • Elution Solvent: The elution solvent must be strong enough to fully desorb the octylparaben from the sorbent.

• Consider Matrix Solid-Phase Dispersion (MSPD): This technique involves blending the sample directly with a solid sorbent, which can be very effective for semi-solid and viscous samples like creams.[3]

Q2: How can I minimize matrix effects when analyzing octylparaben in environmental water samples using LC-MS?

A2: Matrix effects, which are the suppression or enhancement of the analyte's ionization by co-eluting compounds, are a significant challenge in LC-MS analysis of environmental samples.[3][4][5]

Strategies to Mitigate Matrix Effects:

• Effective Sample Cleanup: The most crucial step is to remove interfering matrix components before analysis. Solid-Phase Extraction (SPE) is highly effective for this purpose in water samples.[6][7]

• Chromatographic Separation: Optimize your HPLC method to separate octylparaben from co-eluting matrix components. This can involve adjusting the mobile phase gradient, changing the column, or modifying the flow rate.

• Use of an Internal Standard (IS): An isotopically labeled internal standard (e.g., octylparaben-d4) is the ideal choice. It will co-elute with the analyte and experience the same matrix effects, allowing for accurate correction.

• Matrix-Matched Calibration: Prepare your calibration standards in a blank matrix extract that is free of the analyte. This helps to compensate for the matrix effect by ensuring that both standards and samples are affected similarly.[8]

• Dilution: If the octylparaben concentration is high enough, diluting the sample extract can reduce the concentration of interfering matrix components, thereby minimizing their effect on ionization.[8]

Chromatography

Q3: My octylparaben peak is showing significant tailing in my HPLC chromatogram. What should I do?

A3: Peak tailing, where the back of the peak is elongated, can compromise resolution and lead to inaccurate integration.[9] It is often caused by secondary interactions between the analyte and the stationary phase.

Common Causes and Solutions:

• Column Degradation: The column may be old or contaminated. Try flushing the column with a strong solvent. If this doesn't work, the column, or at least the guard column, may need to be replaced.[10]

• Active Silanol Groups: Free silanol groups on the silica-based stationary phase can interact with polar functional groups on the analyte, causing tailing.

  • Mobile Phase pH: Adjust the mobile phase pH to suppress the ionization of the silanol groups (typically by lowering the pH to around 2-3).

  • Use of an End-capped Column: Modern, well-end-capped columns have fewer free silanol groups and are less prone to this issue.

• Partially Blocked Frit: If all peaks in the chromatogram are tailing, the column's inlet frit may be partially blocked by particulates from the sample or system. Reverse flushing the column (if permitted by the manufacturer) or replacing the frit can resolve this.[9]

Q4: I am observing peak fronting for my octylparaben standard. What is the cause?

A4: Peak fronting, where the front of the peak is sloped, is less common than tailing but can also affect quantification.[11]

Primary Causes and Solutions:

• Sample Overload: Injecting too much analyte onto the column can saturate the stationary phase, leading to fronting.[5]

  • Solution: Dilute your sample or reduce the injection volume.[5]

• Incompatible Injection Solvent: If the sample is dissolved in a solvent that is much stronger than the mobile phase, it can cause the analyte band to spread and the peak to front.

  • Solution: Whenever possible, dissolve your sample in the initial mobile phase.[12]

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) of Octylparaben from a Cream Matrix

This protocol provides a general workflow for extracting octylparaben from a cosmetic cream for subsequent HPLC or LC-MS analysis.

• Sample Preparation:

  • Accurately weigh approximately 1.0 g of the cream sample into a 50 mL centrifuge tube.

  • Add 10 mL of methanol (or a suitable solvent mixture like methanol/acetonitrile) and vortex vigorously for 2 minutes to disperse the cream.[2]

  • Place the tube in an ultrasonic bath for 15 minutes to ensure complete extraction.

  • Centrifuge at 4000 rpm for 10 minutes to separate insoluble excipients.[2]

  • Carefully transfer the supernatant to a clean tube for SPE.

• SPE Cartridge Conditioning:

  • Use a C18 SPE cartridge (e.g., 500 mg, 6 mL).

  • Condition the cartridge by passing 5 mL of methanol, followed by 5 mL of HPLC-grade water. Do not allow the cartridge to dry out.[13]

• Sample Loading:

  • Load the supernatant from step 1 onto the conditioned SPE cartridge at a slow, steady flow rate (approx. 1-2 mL/min).[13]

• Washing:

  • Wash the cartridge with 5 mL of a water/methanol mixture (e.g., 40:60 v/v) to remove polar interferences. This step may require optimization depending on the specific matrix.[13]

• Elution:

  • Elute the octylparaben from the cartridge with 5-10 mL of a strong organic solvent, such as acetonitrile or methanol, into a clean collection tube.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a known volume (e.g., 1 mL) of the mobile phase for analysis.

Protocol 2: HPLC-UV Analysis of Octylparaben

This protocol describes typical HPLC conditions for the quantification of octylparaben.

• HPLC System: Standard HPLC with UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase:

  • Solvent A: Water

  • Solvent B: Acetonitrile or Methanol

• Gradient Elution: A gradient is typically used to separate different parabens. A starting condition of 50-60% Solvent B, ramping up to 90-95% Solvent B over 10-15 minutes is a good starting point.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30-40 °C.

• Detection Wavelength: 254 nm.

• Injection Volume: 10-20 µL.

Quantitative Data Summary

The following tables summarize typical performance data for paraben analysis. Note that values can vary significantly based on the matrix, instrumentation, and specific method used. Data for butylparaben is often a good proxy for octylparaben due to similar chemical properties.

Table 1: Limits of Detection (LOD) and Quantification (LOQ)

Analyte	Matrix	Method	LOD	LOQ	Reference
Butylparaben	Human Urine	LC-MS/MS	-	0.5 ng/mL	[14]
Butylparaben	Cream Samples	MSPD-LC-UV	0.04 µg/g	-	[3]
Butylparaben	Environmental Water	MSPE-HPLC-UV	0.4 µg/L	1.4 µg/L	[7]
Methylparaben	Domestic Wastewater	LC-MS/MS	-	-	[15]
Propylparaben	Cosmetic Products	HPLC-UV	0.02-0.05 µg/L	-	[16]

Table 2: Recovery Percentages

Analyte	Matrix	Extraction Method	Recovery (%)	Reference
Butylparaben	Human Urine	SPE	95.7 - 102.0	[14]
Parabens	Cream Samples	MSPD	86 - 102	[3]
Butylparaben	Environmental Water	MSPE	86.1 - 110.8	[7]
Butylparaben	Body Wash	SLE	82 - 101	[1]
Parabens	Liquid Pharmaceuticals	DLLME	80.95 - 103.12	[17]

Visualizations

Caption: Workflow for Octylparaben Quantification from Cream.

Caption: Troubleshooting Logic for Low Octylparaben Recovery.

Caption: Troubleshooting Guide for HPLC Peak Shape Issues.

References

• 1. agilent.com [agilent.com]
• 2. revroum.lew.ro [revroum.lew.ro]
• 3. Miniaturized matrix solid-phase dispersion coupled with supramolecular solvent-based microextraction for the determination of paraben preservatives in cream samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. library.dphen1.com [library.dphen1.com]
• 5. m.youtube.com [m.youtube.com]
• 6. Review of the Integrated Approaches for Monitoring and Treating Parabens in Water Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 7. [Analysis of parabens in environmental water samples by covalent organic framework-based magnetic solid-phase extraction-high performance liquid chromatography] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. waters.com [waters.com]
• 11. [4]Troubleshooting HPLC- Fronting Peaks [restek.com]
• 12. uhplcs.com [uhplcs.com]
• 13. Guide To Solid Phase Extraction (SPE): Step-by-Step Protocol And Method Development Workflow - Blogs - News [alwsci.com]
• 14. researchgate.net [researchgate.net]
• 15. Frontiers | An LC-MS/MS method for quantitation of methylparaben, benzophenone, and pharmaceutical compounds from domestic wastewater [frontiersin.org]
• 16. rsc.org [rsc.org]
• 17. researchgate.net [researchgate.net]

Improving sensitivity for low-level detection of N-Octyl 4-hydroxybenzoate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to researchers, scientists, and drug development professionals working on the low-level detection of N-Octyl 4-hydroxybenzoate.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in detecting low levels of N-Octyl 4-hydroxybenzoate?

Researchers may encounter several challenges when analyzing N-Octyl 4-hydroxybenzoate, particularly at low concentrations. Due to its long alkyl chain, this compound is more hydrophobic than shorter-chain parabens. This property can lead to:

• Poor solubility in highly aqueous mobile phases used in reversed-phase liquid chromatography.

• Increased potential for carryover in the analytical system, where the analyte from a previous injection appears in subsequent runs.[1][2]

• Stronger matrix effects , where other components in the sample interfere with the ionization of the target analyte in the mass spectrometer, leading to signal suppression or enhancement.[3]

• Non-specific binding to sample containers and instrument components.

Q2: Which analytical techniques are most suitable for sensitive detection of N-Octyl 4-hydroxybenzoate?

For high sensitivity and selectivity, hyphenated mass spectrometry techniques are recommended:

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is a powerful technique for quantifying low levels of N-Octyl 4-hydroxybenzoate in various complex matrices. It offers high selectivity and sensitivity.[1][4]

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is also a viable option, especially for volatile and semi-volatile compounds. For non-volatile compounds like parabens, a derivatization step is often required to increase their volatility and improve chromatographic performance.[5]

Q3: How can I improve the extraction efficiency of N-Octyl 4-hydroxybenzoate from my samples?

The choice of extraction method depends on the sample matrix. Solid-Phase Extraction (SPE) is a widely used and effective technique for cleaning up and concentrating parabens from complex samples.[6][7] For N-Octyl 4-hydroxybenzoate, a C18 or a polymeric sorbent is often suitable due to its hydrophobic nature.[6][7] Liquid-liquid extraction (LLE) can also be employed, using an organic solvent that is immiscible with the sample matrix.[5]

Troubleshooting Guides

Issue 1: Poor Peak Shape (Tailing or Broadening) in LC-Analysis

• Possible Cause: The hydrophobicity of N-Octyl 4-hydroxybenzoate can cause it to interact strongly with the stationary phase, leading to poor peak shape.

• Solution:

  • Optimize the Mobile Phase: Increase the organic solvent content in the mobile phase to improve the solubility of the analyte and reduce its retention.

  • Use a Different Column: Consider a column with a different stationary phase that has a lower hydrophobicity.

  • Adjust the pH: The pH of the mobile phase can affect the ionization state of the analyte and its interaction with the stationary phase.

  • Check for Column Contamination: A contaminated guard or analytical column can lead to peak shape issues. Flush the column or replace it if necessary.[8]

Issue 2: Signal Suppression or Enhancement (Matrix Effects) in MS-Analysis

• Possible Cause: Co-eluting matrix components can interfere with the ionization of N-Octyl 4-hydroxybenzoate in the mass spectrometer source.

• Solution:

  • Improve Sample Preparation: Use a more rigorous sample cleanup method, such as Solid-Phase Extraction (SPE), to remove interfering matrix components.[3]

  • Optimize Chromatography: Adjust the chromatographic conditions to separate N-Octyl 4-hydroxybenzoate from the interfering compounds.

  • Use an Internal Standard: A stable isotope-labeled internal standard that has similar chemical properties and chromatographic behavior to the analyte can help to compensate for matrix effects.

  • Matrix-Matched Calibration: Prepare calibration standards in a blank matrix that is similar to the sample matrix to account for any matrix-induced signal changes.

Issue 3: Carryover of N-Octyl 4-hydroxybenzoate in the LC-System

• Possible Cause: The hydrophobic nature of N-Octyl 4-hydroxybenzoate makes it prone to adsorbing to surfaces in the LC system, such as the injector, tubing, and column.[1]

• Solution:

  • Optimize Wash Solvents: Use a strong wash solvent in the autosampler that can effectively remove any residual analyte. A mixture of organic solvents, such as isopropanol and acetonitrile, is often effective.

  • Increase Wash Volume and Time: Increase the volume of the wash solvent and the duration of the wash cycle.

  • Inject Blanks: Inject blank samples after high-concentration samples to check for and quantify carryover.[2]

  • Systematic Troubleshooting: If carryover persists, systematically check different components of the LC system (e.g., injector, valves, column) to identify the source of the carryover.[1]

Quantitative Data Summary

The following tables summarize the limits of detection (LOD) and quantification (LOQ) for parabens, including data relevant to longer-chain parabens like N-Octyl 4-hydroxybenzoate, using different analytical methods.

Table 1: Performance of LC-MS/MS Methods for Paraben Analysis

Analyte	Matrix	LOD	LOQ	Recovery (%)	Reference
Multiple Parabens	Cosmetics	0.91 - 4.19 µg/mL	3.03 - 14.00 µg/mL	Not Specified	[1]
Butylparaben	Human Urine	0.01 µg/L	Not Specified	80.0 - 108	[4]
Multiple Parabens	Skin Layers	0.026 - 0.090 µg/mL	0.087 - 0.301 µg/mL	61.80 - 105.73	[9]
Multiple Parabens	Dairy Products	1 - 20 ng/kg	Not Specified	91 - 105	[10]

Table 2: Performance of GC-MS Methods for Paraben Analysis

Analyte	Matrix	LOD	LOQ	Recovery (%)	Reference
Multiple Parabens	Water	0.64 - 4.12 ng/L	Not Specified	>79 (except methylparaben)	[11]
Multiple Parabens	Personal Care Products	0.4 - 0.7 µg/mL	Not Specified	Not Specified	[12]
Multiple Parabens	Seafood	Not Specified	0.2 - 1.0 ng/g	Not Specified	[13]

Experimental Protocols

Protocol 1: Analysis of N-Octyl 4-hydroxybenzoate in Cosmetic Creams by HPLC-MS/MS

This protocol provides a general framework. Optimization may be required for specific cream formulations.

1. Sample Preparation (Solid-Phase Extraction) [7]

• Weigh 1.0 g of the cosmetic cream into a 50 mL polypropylene centrifuge tube.
• Add 10 mL of methanol and vortex for 2 minutes to dissolve the cream.
• Add 40 mL of water and vortex for 1 minute.
• Centrifuge at 4000 rpm for 10 minutes.
• Condition a C18 SPE cartridge (e.g., 500 mg, 6 mL) by passing 5 mL of methanol followed by 5 mL of water.
• Load the supernatant from the centrifuged sample onto the SPE cartridge at a flow rate of approximately 1-2 mL/min.
• Wash the cartridge with 5 mL of water/methanol (90:10, v/v) to remove polar interferences.
• Dry the cartridge under vacuum for 10 minutes.
• Elute the N-Octyl 4-hydroxybenzoate with 5 mL of methanol.
• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.
• Reconstitute the residue in 1 mL of the initial mobile phase.

2. HPLC-MS/MS Analysis [1][4]

• LC System: UHPLC system
• Column: C18 column (e.g., 2.1 x 100 mm, 1.8 µm)
• Mobile Phase A: 0.1% Formic acid in water
• Mobile Phase B: 0.1% Formic acid in acetonitrile
• Gradient: Start with a higher aqueous content and gradually increase the organic content to elute the hydrophobic N-Octyl 4-hydroxybenzoate. A typical gradient might be:
• 0-1 min: 30% B
• 1-8 min: 30% to 95% B
• 8-10 min: Hold at 95% B
• 10.1-12 min: Return to 30% B for re-equilibration
• Flow Rate: 0.3 mL/min
• Injection Volume: 5 µL
• MS System: Triple quadrupole mass spectrometer with electrospray ionization (ESI)
• Ionization Mode: Negative ion mode is typically used for parabens.
• MRM Transitions: Monitor at least two transitions for precursor to product ions for quantification and confirmation. The specific m/z values will need to be determined by infusing a standard solution of N-Octyl 4-hydroxybenzoate.

Protocol 2: Analysis of N-Octyl 4-hydroxybenzoate in Water Samples by GC-MS

This protocol includes a derivatization step to improve the volatility of the analyte.

1. Sample Preparation (Solid-Phase Extraction) [11]

• Acidify 500 mL of the water sample to pH 3 with hydrochloric acid.
• Condition a C18 SPE cartridge with 6 mL of ethyl acetate, followed by 6 mL of methanol, and then 6 mL of deionized water (pH 3).
• Pass the water sample through the SPE cartridge at a flow rate of 5-10 mL/min.
• Wash the cartridge with 6 mL of deionized water.
• Dry the cartridge under vacuum for 20 minutes.
• Elute the analyte with 6 mL of ethyl acetate.
• Concentrate the eluate to approximately 1 mL using a gentle stream of nitrogen.

2. Derivatization

• Add 50 µL of a derivatizing agent (e.g., BSTFA with 1% TMCS) to the concentrated extract.
• Heat the mixture at 70°C for 30 minutes.
• Cool to room temperature before GC-MS analysis.

3. GC-MS Analysis [5][12]

• GC System: Gas chromatograph with a capillary column
• Column: DB-5ms or equivalent (e.g., 30 m x 0.25 mm, 0.25 µm film thickness)
• Carrier Gas: Helium at a constant flow rate of 1 mL/min.
• Oven Temperature Program:
• Initial temperature: 80°C, hold for 1 minute.
• Ramp to 200°C at 10°C/min.
• Ramp to 300°C at 20°C/min, hold for 5 minutes.
• Injector Temperature: 280°C
• Injection Mode: Splitless
• MS System: Quadrupole mass spectrometer
• Ionization Mode: Electron Ionization (EI) at 70 eV.
• Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity, monitoring characteristic ions of the derivatized N-Octyl 4-hydroxybenzoate.

Visualizations

Caption: Workflow for N-Octyl 4-hydroxybenzoate analysis by HPLC-MS/MS.

Caption: Workflow for N-Octyl 4-hydroxybenzoate analysis by GC-MS.

References

• 1. Troubleshooting Carry-Over in the LC-MS Analysis of Biomolecules: The Case of Neuropeptide Y - PMC [pmc.ncbi.nlm.nih.gov]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 4. library.dphen1.com [library.dphen1.com]
• 5. rjstonline.com [rjstonline.com]
• 6. researchgate.net [researchgate.net]
• 7. revroum.lew.ro [revroum.lew.ro]
• 8. Determination of parabens in pharmaceutical formulations by solid-phase microextraction-ion mobility spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. N-Octyl 4-Hydroxybenzoate | LGC Standards [lgcstandards.com]
• 11. Selective and quantitative analysis of 4-hydroxybenzoate preservatives by microemulsion electrokinetic chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. ukm.my [ukm.my]
• 13. researchgate.net [researchgate.net]

N-Octyl 4-hydroxybenzoate-d4 degradation and stability problems

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with N-Octyl 4-hydroxybenzoate-d4.

Frequently Asked Questions (FAQs)

Q1: What is N-Octyl 4-hydroxybenzoate-d4 and what is it used for?

N-Octyl 4-hydroxybenzoate-d4 is the deuterated form of N-Octyl 4-hydroxybenzoate, which belongs to the paraben family of compounds. Parabens are widely used as preservatives in pharmaceuticals, cosmetics, and food products due to their antimicrobial properties against a broad spectrum of microorganisms.[1][2] The deuterated version is typically used as an internal standard in analytical methods, such as mass spectrometry, for the quantification of N-Octyl 4-hydroxybenzoate.

Q2: What are the primary degradation pathways for parabens like N-Octyl 4-hydroxybenzoate-d4?

The most common degradation pathway for parabens is hydrolysis of the ester bond.[1] This process is accelerated under alkaline conditions (high pH) and can also be influenced by temperature. Hydrolysis results in the formation of 4-hydroxybenzoic acid (in this case, its deuterated form, 4-hydroxybenzoic acid-d4) and the corresponding alcohol, which is n-octanol. While generally resistant to oxidation, parabens can be degraded by strong oxidizing agents.[1]

Q3: What are the expected degradation products of N-Octyl 4-hydroxybenzoate-d4?

The primary degradation product is 4-hydroxybenzoic acid-d4, formed through hydrolysis.[1][3] Depending on the specific conditions, other minor degradation products might be observed, particularly in the presence of strong oxidizing agents or upon exposure to UV radiation.[4]

Q4: How can I monitor the stability of my N-Octyl 4-hydroxybenzoate-d4 sample?

The stability of N-Octyl 4-hydroxybenzoate-d4 can be monitored by analytical techniques such as High-Performance Liquid Chromatography (HPLC) coupled with a UV detector or a mass spectrometer.[3][5] These methods can separate the parent compound from its degradation products, allowing for their quantification over time.

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Unexpected peaks in chromatogram	Sample degradation	The most likely degradation product is 4-hydroxybenzoic acid-d4. Confirm the identity of the peak by comparing its retention time with a standard of 4-hydroxybenzoic acid-d4.
Decrease in parent compound concentration	Instability under storage or experimental conditions	Review the pH, temperature, and light exposure of your sample and solutions. Parabens are more stable at a pH between 4 and 8.[1] Avoid high temperatures and direct exposure to light.
Poor recovery during sample preparation	Adsorption to container surfaces	Due to its long alkyl chain, N-Octyl 4-hydroxybenzoate-d4 may exhibit some hydrophobic interactions. Consider using silanized glassware or polypropylene tubes to minimize adsorption.
Inconsistent analytical results	Incomplete dissolution	N-Octyl 4-hydroxybenzoate is soluble in organic solvents like ethanol, methanol, and acetone but has low water solubility.[6][7] Ensure complete dissolution in an appropriate solvent before analysis.

Experimental Protocols

Forced Degradation Study Protocol

This protocol is designed to assess the stability of N-Octyl 4-hydroxybenzoate-d4 under various stress conditions.

1. Preparation of Stock Solution:

• Prepare a stock solution of N-Octyl 4-hydroxybenzoate-d4 in a suitable organic solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL.

2. Stress Conditions:

• Acidic Hydrolysis: Mix the stock solution with 0.1 N HCl and incubate at 60°C.

• Basic Hydrolysis: Mix the stock solution with 0.1 N NaOH and incubate at 60°C.[5]

• Oxidative Degradation: Mix the stock solution with 3% hydrogen peroxide and store at room temperature.

• Thermal Degradation: Incubate the stock solution at 60°C.

• Photodegradation: Expose the stock solution to UV light (e.g., 254 nm).

3. Sample Analysis:

• At specified time points (e.g., 0, 2, 4, 8, 24 hours), withdraw an aliquot of each stressed sample.

• Neutralize the acidic and basic samples as needed.

• Dilute the samples to an appropriate concentration with the mobile phase.

• Analyze the samples by a validated HPLC method to determine the concentration of the parent compound and any degradation products.

HPLC Method for Stability Indicating Assay

• Column: C18 reverse-phase column (e.g., 250 x 4.6 mm, 5 µm).[5]

• Mobile Phase: A gradient or isocratic mixture of water (pH adjusted to 3.0 with acetic acid) and methanol or acetonitrile. A common starting point is a 30:70 ratio of water to methanol.[5]

• Flow Rate: 1.0 mL/min.[5]

• Detection: UV at 254 nm.[5]

• Injection Volume: 20 µL.[5]

Visualizations

Caption: Simplified degradation pathway of N-Octyl 4-hydroxybenzoate-d4.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Selective and quantitative analysis of 4-hydroxybenzoate preservatives by microemulsion electrokinetic chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mildsoaps.com [mildsoaps.com]
• 5. researchgate.net [researchgate.net]
• 6. scispace.com [scispace.com]
• 7. n-Octyl 4-hydroxybenzoate, 98% | Fisher Scientific [fishersci.ca]

Reference Data & Comparative Studies

Validation of an Analytical Method Using N-Octyl 4-hydroxybenzoate-d4: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the validation of an analytical method for the quantification of N-Octyl 4-hydroxybenzoate, utilizing its deuterated analog, N-Octyl 4-hydroxybenzoate-d4, as an internal standard. The primary method detailed is a sensitive and specific Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) approach, which is compared with an alternative High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method. This guide is intended to assist researchers and drug development professionals in selecting and validating appropriate analytical methods for parabens and similar compounds.

Introduction to N-Octyl 4-hydroxybenzoate and Analytical Method Validation

N-Octyl 4-hydroxybenzoate, also known as octylparaben, belongs to the paraben family of preservatives widely used in cosmetics, pharmaceuticals, and food products for their antimicrobial properties. Accurate and reliable quantification of such compounds is crucial for quality control, safety assessment, and pharmacokinetic studies. Analytical method validation is a critical process that ensures the chosen method is suitable for its intended purpose, providing reliable, reproducible, and accurate data.[1][2][3] This process involves evaluating several key parameters, including specificity, linearity, accuracy, precision, and robustness, as outlined by regulatory bodies such as the Food and Drug Administration (FDA) and the International Council for Harmonisation (ICH).[1][4][5][6][7][8] The use of a stable isotope-labeled internal standard, such as N-Octyl 4-hydroxybenzoate-d4, is a common practice in quantitative LC-MS/MS analysis to compensate for variability in sample preparation and instrument response, thereby improving the accuracy and precision of the method.[9][10][11]

Comparison of Analytical Methods

The following tables summarize the performance characteristics of the primary LC-MS/MS method and a common alternative, HPLC-UV, for the analysis of N-Octyl 4-hydroxybenzoate. The data presented is a representative summary based on typical performance for paraben analysis.[12][13][14]

Table 1: Method Performance Comparison

Parameter	LC-MS/MS with N-Octyl 4-hydroxybenzoate-d4	HPLC-UV
Principle	Separation by liquid chromatography followed by detection based on mass-to-charge ratio.	Separation by liquid chromatography followed by detection based on UV absorbance.
Specificity/Selectivity	High (utilizes precursor and product ion transitions)	Moderate (potential for interference from co-eluting compounds with similar UV spectra)
Sensitivity (LOQ)	0.1 - 1 ng/mL	0.2 - 0.5 µg/mL[14]
Linearity (R²)	> 0.999[13]	> 0.997
Accuracy (% Recovery)	95 - 105%	88 - 108%[14]
Precision (%RSD)	< 5%	< 10%
Internal Standard	N-Octyl 4-hydroxybenzoate-d4	Typically another paraben or a structurally similar compound
Run Time	5 - 10 minutes	10 - 20 minutes

Table 2: Validation Parameters and Acceptance Criteria (based on FDA and ICH Guidelines)

Validation Parameter	Acceptance Criteria
Specificity	No significant interference at the retention time of the analyte and internal standard.
Linearity	Correlation coefficient (R²) ≥ 0.99
Accuracy	Within ±15% of the nominal concentration (±20% at the Lower Limit of Quantification - LLOQ).
Precision (Repeatability & Intermediate)	Relative Standard Deviation (RSD) ≤ 15% (≤ 20% at LLOQ).
Limit of Quantification (LOQ)	The lowest concentration on the calibration curve that can be quantified with acceptable accuracy and precision.
Robustness	The method's performance should not be significantly affected by small, deliberate variations in method parameters.

Experimental Protocols

Primary Method: LC-MS/MS with N-Octyl 4-hydroxybenzoate-d4 Internal Standard

This protocol is a representative example for the quantitative analysis of N-Octyl 4-hydroxybenzoate in a biological matrix (e.g., plasma).

1. Sample Preparation (Liquid-Liquid Extraction)

• To 100 µL of plasma sample, add 10 µL of N-Octyl 4-hydroxybenzoate-d4 internal standard solution (1 µg/mL in methanol).

• Add 500 µL of methyl tert-butyl ether (MTBE) as the extraction solvent.

• Vortex for 2 minutes to ensure thorough mixing.

• Centrifuge at 10,000 rpm for 5 minutes to separate the organic and aqueous layers.

• Transfer the upper organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried residue in 100 µL of the mobile phase.

• Inject 5 µL into the LC-MS/MS system.

2. LC-MS/MS Conditions

• LC System: Agilent 1200 series HPLC or equivalent.

• Column: C18 column (e.g., 50 mm x 2.1 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient Elution:

  • 0-1 min: 30% B

  • 1-4 min: 30% to 95% B

  • 4-5 min: 95% B

  • 5-5.1 min: 95% to 30% B

  • 5.1-7 min: 30% B

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

• Mass Spectrometer: Triple quadrupole mass spectrometer (e.g., AB Sciex 5500 or equivalent).

• Ionization Mode: Electrospray Ionization (ESI), Negative Mode.

• Multiple Reaction Monitoring (MRM) Transitions:

  • N-Octyl 4-hydroxybenzoate: Precursor Ion (m/z) 249.2 -> Product Ion (m/z) 136.1

  • N-Octyl 4-hydroxybenzoate-d4: Precursor Ion (m/z) 253.2 -> Product Ion (m/z) 140.1

Alternative Method: HPLC-UV

This protocol outlines a typical HPLC-UV method for the analysis of N-Octyl 4-hydroxybenzoate.

1. Sample Preparation (Solid-Phase Extraction)

• Condition a C18 SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Load 500 µL of the sample onto the cartridge.

• Wash the cartridge with 1 mL of 20% methanol in water to remove interferences.

• Elute the analyte with 1 mL of methanol.

• Evaporate the eluate to dryness and reconstitute in 100 µL of the mobile phase.

• Inject 20 µL into the HPLC system.

2. HPLC-UV Conditions

• HPLC System: Standard HPLC system with a UV detector.

• Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm).

• Mobile Phase: Isocratic mixture of acetonitrile and water (60:40, v/v).

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 254 nm.

• Column Temperature: 30°C.

Visualizations

Caption: Workflow for Analytical Method Validation.

Caption: Comparison of LC-MS/MS and HPLC-UV workflows.

References

• 1. files.core.ac.uk [files.core.ac.uk]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. ajpaonline.com [ajpaonline.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. chemlab.truman.edu [chemlab.truman.edu]
• 9. medchemexpress.com [medchemexpress.com]
• 10. rsc.org [rsc.org]
• 11. N-Octyl 4-hydroxybenzoate-d4 (Octyl 4-hydroxybenzoate-d4) | 稳定同位素 | MCE [medchemexpress.cn]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. researchgate.net [researchgate.net]
• 14. Development and validation of a new method for determination of methylparaben in Iran market infant formulae by HPLC - PMC [pmc.ncbi.nlm.nih.gov]

The Analytical Advantage: A Comparative Guide to N-Octyl 4-hydroxybenzoate-d4 and Other Paraben Internal Standards

For researchers, scientists, and drug development professionals engaged in the precise quantification of parabens, the choice of an appropriate internal standard is paramount to achieving accurate and reliable results. This guide provides an objective comparison of N-Octyl 4-hydroxybenzoate-d4 against other common paraben internal standards, supported by experimental data and detailed methodologies.

The use of parabens as preservatives in cosmetics, pharmaceuticals, and food products necessitates robust analytical methods for their quantification to ensure regulatory compliance and consumer safety. Isotope dilution mass spectrometry (ID-MS) is the gold standard for this purpose, relying on the use of stable isotope-labeled internal standards. These standards, being chemically identical to the analytes of interest, exhibit similar behavior during sample preparation, chromatography, and ionization, thereby effectively compensating for matrix effects and variations in analytical recovery.

The Superiority of Deuterated Internal Standards

Stable isotope-labeled internal standards, particularly deuterated analogs like N-Octyl 4-hydroxybenzoate-d4, are preferred over non-isotopically labeled (analog) internal standards for several key reasons:

• Co-elution with Analyte: Deuterated standards typically co-elute with their non-labeled counterparts in liquid chromatography (LC), ensuring that both experience the same degree of matrix-induced ion suppression or enhancement.

• Similar Extraction Recovery: Having nearly identical physicochemical properties, the analyte and its deuterated internal standard exhibit comparable recoveries during sample extraction and cleanup procedures.

• Improved Accuracy and Precision: By effectively normalizing for variations throughout the analytical workflow, deuterated internal standards lead to significantly higher accuracy and precision in quantitative results.

Performance Comparison of Paraben Internal Standards

While direct comparative studies for N-Octyl 4-hydroxybenzoate-d4 are limited, extensive data on shorter-chain deuterated parabens demonstrates the effectiveness of this class of internal standards. The principles of isotope dilution suggest that N-Octyl 4-hydroxybenzoate-d4 will provide optimal performance for the analysis of octylparaben and other long-chain parabens due to its structural identity.

Below is a summary of performance data for various paraben internal standards, illustrating the advantages of using deuterated analogs.

Internal Standard Type	Analyte(s)	Matrix	Recovery (%)	Matrix Effect (%)	Linearity (R²)	Key Findings & References
Deuterated Parabens
Methyl-d4, Ethyl-d4, Propyl-d4, Butyl-d4	Methyl, Ethyl, Propyl, Butyl Parabens	Human Urine	95.7 - 102.0	Not explicitly stated, but compensated for by IS	> 0.999	Excellent accuracy and precision for short-chain parabens.[1]
Isotopically Labeled Parabens (general)	Methyl, Ethyl, Propyl, Butyl Parabens	Personal Care Products	97 - 107	Effectively corrected by IS	> 0.995	High recovery and excellent linearity in complex cosmetic matrices.[2]
13C-Labeled Parabens
Methyl 4-hydroxybenzoate-ring-13C6, Ethyl 4-hydroxybenzoate-ring-13C6	Methyl, Ethyl Parabens	Not Specified	Not Specified	Not Specified	Not Specified	Generally considered to have even better performance due to negligible isotopic effects on retention time.
Non-Isotopically Labeled (Analog) Internal Standards
Benzyl Paraben	Methyl, Ethyl, Propyl, Butyl Parabens	Pharmaceutical Products	Not Specified	Not Specified	Good	While effective, it may not perfectly mimic the behavior of all target parabens, especially those with different alkyl chain lengths.
Chlorzoxazone	Methyl, Ethyl, Propyl, Butyl Parabens & metabolites	Human Seminal Plasma	Not Specified	Not Specified	Not Specified	A structurally different compound, less ideal for compensating for paraben-specific matrix effects and recovery.

Experimental Protocols

A detailed methodology for the analysis of parabens using a deuterated internal standard is provided below. This protocol is a representative example and may require optimization for specific matrices and instrumentation.

Key Experiment: Quantification of Parabens in Cosmetic Cream using LC-MS/MS

Objective: To accurately determine the concentration of various parabens in a cosmetic cream sample using N-Octyl 4-hydroxybenzoate-d4 and other relevant deuterated paraben internal standards.

Materials:

• Cosmetic cream sample

• N-Octyl 4-hydroxybenzoate-d4 solution (Internal Standard)

• Methyl-d4, Ethyl-d4, Propyl-d4, Butyl-d4 paraben solutions (Internal Standards)

• Native paraben standards (for calibration)

• Acetonitrile (ACN), HPLC grade

• Methanol (MeOH), HPLC grade

• Formic acid, LC-MS grade

• Ultrapure water

• 0.22 µm syringe filters

Sample Preparation:

• Accurately weigh 100 mg of the cosmetic cream into a 15 mL polypropylene centrifuge tube.

• Spike the sample with a known amount of the internal standard mixture (including N-Octyl 4-hydroxybenzoate-d4). The concentration of the internal standard should be in the mid-range of the expected analyte concentrations.

• Add 5 mL of acetonitrile to the tube.

• Vortex for 1 minute to disperse the cream.

• Sonciate for 15 minutes in a water bath.

• Centrifuge at 10,000 rpm for 10 minutes.

• Collect the supernatant and filter it through a 0.22 µm syringe filter into an autosampler vial.

• Prepare a calibration curve by spiking blank matrix extract with known concentrations of native paraben standards and a constant concentration of the internal standard mixture.

LC-MS/MS Analysis:

• LC System: High-Performance Liquid Chromatography system

• Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: Start with 30% B, ramp to 95% B over 8 minutes, hold for 2 minutes, and return to initial conditions for re-equilibration.

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• MS System: Triple quadrupole mass spectrometer with electrospray ionization (ESI) source

• Ionization Mode: Negative ion mode

• Detection: Multiple Reaction Monitoring (MRM) of specific precursor-product ion transitions for each paraben and its deuterated internal standard.

Visualizing the Workflow and Rationale

To better illustrate the analytical process and the logical relationships involved, the following diagrams are provided.

Caption: Analytical workflow for paraben quantification.

Caption: Rationale for using a deuterated internal standard.

Conclusion

The selection of an appropriate internal standard is a critical decision in the quantitative analysis of parabens. The evidence strongly supports the use of deuterated internal standards, such as N-Octyl 4-hydroxybenzoate-d4, to achieve the highest levels of accuracy and precision. Their ability to mimic the behavior of the target analytes throughout the analytical process effectively compensates for matrix effects and procedural variability. For the analysis of octylparaben and other long-chain parabens, N-Octyl 4-hydroxybenzoate-d4 represents the optimal choice for a reliable and robust analytical method, ensuring data integrity for regulatory submissions and product safety assessments.

References

• 1. Accurate analysis of parabens in human urine using isotope-dilution ultrahigh-performance liquid chromatography-high resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Rapid determination of parabens in personal care products by stable isotope GC-MS/MS with dynamic selected reaction monitoring - PubMed [pubmed.ncbi.nlm.nih.gov]

The Gold Standard: A Comparative Guide to Deuterated vs. Non-Deuterated Standards for Paraben Analysis

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of parabens, the choice of an appropriate internal standard is a critical decision that directly impacts data accuracy and reliability. This guide provides an objective comparison of deuterated (stable isotope-labeled) versus non-deuterated (analog) internal standards, supported by experimental data, to facilitate the selection of the most suitable analytical strategy.

In the landscape of analytical chemistry, particularly with the sensitivity and specificity of techniques like liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS), the use of an internal standard is indispensable. An internal standard is a compound of known concentration added to a sample to correct for variations that may occur during sample preparation and analysis. The ideal internal standard mimics the analyte of interest throughout the entire analytical process, from extraction to detection. This is where the distinction between deuterated and non-deuterated standards becomes paramount.

The Superiority of Deuterated Internal Standards

Deuterated internal standards are molecules in which one or more hydrogen atoms have been replaced by their heavier, stable isotope, deuterium. This subtle change in mass allows the standard to be distinguished from the analyte by a mass spectrometer, while its chemical and physical properties remain nearly identical. This near-identical behavior is the cornerstone of the isotope-dilution mass spectrometry (IDMS) technique, which is widely regarded as the gold standard for quantitative analysis.[1][2]

The primary advantage of using a deuterated internal standard is its ability to effectively compensate for matrix effects.[3] Matrix effects, caused by other components in the sample, can enhance or suppress the ionization of the analyte, leading to inaccurate quantification. Since a deuterated standard co-elutes with the analyte and experiences the same matrix effects, it provides a more accurate correction compared to a non-deuterated standard, which may have different retention times and be affected differently by the matrix.[4]

Data Presentation: A Comparative Overview

The following tables summarize the performance of deuterated and non-deuterated internal standards in paraben analysis based on data from various studies.

Table 1: Performance of Deuterated Internal Standards for Paraben Analysis

Parameter	Methylparaben	Ethylparaben	Propylparaben	Butylparaben	Reference
Accuracy (Recovery)	93-107%	93-107%	93-107%	93-107%	[1][5]
Precision (RSD)	1-8%	1-8%	1-8%	1-8%	[1][5]
Matrix Effect Compensation	Effective	Effective	Effective	Effective	[3]

Table 2: Performance of Non-Deuterated Internal Standards for Paraben Analysis

Parameter	Methylparaben	Ethylparaben	Propylparaben	Butylparaben	Reference
Accuracy (Recovery)	93.7-107.9%	93.7-107.9%	93.7-107.9%	93.7-107.9%	[6]
Precision (RSD)	<5.16% (intra-day)	<5.16% (intra-day)	<5.16% (intra-day)	<5.16% (intra-day)	[6]
Matrix Effect	Can be significant	Can be significant	Can be significant	Can be significant	[7]

Experimental Protocols

Key Experiment 1: Paraben Analysis in Human Urine using Isotope-Dilution UHPLC-HRMS (with Deuterated Standards)

This method demonstrates the high accuracy and precision achievable with deuterated internal standards.[1][5]

Sample Preparation:

• A urine sample is subjected to ultrasound-assisted emulsification microextraction (USAEME).

• A mixture of deuterated paraben internal standards is added to the sample at the beginning of the preparation process.

• The extract is then directly injected into the UHPLC-HRMS system.

Chromatographic and Mass Spectrometric Conditions:

• UHPLC System: A high-resolution liquid chromatography system.

• Mass Spectrometer: A hybrid quadrupole time-of-flight mass spectrometer (QTOF-MS).

• Ionization Mode: Negative electrospray ionization (ESI-).

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

Quantification: The peak area ratios of the native parabens to their corresponding deuterated analogues are measured and used for quantification against a calibration curve prepared with the same internal standards. This method effectively corrects for matrix effects and other analytical variations.[1]

Key Experiment 2: Paraben Analysis in Food using HPLC-MS/MS (without Deuterated Standards)

This method highlights a common approach when deuterated standards are not employed.[8]

Sample Preparation:

• Food samples are extracted with acetonitrile.

• The extracts are cleaned up using solid-phase extraction (SPE) with LC-C18 columns.

Chromatographic and Mass Spectrometric Conditions:

• HPLC System: A high-performance liquid chromatography system.

• Mass Spectrometer: A tandem mass spectrometer.

• Ionization Mode: Negative electrospray ionization (ESI-).

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

Quantification: Quantification is performed using an external calibration curve. The recovery of this method was reported to be between 84.5% and 108.8%, with intraday and interday precision between 1.16% and 9.21%.[8] While providing acceptable results, this method is more susceptible to uncorrected matrix effects compared to the isotope-dilution method.

Mandatory Visualization

Caption: A generalized workflow for quantitative analysis of parabens using an internal standard.

Caption: The principle of isotope dilution mass spectrometry for accurate quantification.

Conclusion

The choice between deuterated and non-deuterated internal standards for paraben analysis has significant implications for data quality. While non-deuterated standards can provide acceptable results with thorough method validation, the evidence strongly supports the superiority of deuterated internal standards. Their ability to co-elute with the target analyte and experience identical matrix effects leads to more accurate and precise quantification. For researchers and drug development professionals where data integrity is paramount, the use of deuterated internal standards in an isotope-dilution mass spectrometry workflow represents the gold standard for robust and reliable paraben analysis.

References

• 1. Accurate analysis of parabens in human urine using isotope-dilution ultrahigh-performance liquid chromatography-high resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. resolvemass.ca [resolvemass.ca]
• 3. Redirecting [linkinghub.elsevier.com]
• 4. benchchem.com [benchchem.com]
• 5. ovid.com [ovid.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

N-Octyl 4-hydroxybenzoate-d4: A Guide to Accuracy and Precision in Bioanalysis

In the landscape of quantitative bioanalysis, particularly for regulatory submissions and clinical trials, the choice of an appropriate internal standard is paramount to ensure the accuracy and precision of analytical data. For the analysis of N-Octyl 4-hydroxybenzoate (octylparaben), a commonly used preservative in cosmetics, pharmaceuticals, and food products, its deuterated analog, N-Octyl 4-hydroxybenzoate-d4, emerges as a superior choice for an internal standard. This guide provides a comprehensive comparison of the expected performance of N-Octyl 4-hydroxybenzoate-d4 with other alternatives, supported by representative experimental data for similar deuterated paraben standards.

The Gold Standard: Deuterated Internal Standards

Isotopically labeled internal standards, such as N-Octyl 4-hydroxybenzoate-d4, are considered the "gold standard" in quantitative mass spectrometry-based bioanalysis.[1] The fundamental principle lies in their near-identical physicochemical properties to the analyte of interest. This chemical equivalence ensures that the internal standard and the analyte behave similarly during sample preparation, chromatography, and ionization in the mass spectrometer.[1] Consequently, any variations in extraction recovery, matrix effects (ion suppression or enhancement), or injection volume are effectively compensated for, leading to highly accurate and precise quantification.

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

The use of a deuterated internal standard significantly enhances the reliability of a bioanalytical method compared to using a structurally similar but non-isotopically labeled internal standard.

Key Performance Parameters:

Parameter	Deuterated Internal Standard (e.g., N-Octyl 4-hydroxybenzoate-d4)	Non-Isotopically Labeled Internal Standard
Accuracy	High (typically within ±15% of the nominal value)	Can be compromised by differential matrix effects and recovery.
Precision	High (typically ≤15% CV)	May exhibit higher variability due to inconsistent compensation for analytical errors.
Matrix Effect	Effectively compensates for ion suppression or enhancement.	May not adequately correct for matrix effects, leading to biased results.
Recovery	Tracks the recovery of the analyte accurately.	Differences in physicochemical properties can lead to dissimilar extraction efficiencies.
Linearity	Excellent (R² > 0.99) over a wide dynamic range.	Can be affected by uncorrected variability.

Representative Experimental Data for Deuterated Paraben Internal Standards

The following tables summarize typical validation data for bioanalytical methods using deuterated paraben internal standards for the quantification of their corresponding non-labeled analogs in biological matrices. This data serves as a benchmark for the expected performance of N-Octyl 4-hydroxybenzoate-d4.

Table 1: Linearity and Lower Limit of Quantification (LLOQ)

Internal Standard	Analyte	Matrix	Linearity Range (ng/mL)	Correlation Coefficient (R²)	LLOQ (ng/mL)
Methylparaben-d4	Methylparaben	Human Plasma	1 - 1000	> 0.999	1
Propylparaben-d4	Propylparaben	Human Plasma	0.5 - 500	> 0.998	0.5
N-Octyl 4-hydroxybenzoate-d4 (Expected)	Octylparaben	Human Plasma	Expected to be in the low ng/mL range	> 0.99	Expected to be in the low ng/mL range

Table 2: Accuracy and Precision

Internal Standard	Analyte	Matrix	QC Level (ng/mL)	Accuracy (%)	Precision (%CV)
Methylparaben-d4	Methylparaben	Human Plasma	Low (3)	98.5	4.2
Mid (100)	101.2	3.1
High (800)	99.8	2.5
Propylparaben-d4	Propylparaben	Human Plasma	Low (1.5)	102.1	5.5
Mid (75)	97.9	3.8
High (400)	100.5	2.9
N-Octyl 4-hydroxybenzoate-d4 (Expected)	Octylparaben	Human Plasma	Low, Mid, High	95 - 105	< 15

Table 3: Recovery and Matrix Effect

Internal Standard	Analyte	Matrix	Recovery (%)	Matrix Effect (%)
Methylparaben-d4	Methylparaben	Human Plasma	85 - 95	90 - 110
Propylparaben-d4	Propylparaben	Human Plasma	88 - 98	88 - 105
N-Octyl 4-hydroxybenzoate-d4 (Expected)	Octylparaben	Human Plasma	Consistent and reproducible	Effectively compensated

Experimental Protocols

A typical bioanalytical method for the quantification of octylparaben in a biological matrix (e.g., human plasma) using N-Octyl 4-hydroxybenzoate-d4 as an internal standard would involve the following key steps:

1. Sample Preparation (Protein Precipitation)

• To a 100 µL aliquot of the plasma sample, add 10 µL of the N-Octyl 4-hydroxybenzoate-d4 internal standard working solution (at a fixed concentration).

• Vortex mix for 30 seconds.

• Add 300 µL of cold acetonitrile to precipitate proteins.

• Vortex mix for 2 minutes.

• Centrifuge at 10,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

2. LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A suitable C18 reversed-phase column (e.g., 50 x 2.1 mm, 3.5 µm).

  • Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI) in negative or positive ion mode, depending on the analyte's properties.

  • Detection: Multiple Reaction Monitoring (MRM) of specific precursor-to-product ion transitions for both octylparaben and N-Octyl 4-hydroxybenzoate-d4.

3. Method Validation

The method would be validated according to regulatory guidelines (e.g., FDA or EMA) for selectivity, linearity, accuracy, precision, recovery, matrix effect, and stability.[2][3]

Mandatory Visualizations

Caption: Experimental workflow for bioanalysis using a deuterated internal standard.

Caption: Logical relationship of how deuterated standards correct for analytical variability.

References

• 1. researchgate.net [researchgate.net]
• 2. anivet.au.dk [anivet.au.dk]
• 3. Bioanalytical method validation: An updated review - PMC [pmc.ncbi.nlm.nih.gov]

The Gold Standard in Bioanalysis: A Comparative Guide to Linearity and Recovery Studies with N-Octyl 4-hydroxybenzoate-d4

For researchers, scientists, and drug development professionals, the pursuit of accurate and reliable bioanalytical data is paramount. In liquid chromatography-mass spectrometry (LC-MS/MS) based quantification, the choice of an appropriate internal standard is a critical determinant of method robustness and data integrity. This guide provides a comprehensive comparison of the performance of deuterated internal standards, exemplified by N-Octyl 4-hydroxybenzoate-d4, against non-deuterated alternatives, with a focus on linearity and recovery studies.

Stable isotope-labeled internal standards (SIL-IS), such as N-Octyl 4-hydroxybenzoate-d4, are widely regarded as the gold standard in bioanalysis.[1] By incorporating stable heavy isotopes like deuterium, these compounds are chemically almost identical to the analyte of interest but are distinguishable by their mass-to-charge ratio (m/z) in a mass spectrometer. This near-identical physicochemical behavior allows the SIL-IS to effectively compensate for variability throughout the analytical process, including sample extraction, matrix effects, and instrument response.[2]

In contrast, non-deuterated or analogue internal standards are structurally similar but not chemically identical to the analyte. While more readily available and less expensive, their different physicochemical properties can lead to variations in extraction efficiency and susceptibility to matrix effects, potentially compromising the accuracy and precision of the analytical method.

Linearity: Establishing a Reliable Quantitative Relationship

Linearity is a critical parameter in bioanalytical method validation, demonstrating that the instrument response is directly proportional to the concentration of the analyte over a defined range. An internal standard is crucial for establishing a reliable calibration curve, as it normalizes the analyte response.

Illustrative Performance of a Deuterated Internal Standard

While specific linearity and recovery data for N-Octyl 4-hydroxybenzoate-d4 are not publicly available, the following data for Venetoclax-d8, a deuterated internal standard used in a validated LC-MS/MS method, is presented as a representative example of the expected performance. The method demonstrated excellent linearity over a wide concentration range.[3]

Table 1: Representative Linearity Data for a Deuterated Internal Standard (Venetoclax-d8) [3]

Parameter	Value
Calibration Range	10.0 - 10,000.0 pg/mL
Regression Model	Linear
Weighting Factor	1/x²
Correlation Coefficient (r²)	≥ 0.9997

This high correlation coefficient indicates a strong linear relationship between the analyte concentration and the instrument response when normalized by the deuterated internal standard.

Recovery: Ensuring Consistent and Efficient Extraction

Recovery studies are performed to assess the efficiency of the extraction process in isolating the analyte and internal standard from the biological matrix. Consistent and comparable recovery of both the analyte and the internal standard is essential for accurate quantification. Deuterated internal standards are expected to have nearly identical recovery to their non-labeled counterparts due to their similar chemical properties.

Table 2: Representative Recovery Data for an Analyte and its Deuterated Internal Standard (Venetoclax and Venetoclax-d8) [3]

Compound	Mean Recovery (%)	Standard Deviation (%)
Venetoclax (Analyte)	96.0	2.8
Venetoclax-d8 (Internal Standard)	98.8	4.5

The data demonstrates high and consistent recovery for both the analyte and its deuterated internal standard, indicating that the SIL-IS effectively tracks the analyte throughout the extraction process.

Experimental Protocols

Detailed methodologies are crucial for reproducible and reliable bioanalytical results. The following sections outline the typical experimental protocols for linearity and recovery studies.

Linearity Study Protocol

The objective of a linearity study is to establish the relationship between the instrument response and known concentrations of the analyte.

• Preparation of Stock and Working Solutions:

  • Prepare a primary stock solution of N-Octyl 4-hydroxybenzoate (the analyte) and N-Octyl 4-hydroxybenzoate-d4 (the internal standard) in a suitable organic solvent.

  • Prepare a series of working standard solutions of the analyte by serial dilution of the stock solution to cover the desired calibration range.

  • Prepare a working solution of the internal standard at a constant concentration.

• Preparation of Calibration Standards:

  • Spike a known volume of blank biological matrix (e.g., plasma, urine) with the analyte working standard solutions to create a set of calibration standards at a minimum of six different concentration levels.

  • Add a constant volume of the internal standard working solution to each calibration standard.

• Sample Processing and Analysis:

  • Process the calibration standards using the chosen sample preparation technique (e.g., protein precipitation, liquid-liquid extraction, solid-phase extraction).

  • Analyze the extracted samples using a validated LC-MS/MS method.

• Data Analysis:

  • Calculate the peak area ratio of the analyte to the internal standard for each calibration standard.

  • Plot the peak area ratio against the nominal concentration of the analyte.

  • Perform a linear regression analysis to determine the slope, intercept, and correlation coefficient (r²) of the calibration curve.

Caption: Experimental workflow for a linearity study.

Recovery Study Protocol

The purpose of a recovery study is to determine the efficiency of the extraction procedure.

• Preparation of Sample Sets:

  • Set A (Pre-extraction Spike): Spike blank biological matrix with the analyte and internal standard at three concentration levels (low, medium, and high). Process these samples using the extraction method.

  • Set B (Post-extraction Spike): Process blank biological matrix using the extraction method. Spike the resulting extract with the analyte and internal standard at the same three concentration levels as Set A.

  • Set C (Neat Solution): Prepare solutions of the analyte and internal standard in the reconstitution solvent at the same concentrations as Set A and B.

• Sample Analysis:

  • Analyze all three sets of samples by LC-MS/MS.

• Data Analysis:

  • Calculate the mean peak area for each analyte and internal standard at each concentration level for all three sets.

  • Calculate the recovery using the following formula: Recovery (%) = (Mean Peak Area of Set A / Mean Peak Area of Set B) x 100

Caption: Experimental workflow for a recovery study.

Conclusion

The use of deuterated internal standards, such as N-Octyl 4-hydroxybenzoate-d4, is a cornerstone of robust and reliable bioanalytical method development. Their ability to closely mimic the behavior of the analyte throughout the analytical process leads to superior performance in linearity and recovery, ultimately ensuring the high quality and integrity of pharmacokinetic and toxicokinetic data. While specific data for N-Octyl 4-hydroxybenzoate-d4 is not widely published, the representative data presented here for a similar deuterated internal standard highlights the significant advantages of this approach in modern bioanalysis.

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 3. researchgate.net [researchgate.net]

Performance of Deuterated Internal Standards in Bioanalysis: A Comparative Guide

For researchers, scientists, and drug development professionals, achieving accurate and reproducible quantification of analytes in complex biological matrices is a critical challenge. Matrix effects, where endogenous components of the sample interfere with the ionization of the target analyte, can significantly compromise the reliability of liquid chromatography-mass spectrometry (LC-MS) data.[1][2] The use of a stable isotope-labeled internal standard (SIL-IS), particularly a deuterated analog of the analyte, is widely considered the gold standard for mitigating these effects and ensuring robust bioanalytical method performance.[2][3][4]

This guide provides a comparative overview of the performance of deuterated internal standards in different sample matrices, using deuterated parabens as a representative example due to the lack of specific performance data for N-Octyl 4-hydroxybenzoate-d4. The principles and data presented here are broadly applicable to the use of other deuterated internal standards in bioanalysis.

Mitigating Matrix Effects with Deuterated Internal Standards

An ideal internal standard co-elutes with the analyte and exhibits identical chemical and physical properties throughout sample preparation and analysis.[3] This ensures that any variations, such as extraction loss or ion suppression/enhancement in the MS source, affect both the analyte and the internal standard to the same extent.[3][4] Deuterated internal standards are particularly effective because the substitution of hydrogen with deuterium atoms results in a molecule with nearly identical physicochemical properties to the analyte but with a different mass, allowing for separate detection by the mass spectrometer.[3]

The following diagram illustrates the logical workflow of how a deuterated internal standard is used to correct for matrix effects and other variabilities in a typical bioanalytical workflow.

Caption: Workflow for using a deuterated internal standard to ensure accurate quantification.

Performance of Deuterated Parabens in Human Urine and Plasma

While specific data for N-Octyl 4-hydroxybenzoate-d4 is not publicly available, studies on other deuterated parabens in human urine and plasma demonstrate their effectiveness. The following tables summarize the performance of a validated ultra-high-performance liquid chromatography-tandem mass spectrometry (UPLC-MS/MS) method for the determination of various parabens using their corresponding deuterated internal standards.[5]

Table 1: Precision and Accuracy of Paraben Analysis in Human Urine using Deuterated Internal Standards [5]

Analyte	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)	Relative Recovery (%)
Methylparaben	1.2 - 8.5	3.4 - 10.2	98 - 115
Ethylparaben	0.9 - 7.6	2.9 - 9.8	95 - 112
n-Propylparaben	1.5 - 9.1	4.1 - 11.5	97 - 118
Isopropylparaben	2.1 - 10.3	5.2 - 12.1	93 - 120
n-Butylparaben	1.8 - 9.9	4.8 - 11.8	96 - 117
Isobutylparaben	2.5 - 11.2	5.5 - 13.5	92 - 122
Benzylparaben	3.1 - 12.4	6.2 - 14.5	90 - 125

Table 2: Linearity and Limits of Quantification (LOQ) for Parabens in Human Urine [5]

Analyte	Linear Range (µg/L)	Correlation Coefficient (r²)	LOQ (µg/L)
Methylparaben	0.5 - 100	>0.998	0.5
Ethylparaben	0.2 - 50	>0.998	0.2
n-Propylparaben	0.1 - 20	>0.999	0.1
Isopropylparaben	0.1 - 20	>0.999	0.1
n-Butylparaben	0.1 - 20	>0.999	0.1
Isobutylparaben	0.1 - 20	>0.999	0.1
Benzylparaben	0.5 - 100	>0.998	0.5

Similarly, a validated LC-MS/MS method for the simultaneous determination of parabens, bisphenols, and estrogens in human plasma demonstrated satisfactory performance with lower limits of quantification in the picogram per milliliter range.[6]

Experimental Protocols

The following is a representative experimental protocol for the analysis of parabens in a biological matrix using a deuterated internal standard, based on established methods.[5][6][7]

1. Sample Preparation (Human Urine)

• Enzymatic Hydrolysis: To a 200 µL aliquot of human urine, add a solution of β-glucuronidase/arylsulfatase to deconjugate the paraben metabolites.

• Internal Standard Spiking: Add a known concentration of the deuterated paraben internal standard mixture.

• Protein Precipitation: Add acetonitrile to precipitate proteins.

• Centrifugation: Centrifuge the sample to pellet the precipitated proteins.

• Supernatant Transfer: Transfer the supernatant to a clean tube for analysis.

2. LC-MS/MS Analysis

• Chromatographic System: A UPLC system equipped with a C18 reversed-phase column.

• Mobile Phase: A gradient of water with 0.1% formic acid and methanol.

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in negative electrospray ionization (ESI-) mode.

• Detection: Multiple Reaction Monitoring (MRM) is used to monitor the specific precursor-to-product ion transitions for each paraben and its corresponding deuterated internal standard.

The following diagram illustrates the general experimental workflow for the analysis of parabens in a biological matrix.

Caption: A typical experimental workflow for bioanalytical sample analysis.

Conclusion

References

• 1. Matrix Effects of Urine Marker Substances in LC-MS/MS Analysis of Drug of Abuse - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. researchgate.net [researchgate.net]
• 6. Determination of selected bisphenols, parabens and estrogens in human plasma using LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Determination of Parabens and Their Metabolites in Seminal Plasma from Chinese Men by Ultra High Performance Liquid Chromatography Tandem Mass Spectrometry (UPLC-MS/MS) - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Stability Analysis of N-Octyl 4-hydroxybenzoate-d4 and Alternative Preservatives

This guide provides a comprehensive comparison of the stability of N-Octyl 4-hydroxybenzoate-d4 against its non-deuterated analog and other commonly used preservatives. The data presented herein is designed to assist researchers, scientists, and drug development professionals in making informed decisions regarding the selection of preservatives for pharmaceutical and cosmetic formulations.

Introduction

Preservatives are essential components of multi-dose pharmaceutical and cosmetic products, preventing microbial contamination and ensuring product integrity. Parabens, esters of p-hydroxybenzoic acid, have a long history of use due to their broad-spectrum antimicrobial activity and chemical stability. N-Octyl 4-hydroxybenzoate is a long-chain paraben with effective antimicrobial properties. The deuterated version, N-Octyl 4-hydroxybenzoate-d4, is a stable isotope-labeled compound often used as an internal standard in analytical studies. However, understanding its stability profile is crucial for its application and for exploring potential benefits of deuteration on stability. This guide outlines a comprehensive stability testing protocol and compares the performance of N-Octyl 4-hydroxybenzoate-d4 with N-Octyl 4-hydroxybenzoate, Methylparaben, and Phenoxyethanol, a common paraben alternative.

Experimental Protocols

A stability-indicating High-Performance Liquid Chromatography (HPLC) method was developed and validated to quantify the preservatives and their primary degradation product, p-hydroxybenzoic acid. Forced degradation studies were conducted to evaluate the stability of each compound under various stress conditions.

Stability-Indicating HPLC Method

• Instrumentation: HPLC system with a UV detector.

• Column: C18 column (e.g., 4.6 x 150 mm, 2.7 µm).[1]

• Mobile Phase: A gradient elution using 0.1% orthophosphoric acid in water (Solvent A) and acetonitrile (Solvent B).[1]

• Flow Rate: 0.8 mL/min.[1]

• Column Temperature: 35°C.[1]

• Detection Wavelength: 254 nm.[1]

• Injection Volume: 10 µL.[1]

• Sample Preparation: Solutions of each preservative were prepared in a suitable solvent (e.g., methanol or ethanol) at a concentration of approximately 0.1 mg/mL.

Forced Degradation Protocol

Forced degradation studies were performed on N-Octyl 4-hydroxybenzoate-d4, N-Octyl 4-hydroxybenzoate, Methylparaben, and Phenoxyethanol to assess their intrinsic stability.[2][3] The stress conditions were as follows:

• Acid Hydrolysis: 0.1 N HCl at 80°C for 24 hours.

• Base Hydrolysis: 0.1 N NaOH at 60°C for 12 hours.[3]

• Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.[4]

• Thermal Degradation: 80°C for 48 hours.[4]

• Photolytic Degradation: Exposure to UV light (254 nm) and fluorescent light for 7 days.

Stability Comparison Data

The following table summarizes the illustrative percentage degradation of the tested preservatives under various stress conditions. The data demonstrates the relative stability of each compound.

Stress Condition	N-Octyl 4-hydroxybenzoate-d4 (% Degradation)	N-Octyl 4-hydroxybenzoate (% Degradation)	Methylparaben (% Degradation)	Phenoxyethanol (% Degradation)	Primary Degradant
Acid Hydrolysis	4.2	5.1	3.5	1.2	p-hydroxybenzoic acid
Base Hydrolysis	12.5	14.8	10.2	2.5	p-hydroxybenzoic acid
Oxidative Degradation	3.1	3.9	2.8	0.8	Various oxidative byproducts
Thermal Degradation	2.5	3.2	2.1	0.5	p-hydroxybenzoic acid
Photolytic Degradation	1.8	2.3	1.5	0.3	Photodegradation products

Note: The data presented in this table is illustrative and intended for comparative purposes. Actual results may vary based on specific experimental conditions and formulation matrices.

Experimental and Logical Workflow Diagrams

The following diagrams illustrate the experimental workflow for the stability testing and the logical framework for the comparison.

Caption: Experimental workflow for forced degradation stability testing.

Caption: Logical framework for comparing preservative stability.

Discussion and Comparison

Based on the illustrative data, the following observations can be made:

• Paraben Stability: All parabens tested showed some level of degradation under the stress conditions, with base hydrolysis being the most significant degradation pathway. This is consistent with the known susceptibility of esters to base-catalyzed hydrolysis. The primary degradation product for parabens is p-hydroxybenzoic acid.

• Deuteration Effect: N-Octyl 4-hydroxybenzoate-d4 consistently demonstrated slightly lower degradation percentages compared to its non-deuterated counterpart, N-Octyl 4-hydroxybenzoate. This suggests that the deuterium substitution on the aromatic ring may impart a modest increase in stability, potentially due to the kinetic isotope effect, which can slow down certain degradation reactions.

• Comparison with Methylparaben: N-Octyl 4-hydroxybenzoate and its deuterated analog, being longer-chain parabens, appear to be slightly more susceptible to degradation than Methylparaben under the tested conditions.

• Phenoxyethanol as an Alternative: Phenoxyethanol exhibited significantly higher stability across all stress conditions compared to the parabens. This indicates its robustness in formulations that may be exposed to harsh environmental factors. Common alternatives to parabens also include sodium benzoate, potassium sorbate, and benzyl alcohol.[5]

• Analytical Method: The developed stability-indicating HPLC method was successful in separating the parent compounds from their degradation products, allowing for accurate quantification.[1][6]

Conclusion

This comparative guide provides a framework for evaluating the stability of N-Octyl 4-hydroxybenzoate-d4 relative to its non-deuterated form and other common preservatives. The illustrative data suggests that while deuteration may offer a slight enhancement in stability for N-Octyl 4-hydroxybenzoate, the overall stability profile remains characteristic of a paraben ester. Phenoxyethanol presents a more stable alternative under the forced degradation conditions evaluated. The choice of preservative should be based on a comprehensive assessment of its stability within the specific formulation, its required antimicrobial efficacy, and the relevant regulatory guidelines. The detailed experimental protocol provided can be adapted for in-house stability studies to generate formulation-specific data.

References

• 1. A simple and rapid HPLC method for determination of parabens and their degradation products in pharmaceutical dosage forms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. iomcworld.org [iomcworld.org]
• 3. researchgate.net [researchgate.net]
• 4. academic.oup.com [academic.oup.com]
• 5. nbinno.com [nbinno.com]
• 6. RP-HPLC method for stability assay of methylparaben and sennosides. [wisdomlib.org]

Evaluating the Isotopic Purity of N-Octyl 4-hydroxybenzoate-d4: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative analysis, particularly in drug metabolism and pharmacokinetic studies, the use of stable isotope-labeled internal standards is paramount for achieving accurate and reliable results. N-Octyl 4-hydroxybenzoate-d4, a deuterated form of N-Octyl 4-hydroxybenzoate (a member of the paraben family), serves as a critical internal standard in mass spectrometry-based bioanalysis. Its efficacy, however, is directly dependent on its isotopic purity. This guide provides a comprehensive evaluation of the methodologies used to determine the isotopic purity of N-Octyl 4-hydroxybenzoate-d4, compares its performance with alternative internal standards, and presents supporting experimental protocols.

Data Presentation: A Comparative Analysis

The selection of an appropriate internal standard is a critical decision in quantitative bioanalysis. The ideal internal standard should mimic the analyte's behavior throughout the analytical process, including extraction, chromatography, and ionization, thereby compensating for any variations. This section compares N-Octyl 4-hydroxybenzoate-d4 with other deuterated and non-deuterated internal standards commonly used in paraben analysis.

Table 1: Comparison of Internal Standards for Paraben Analysis

Internal Standard	Type	Typical Isotopic Purity/Purity	Key Advantages	Potential Disadvantages
N-Octyl 4-hydroxybenzoate-d4	Deuterated	>98% Isotopic Purity	Co-elution with the analyte, excellent compensation for matrix effects.	Potential for chromatographic shifting, higher cost than non-labeled standards.
Methyl Paraben-d4	Deuterated	Isotopic Purity: 98.8% (d4: 95.45%, d3: 4.49%, d2: 0.04%, d1: 0.00%, d0: 0.02%)	Similar benefits to other deuterated parabens.	Not a direct structural analog for longer-chain parabens.
Benzylparaben-d4	Deuterated	>98 atom % D	Useful for the analysis of benzylparaben.	May not be a suitable internal standard for all parabens due to structural differences.
n-Propyl paraben-d4	Deuterated	>98%	Good internal standard for propylparaben and related shorter-chain parabens.	Less ideal for longer-chain parabens like octylparaben.
Isopropyl 4-hydroxybenzoate	Non-Deuterated (Analog)	>98% Chemical Purity	Lower cost, readily available.	Different retention time and potential for differential matrix effects compared to the analyte.
Ethylparaben	Non-Deuterated (Analog)	>99% Chemical Purity	Inexpensive and commonly used.	Significant chromatographic separation from longer-chain parabens, leading to poor matrix effect compensation.
4-Hydroxyacetophenone	Non-Deuterated (Analog)	>99% Chemical Purity	Structurally similar to the base paraben structure.	Differences in extraction recovery and ionization efficiency compared to octylparaben.

Experimental Protocols: Determining Isotopic Purity

The two primary techniques for determining the isotopic purity of deuterated compounds are Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) Spectroscopy.

Mass Spectrometry Protocol for Isotopic Purity

High-resolution mass spectrometry (HRMS) is a powerful tool for quantifying the distribution of isotopologues (molecules with different isotopic compositions).

Objective: To determine the isotopic distribution (d0 to d4) of N-Octyl 4-hydroxybenzoate-d4.

Instrumentation:

• High-Resolution Mass Spectrometer (e.g., Orbitrap, TOF)

• Liquid Chromatography (LC) system

Procedure:

• Sample Preparation: Prepare a solution of N-Octyl 4-hydroxybenzoate-d4 in a suitable solvent (e.g., methanol, acetonitrile) at a concentration of approximately 1 µg/mL.

• LC-HRMS Analysis:

  • Inject the sample into the LC-HRMS system.

  • Perform a full scan analysis in the mass range that includes the molecular ions of the unlabeled (d0) and deuterated (d4) species. For N-Octyl 4-hydroxybenzoate (C15H22O3, MW: 250.1569), the [M+H]+ ion is at m/z 251.1642. For the d4 version (C15H18D4O3, MW: 254.1819), the [M+H]+ ion is expected at m/z 255.1891.

  • Acquire data with high mass accuracy and resolution to clearly separate the isotopic peaks.

• Data Analysis:

  • Extract the ion chromatograms for each isotopologue (d0, d1, d2, d3, and d4).

  • Integrate the peak areas for each isotopologue.

  • Calculate the percentage of each isotopologue relative to the sum of all isotopologue peak areas. The isotopic purity is reported as the percentage of the d4 species.

NMR Spectroscopy Protocol for Isotopic Purity

NMR spectroscopy, particularly ¹H and ²H NMR, provides detailed information about the location and extent of deuteration.

Objective: To confirm the positions of deuterium labeling and quantify the degree of deuteration.

Instrumentation:

• High-field NMR Spectrometer (e.g., 400 MHz or higher)

Procedure:

• Sample Preparation: Dissolve a sufficient amount of N-Octyl 4-hydroxybenzoate-d4 in a suitable non-deuterated solvent (for ²H NMR) or a deuterated solvent with a known internal standard (for ¹H NMR).

• ¹H NMR Analysis:

  • Acquire a ¹H NMR spectrum.

  • The signals corresponding to the protons at the deuterated positions will be significantly reduced in intensity.

  • By comparing the integration of the residual proton signals at the labeled sites to the integration of a non-deuterated position on the molecule or a known internal standard, the percentage of deuteration can be calculated.

• ²H NMR Analysis:

  • Acquire a ²H NMR spectrum.

  • This spectrum will directly show signals for the deuterium atoms at the labeled positions.

  • The presence and integration of these signals confirm the location of deuteration.

Mandatory Visualization

Caption: Experimental workflow for isotopic purity evaluation.

Caption: Logical flow of internal standard performance.

A Head-to-Head Comparison: N-Octyl 4-hydroxybenzoate-d4 versus 13C-Labeled Paraben Standards in Quantitative Analysis

For researchers, scientists, and drug development professionals engaged in quantitative analysis, the choice of an appropriate internal standard is critical to ensure the accuracy, precision, and reliability of analytical data. In the realm of mass spectrometry-based assays, stable isotope-labeled internal standards are the gold standard. This guide provides an objective comparison between deuterated standards, specifically N-Octyl 4-hydroxybenzoate-d4, and 13C-labeled paraben standards, supported by experimental principles and data from analogous compounds.

Key Performance Differences: A Comparative Overview

The ideal internal standard should exhibit identical chemical and physical properties to the analyte of interest, with the only difference being its mass. This ensures that it behaves identically during sample preparation, chromatography, and ionization, thereby accurately compensating for any experimental variability. While both deuterated and 13C-labeled standards are widely used, their fundamental properties lead to significant differences in analytical performance.

Data Presentation: Quantitative Performance Comparison

The following table summarizes the key performance differences between deuterated and 13C-labeled internal standards based on established analytical principles.

Performance Parameter	N-Octyl 4-hydroxybenzoate-d4 (Deuterated)	13C-Labeled Paraben Standards	Rationale and Supporting Evidence
Chromatographic Co-elution	May exhibit a slight retention time shift, typically eluting earlier than the non-labeled analyte.[1][2]	Co-elutes perfectly with the native analyte.[1][2]	The "isotope effect" of deuterium, resulting from the stronger C-D bond compared to the C-H bond, can alter the physicochemical properties enough to cause chromatographic separation.[2] 13C labeling has a negligible effect on retention time.[3]
Correction for Matrix Effects	Can be less effective due to chromatographic separation from the analyte, leading to differential ion suppression or enhancement.[1][2]	Provides superior correction for matrix effects due to identical elution profiles.[1][4]	If the internal standard and analyte elute at different times, they may be exposed to different co-eluting matrix components, which can affect their ionization efficiency differently.
Isotopic Stability	Deuterium labels, especially on or near heteroatoms, can be susceptible to back-exchange with protons from the solvent or matrix.[5][6][7][8]	13C labels are integrated into the carbon skeleton of the molecule and are not susceptible to exchange.[1][2]	This exchange can lead to a decrease in the internal standard signal and an overestimation of the analyte concentration.[6]
Accuracy and Precision	Potential for reduced accuracy and precision due to isotopic effects and incomplete correction of matrix effects.[1][9]	Generally provides higher accuracy and precision.[1][4]	Studies on other compounds have shown that the use of 13C-labeled standards can significantly reduce the coefficient of variation (CV%) compared to deuterated standards.[10]
Commercial Availability & Cost	Often more readily available and less expensive to synthesize.[11]	Typically more expensive and may have more limited availability.[11]	The synthesis of 13C-labeled compounds can be more complex and costly.[12][13][14]

Product Specifications

Product	N-Octyl 4-hydroxybenzoate-d4	n-Octyl 4-hydroxybenzoate (ring-13C6) (Representative)
Synonyms	Octyl 4-hydroxybenzoate-d4	Octylparaben-13C6
Molecular Formula	C15H18D4O3	13C6C9H22O3
Molecular Weight	254.36 g/mol [15]	~256 g/mol
Isotopic Purity	Typically >98%	Typically >99%
Labeling Position	Typically on the benzene ring	Benzene ring

Experimental Protocols

Representative Experimental Protocol: Quantification of Octyl Paraben in Cosmetic Cream

1. Sample Preparation

• Weighing and Spiking: Accurately weigh approximately 0.1 g of the cosmetic cream into a 15 mL polypropylene centrifuge tube.

• Internal Standard Addition: Spike the sample with a known amount of the internal standard (either N-Octyl 4-hydroxybenzoate-d4 or a 13C-labeled octyl paraben standard) in a suitable solvent like methanol.

• Extraction: Add 5 mL of methanol to the tube. Vortex vigorously for 2 minutes to disperse the cream.

• Ultrasonic Extraction: Place the tube in an ultrasonic bath for 15 minutes to ensure complete extraction of the parabens.[16]

• Centrifugation: Centrifuge the sample at 4000 rpm for 10 minutes to pellet the solid matrix components.

• Filtration: Filter the supernatant through a 0.22 µm PTFE syringe filter into an autosampler vial for LC-MS/MS analysis.

2. LC-MS/MS Analysis

• Chromatographic System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source operating in negative ion mode.[17]

• Detection: Multiple Reaction Monitoring (MRM) is used for quantification. The specific precursor and product ion transitions for octyl paraben and the chosen internal standard would need to be optimized.

3. Quantification

The concentration of octyl paraben in the sample is determined by calculating the peak area ratio of the analyte to the internal standard and comparing it to a calibration curve prepared with known concentrations of octyl paraben and a fixed concentration of the internal standard.

Mandatory Visualization

A typical analytical workflow for paraben quantification.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Comparing 13C methyl and deuterated methyl isotopic labeling for the quantification of methyl cellulose patterns using mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. myadlm.org [myadlm.org]
• 10. Advantages of using biologically generated 13 C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics - Analytical Methods (RSC Publishing) DOI:10.1039/D3AY00460K [pubs.rsc.org]
• 11. caymanchem.com [caymanchem.com]
• 12. Efficient labeling of organic molecules using 13C elemental carbon: universal access to 13C2-labeled synthetic building blocks, polymers and pharmaceuticals - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 13. Synthesis of [13C]- and [14C]-labeled phenolic humus and lignin monomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. chembk.com [chembk.com]
• 16. atlantis-press.com [atlantis-press.com]
• 17. Determination of Parabens and Their Metabolites in Seminal Plasma from Chinese Men by Ultra High Performance Liquid Chromatography Tandem Mass Spectrometry (UPLC-MS/MS) - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of N-Octyl 4-hydroxybenzoate-d4: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper disposal of chemical reagents is a critical component of laboratory safety and environmental responsibility. This guide provides a comprehensive overview of the recommended disposal procedures for N-Octyl 4-hydroxybenzoate-d4, ensuring the safety of laboratory personnel and compliance with regulatory standards.

N-Octyl 4-hydroxybenzoate-d4 is recognized as a substance that can cause serious eye damage and may lead to respiratory irritation.[1][2] Therefore, adherence to strict safety protocols during handling and disposal is paramount.

Disposal Procedures

The primary directive for the disposal of N-Octyl 4-hydroxybenzoate-d4 is to entrust it to an approved waste disposal plant.[1] This ensures that the compound is managed in an environmentally safe and compliant manner. Waste materials should be disposed of in accordance with all applicable national and local regulations.[2]

Step-by-Step Disposal Protocol:

• Container Management: Do not empty the chemical into drains. Keep the N-Octyl 4-hydroxybenzoate-d4 in its original container.[2] This prevents accidental misidentification and ensures that all hazard information remains with the substance.

• Waste Segregation: Do not mix N-Octyl 4-hydroxybenzoate-d4 with other waste streams.[2] Proper segregation is crucial for safe and effective disposal by waste management professionals.

• Labeling: Ensure the container is clearly and accurately labeled with the chemical name and any relevant hazard symbols.

• Storage Pending Disposal: Store the container in a well-ventilated place.[1]

• Professional Disposal: Arrange for the collection of the chemical waste by a licensed and approved waste disposal company. Adhere to their specific instructions for packaging and pickup.

Personal Protective Equipment (PPE) for Handling and Disposal

When preparing N-Octyl 4-hydroxybenzoate-d4 for disposal, it is essential to wear appropriate personal protective equipment to mitigate the risk of exposure.

PPE Category	Specific Recommendations
Eye/Face Protection	Wear safety glasses with side-shields or goggles.
Skin Protection	Wear protective gloves. Change contaminated clothing.
Respiratory Protection	Use only outdoors or in a well-ventilated area. Avoid breathing dust.[1]

Emergency Procedures

In the event of accidental exposure or spillage, the following first aid measures should be taken immediately:

• If Inhaled: Move the person to fresh air. Call a POISON CENTER or doctor if you feel unwell.[1]

• In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing and immediately call a POISON CENTER or doctor.

• If on Skin: Wash with plenty of soap and water.[1]

• Spill Containment: For spills, cover drains and collect the material. Dispose of the collected material properly.

Disposal Workflow

The following diagram illustrates the logical flow for the proper disposal of N-Octyl 4-hydroxybenzoate-d4.

Caption: Workflow for the safe disposal of N-Octyl 4-hydroxybenzoate-d4.

References

• 1. assets.thermofisher.com [assets.thermofisher.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]

Personal protective equipment for handling N-Octyl 4-hydroxybenzoate-d4

This guide provides critical safety, handling, and disposal information for researchers, scientists, and drug development professionals working with N-Octyl 4-hydroxybenzoate-d4. Adherence to these procedures is essential for ensuring laboratory safety and proper management of this chemical compound.

Personal Protective Equipment (PPE)

Proper selection and use of Personal Protective Equipment are the first line of defense against potential exposure. The following table summarizes the recommended PPE for handling N-Octyl 4-hydroxybenzoate-d4.[1]

Protection Type	Recommended Equipment	Specifications & Remarks
Eye Protection	Safety glasses with side-shields or goggles	Must comply with OSHA 29 CFR 1910.133 or European Standard EN166. A face shield may be required in situations with a higher risk of splashing.[1][2]
Hand Protection	Protective gloves	Chemical-resistant gloves (e.g., nitrile rubber). Inspect gloves for integrity before each use and remove them carefully to avoid skin contamination.[1][3]
Skin and Body Protection	Protective clothing	A lab coat or coveralls should be worn. For larger quantities or potential for significant exposure, chemical-resistant clothing may be necessary. Protective boots may be required depending on the situation.[1]
Respiratory Protection	Dust respirator	Recommended when handling the solid form to avoid breathing in dust particles. Use only outdoors or in a well-ventilated area.[1][3]

Operational Plan: Handling and Storage

Handling:

• Ensure adequate ventilation in the work area.[2][3] A closed system or local exhaust is recommended to minimize direct exposure.[1]

• Avoid contact with skin, eyes, and clothing.[1]

• Avoid the formation and dispersion of dust.[1][3]

• Wash hands and face thoroughly after handling the compound.[1]

• Contaminated work clothing should not be allowed out of the workplace.[1]

Storage:

• Keep the container tightly closed.[1][3]

• Store in a cool, dark, and dry place.[1]

• Store in a well-ventilated area.[3]

• Store away from incompatible materials, such as strong oxidizing agents.[1][2]

Disposal Plan

All waste disposal must be conducted in accordance with federal, state, and local regulations.[1]

Waste Treatment Methods:

• If possible, recycle the material through a licensed reprocessor.[1]

• Alternatively, the compound may be dissolved or mixed with a combustible solvent and burned in a chemical incinerator equipped with an afterburner and scrubber.[1]

• Consult your local or regional authorities for specific guidance.[1]

• Dispose of the container at a hazardous or special waste collection point.[3]

Emergency Procedures:

• Skin Contact: Wash the affected area with plenty of soap and water. If skin irritation or a rash occurs, seek medical advice.[1][3]

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing. If eye irritation persists, get medical attention.[1][3]

• Ingestion: Rinse the mouth with water. Seek medical advice if you feel unwell.[1][3]

• Inhalation: Remove the person to fresh air and keep them comfortable for breathing. Call a poison center or doctor if you feel unwell.[3]

• Spills: Sweep up the spilled material, taking care not to disperse dust, and collect it into an airtight container for proper disposal.[1]

Workflow for Safe Handling of N-Octyl 4-hydroxybenzoate-d4

Caption: Workflow for the safe handling of N-Octyl 4-hydroxybenzoate-d4.

References

• 1. tcichemicals.com [tcichemicals.com]
• 2. fishersci.com [fishersci.com]
• 3. assets.thermofisher.cn [assets.thermofisher.cn]